tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• CAS: 4705-52-6

Core Science & Biosynthesis

Synthesis and Characterization of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione: A Methodological Whitepaper

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As the landscape of medicinal chemistry continuously evolves, the demand for novel heterocyclic scaffolds as precursors for drug discovery remains paramount. Among these, fused nitrogen-containing heterocycles, such as the imidazopyridine core, are of significant interest due to their prevalence in a wide array of pharmacologically active compounds. This guide provides a detailed, practical framework for the synthesis and comprehensive characterization of a specific derivative, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a molecule with potential as a building block in the development of new therapeutic agents.

This document moves beyond a simple recitation of procedural steps. It is designed from the perspective of a senior application scientist, emphasizing the rationale behind methodological choices and establishing a self-validating system of protocols to ensure scientific rigor and reproducibility.

Strategic Approach to Synthesis

The synthesis of the target molecule, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is not extensively documented in readily available literature, necessitating a logical, first-principles approach to its construction. The proposed synthetic strategy is a two-step process involving the formation of a key intermediate followed by a cyclization reaction. This approach is designed for efficiency and scalability, utilizing commercially available starting materials.

The overall synthetic pathway can be visualized as follows:

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of Ethyl (piperidine-2-carbonyl)carbamate (Intermediate)

The initial step involves the acylation of piperidine-2-carboxamide with ethyl chloroformate. This reaction forms an N-acylcarbamate intermediate, which is primed for subsequent intramolecular cyclization.

• Rationale: Piperidine-2-carboxamide provides the necessary piperidine ring and the primary amide nitrogen that will ultimately form part of the fused imidazole ring. Ethyl chloroformate is an excellent and reactive electrophile that efficiently introduces the carbamate functionality required for the second ring closure. The choice of a base like triethylamine is crucial to neutralize the HCl generated during the reaction, preventing protonation of the starting amide and driving the reaction to completion.

Step 2: Base-Mediated Intramolecular Cyclization

The synthesized intermediate is then subjected to a base-mediated intramolecular cyclization to yield the final product.

• Rationale: A strong base, such as sodium ethoxide, is required to deprotonate the amide nitrogen of the carbamate. The resulting anion then acts as a nucleophile, attacking the amide carbonyl carbon of the piperidine ring, leading to the formation of the five-membered hydantoin ring fused to the piperidine core. This type of intramolecular condensation is a classic and reliable method for the formation of cyclic ureides.

Detailed Experimental Protocols

The following protocols are presented with the necessary detail to ensure successful execution. All non-aqueous reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using dry solvents.[1]

Protocol 2.1: Synthesis of Ethyl (piperidine-2-carbonyl)carbamate

• Reaction Setup: To a solution of piperidine-2-carboxamide (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer and under an argon atmosphere, add triethylamine (1.2 eq).

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add ethyl chloroformate (1.1 eq) dropwise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the mobile phase.

• Work-up: Upon completion, quench the reaction with the addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the pure intermediate.

Protocol 2.2: Synthesis of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Reaction Setup: Prepare a solution of sodium ethoxide by dissolving sodium metal (1.5 eq) in anhydrous ethanol (15 mL/mmol) under an argon atmosphere.

• Reagent Addition: To this solution, add the ethyl (piperidine-2-carbonyl)carbamate intermediate (1.0 eq) dissolved in a minimal amount of anhydrous ethanol.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 78 °C) for 6-8 hours.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up: After cooling to room temperature, neutralize the reaction mixture with a calculated amount of glacial acetic acid.

• Isolation: Remove the solvent under reduced pressure. The resulting solid can be recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Comprehensive Characterization

Confirming the identity and purity of the synthesized compound is a critical step. A multi-technique approach is essential for unambiguous structure elucidation.

Caption: Workflow for the structural characterization of the final product.

Spectroscopic and Physical Data

The following table summarizes the expected characterization data for the target compound based on its chemical structure.

Technique	Expected Observations
¹H NMR	Signals corresponding to the diastereotopic protons of the piperidine ring, a distinct signal for the proton at the bridgehead carbon, and a broad singlet for the N-H proton of the hydantoin ring.
¹³C NMR	Resonances for the aliphatic carbons of the piperidine ring, a signal for the bridgehead carbon, and two distinct signals in the carbonyl region for the two C=O groups.
FT-IR (cm⁻¹)	A broad absorption band around 3200 cm⁻¹ (N-H stretch), sharp, strong peaks around 1770 and 1710 cm⁻¹ corresponding to the asymmetric and symmetric stretching of the dione carbonyls.
HRMS (ESI+)	An [M+H]⁺ ion corresponding to the exact mass of C₇H₁₁N₂O₂⁺.
Melting Point	A sharp melting point is expected for a pure crystalline solid.

Discussion and Future Outlook

The imidazo[1,2-a]pyridine scaffold, a related isomer, is a well-known "privileged structure" in medicinal chemistry, found in drugs like Zolpidem and Alpidem.[2] The successful and reproducible synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione opens avenues for the creation of novel compound libraries. The presence of the secondary amine in the hydantoin ring provides a handle for further functionalization, allowing for the exploration of a diverse chemical space.

Future work should focus on derivatizing this core structure and screening the resulting compounds for biological activity across various therapeutic areas. The synthetic methodology presented herein is robust and can likely be adapted for the synthesis of substituted analogs by starting with appropriately functionalized piperidine derivatives. The development of one-pot or multicomponent reaction strategies, similar to those used for other imidazopyridines, could further enhance the efficiency of library synthesis.[2][3][4]

References

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• Molavi, O., et al. (2021). Electro-organic synthesis of tetrahydroimidazo[1,2-a]pyridin-5(1H)-one via a multicomponent reaction. Molecular Diversity. [Link]

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A Novel Synthetic Approach to Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Derivatives: A Technical Guide

Abstract

This technical guide presents a novel and efficient synthetic pathway for the preparation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives. This bicyclic scaffold, incorporating a fused hydantoin moiety onto a piperidine ring, is of significant interest in medicinal chemistry due to its structural complexity and potential as a pharmacophore. The proposed synthesis is a multi-step process commencing with readily available piperidine-2-carboxylic acid. The key strategic elements include a selective N-alkylation followed by an intramolecular cyclization of a ureido-acid intermediate to construct the hydantoin ring. This guide provides a detailed, step-by-step methodology, discusses the rationale behind the experimental choices, and offers insights into the reaction mechanisms. The protocols described herein are designed to be self-validating and are supported by authoritative literature on related transformations, providing a solid foundation for researchers, scientists, and drug development professionals.

Introduction: The Rationale for a Novel Synthesis

The synthesis of nitrogen-containing heterocyclic compounds is a cornerstone of modern medicinal chemistry. These scaffolds are prevalent in a vast array of pharmaceuticals and biologically active natural products.[1] The tetrahydroimidazo[1,5-a]pyridine core, in particular, has attracted attention for its diverse pharmacological applications. While numerous synthetic methods for the aromatic imidazo[1,5-a]pyridine system have been reported, the synthesis of its saturated dione derivatives remains largely unexplored.[2]

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold integrates the structural features of a piperidine, a key component in many CNS-active drugs, with a hydantoin ring. Hydantoins are a well-established class of anticonvulsant and antiarrhythmic agents.[3][4] The fusion of these two pharmacologically relevant moieties in a novel bicyclic architecture presents an exciting opportunity for the discovery of new therapeutic agents.

This guide details a proposed novel synthetic route that is both logical and grounded in well-established chemical principles, such as the Urech hydantoin synthesis.[5] The presented methodology aims to provide a practical and adaptable approach for accessing this promising class of compounds.

Proposed Synthetic Pathway: A Step-by-Step Guide

The proposed synthesis is a four-step sequence designed for efficiency and adaptability, allowing for the introduction of diversity at various points.

Caption: Proposed four-step synthesis of the target scaffold.

Step 1: Esterification of Piperidine-2-carboxylic Acid

Rationale: The initial esterification of the carboxylic acid group in piperidine-2-carboxylic acid (pipecolic acid) serves to protect it from participating in the subsequent N-alkylation step. The ethyl ester is a common and readily cleavable protecting group.

Experimental Protocol:

• To a stirred suspension of piperidine-2-carboxylic acid (1.0 eq) in ethanol (5 mL/mmol), add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat at reflux for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the crude ethyl piperidine-2-carboxylate.

Expected Outcome: This reaction typically proceeds in high yield to give the desired ester as a clear oil.

Step 2: N-Alkylation with 2-Bromoacetamide

Rationale: This step introduces the second nitrogen atom and the carboxamide functionality required for the formation of the hydantoin ring. 2-Bromoacetamide is a commercially available and reactive alkylating agent. The use of a mild base like potassium carbonate is crucial to prevent side reactions.

Experimental Protocol:

• Dissolve ethyl piperidine-2-carboxylate (1.0 eq) and 2-bromoacetamide (1.1 eq) in anhydrous acetonitrile (10 mL/mmol).

• Add anhydrous potassium carbonate (2.0 eq) to the mixture.

• Heat the reaction mixture at 60 °C overnight with vigorous stirring.

• Monitor the reaction by TLC.

• After completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield ethyl 1-(2-amino-2-oxoethyl)piperidine-2-carboxylate.

Expected Outcome: The N-alkylation should proceed cleanly to give the desired product.

Step 3: Saponification and Ureido Acid Formation

Rationale: This two-part step first deprotects the carboxylic acid via saponification. The subsequent reaction with potassium cyanate in an acidic medium is a classic Urech hydantoin synthesis approach, which forms the key ureido acid intermediate.[5]

Experimental Protocol:

• Saponification: Dissolve the N-alkylated ester (1.0 eq) in a mixture of ethanol and 1M sodium hydroxide solution (1:1 v/v). Stir at room temperature until the reaction is complete (monitored by TLC). Acidify the mixture with 1M HCl to pH 3-4 and extract with ethyl acetate. Dry the organic layer and concentrate to obtain the crude carboxylic acid.

• Ureido Formation: Dissolve the crude carboxylic acid in water and add a solution of potassium cyanate (1.5 eq) in water. Stir the mixture at 50 °C for 2 hours.

• Cool the reaction mixture to 0 °C and acidify with concentrated HCl to pH 1-2.

• The precipitated ureido acid is collected by filtration, washed with cold water, and dried under vacuum.

Expected Outcome: This step should yield the crucial ureido acid intermediate as a solid.

Step 4: Intramolecular Cyclization to the Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Rationale: The final step involves an acid-catalyzed intramolecular cyclization of the ureido acid. The acidic conditions promote the nucleophilic attack of the ureido nitrogen onto the carboxylic acid, followed by dehydration to form the stable hydantoin ring.[5]

Experimental Protocol:

• Suspend the ureido acid (1.0 eq) in 6M hydrochloric acid (10 mL/mmol).

• Heat the mixture at reflux for 6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the solution with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford the final tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Expected Outcome: The cyclization should proceed to give the target bicyclic hydantoin.

Mechanistic Insights

The key ring-forming step in this synthesis is the intramolecular cyclization of the ureido acid. The proposed mechanism is analogous to the final step of the Urech hydantoin synthesis.

Caption: Proposed mechanism for the acid-catalyzed cyclization. (Note: Image placeholders would be replaced with actual chemical structure diagrams in a full whitepaper).

Data Presentation

Step	Reactant	Product	Reagents and Conditions	Expected Yield (%)
1	Piperidine-2-carboxylic acid	Ethyl piperidine-2-carboxylate	SOCl₂, EtOH, reflux	>90
2	Ethyl piperidine-2-carboxylate	Ethyl 1-(2-amino-2-oxoethyl)piperidine-2-carboxylate	BrCH₂CONH₂, K₂CO₃, ACN, 60 °C	70-80
3	N-alkylated ester	1-((ureido)acetyl)piperidine-2-carboxylic acid	1. NaOH, EtOH/H₂O; 2. KOCN, HCl	60-70
4	Ureido acid	Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione	6M HCl, reflux	50-60

Conclusion and Future Directions

This technical guide has outlined a novel and rational synthetic route to the previously challenging tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold. The proposed four-step sequence leverages well-established transformations in heterocyclic and amino acid chemistry, offering a practical and scalable approach for the synthesis of these promising new chemical entities. The modularity of this synthesis allows for the future preparation of a diverse library of derivatives by varying the starting piperidine-2-carboxylic acid and the N-alkylating agent. Further optimization of reaction conditions and exploration of one-pot procedures could enhance the overall efficiency of this synthetic strategy. The availability of these novel compounds will undoubtedly facilitate the exploration of their biological activities and potential therapeutic applications.

References

• Zhang, D., Xing, X., & Cuny, G. D. (2006). Synthesis of Hydantoins from Enantiomerically Pure α-Amino Amides without Epimerization. The Journal of Organic Chemistry, 71(4), 1750–1753.

• Karminski-Zamola, G., et al. (2006). Hydantoin Derivatives of l- and d-amino acids: Synthesis and Evaluation of Their Antiviral and Antitumoral Activity. Molecules, 11(11), 913-924.[3][4]

• Sim, K. L., et al. (2021). Synthesis and Characterization of Amino Acid-Derived Hydantoins. Malaysian Journal of Chemistry, 23(1), 58-66.[5]

• Tanwar, D. K., Ratan, A., & Gill, M. S. (2017).
• Liu, H., Yang, Z., & Pan, Z. (2014). Synthesis of Highly Substituted Chiral Hydantoins from Dipeptides. Organic Letters, 16(22), 5902–5905.
• Declas, N., Le Vaillant, F., & Waser, J. (2019). Revisiting the Urech Synthesis of Hydantoins: Direct Access to Enantiopure 1,5-Substituted Hydantoins Using a Cyanobenziodoxolone Reagent. Organic Letters, 21(2), 524-528.
• D'Souza, D. M., & Müller, T. J. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). International Journal of Molecular Sciences, 24(3), 2937.[1]

• Godineau, E., Schenk, K., & Landais, Y. (2008). Synthesis of fused piperidinones through a radical-ionic cascade. The Journal of Organic Chemistry, 73(18), 6983–6993.[6]

• Chen, Y., et al. (2022). Facile and Practical Synthesis of Substituted Piperidine-2,6-diones Under Transition-Metal Free Condition. ChemistryOpen, 11(10), e202200135.[7]

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• Patent CN102174011A: Preparation method of 2-piperidinecarboxylic acid, 3-piperidinecarboxylic acid and 4-piperidinecarboxylic acid. (2011).

• Lamberth, C. (2009). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 14(9), 3578-3603.[8]

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"spectroscopic analysis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione"

An In-Depth Technical Guide to the Spectroscopic Analysis of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the spectroscopic analysis and structural elucidation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a heterocyclic scaffold of interest in medicinal chemistry and materials science. Targeting researchers, analytical scientists, and professionals in drug development, this document moves beyond a simple recitation of data. It delves into the causality behind experimental choices and the interpretation of spectral data, grounding its recommendations in established principles of chemical analysis. We will explore the application of Nuclear Magnetic Resonance (¹H and ¹³C NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to provide a multi-faceted, validated characterization of the target molecule. Furthermore, the pivotal role of X-ray crystallography as the definitive method for structural confirmation is detailed. Each section includes field-proven experimental protocols, data interpretation insights, and predictive summaries to serve as a practical reference for laboratory work.

Introduction

The Tetrahydroimidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine core and its derivatives are privileged structures in chemistry, attracting significant attention for their diverse biological activities and unique optical properties.[1][2] The saturated analogue, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, combines the structural features of a piperidine ring with an imidazolidine-1,3-dione (hydantoin-like) moiety. This fusion creates a rigid, three-dimensional structure that is a valuable starting point for the synthesis of novel therapeutic agents and functional materials.

The Imperative of Spectroscopic Validation

In any chemical research or development endeavor, unambiguous structural confirmation is paramount. Spectroscopic analysis provides the empirical evidence required to verify the identity, purity, and structural integrity of a synthesized compound. For a molecule like tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a multi-technique approach is not just recommended; it is essential. Each technique offers a unique piece of the structural puzzle, and their combined data provides a self-validating system that ensures the trustworthiness of the results. This guide outlines the strategic application of these techniques for a robust and irrefutable characterization.

Molecular Structure and Key Features

The logical starting point for any spectroscopic analysis is a clear understanding of the molecule's structure. The numbering convention used throughout this guide is presented below.

Caption: Numbered structure of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Analysis

Proton NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of hydrogen atoms.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to solubilize polar compounds and reveal exchangeable protons like N-H.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Record the spectrum on a 400 MHz or higher field spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving complex multiplets.

• Analysis: Integrate all signals to determine proton ratios and measure coupling constants (J-values) to establish proton-proton connectivity.

Predicted Spectrum and Interpretation: The structure contains several distinct proton environments. The expected chemical shifts are influenced by proximity to electronegative nitrogen and oxygen atoms.

Proton(s)	Predicted δ (ppm)	Multiplicity	J (Hz)	Rationale
H-2 (N-H)	7.5 - 9.0	Broad Singlet	-	Imide proton, exchangeable with D₂O. Shift is highly dependent on solvent and concentration.
H-8a	4.0 - 4.5	Multiplet	~6-8	Chiral center, adjacent to a nitrogen and carbonyl group, resulting in a downfield shift. Coupled to H-1 and H-8.
H-5 (CH₂)	3.5 - 4.0	Multiplet	~12-14 (gem), ~5-7 (vic)	Methylene protons adjacent to a nitrogen atom (N4), leading to a significant downfield shift.
H-8 (CH₂)	3.0 - 3.5	Multiplet	~12-14 (gem), ~6-8 (vic)	Methylene protons adjacent to the bridgehead carbon.
H-6, H-7 (CH₂)	1.5 - 2.2	Multiplets	-	Aliphatic methylene protons of the piperidine ring, expected to be in the most upfield region.

¹³C NMR Analysis

Carbon NMR reveals the number of unique carbon environments and provides information about their functional groups.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis, though a higher concentration (20-50 mg) may be required for a better signal-to-noise ratio.

• Data Acquisition: Record a proton-decoupled ¹³C spectrum. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

• Analysis: Identify the chemical shifts of all unique carbons.

Predicted Spectrum and Interpretation: The two carbonyl carbons are the most deshielded and will appear furthest downfield.

Carbon(s)	Predicted δ (ppm)	Rationale
C-1, C-3	170 - 180	Carbonyl carbons of the imide group. The most downfield signals in the spectrum.
C-8a	55 - 65	Bridgehead carbon attached to two nitrogen atoms.
C-5	40 - 50	Methylene carbon adjacent to the piperidine nitrogen (N4).
C-8	35 - 45	Methylene carbon adjacent to the bridgehead carbon.
C-6, C-7	20 - 30	Aliphatic methylene carbons of the piperidine ring.

Mass Spectrometry (MS)

MS is essential for determining the molecular weight and elemental composition of a molecule and can provide structural information through fragmentation analysis.

High-Resolution Mass Spectrometry (HRMS)

Principle of Analysis: HRMS, typically using Electrospray Ionization (ESI), measures the mass-to-charge ratio (m/z) of an ion to a very high degree of accuracy (typically < 5 ppm). This allows for the unambiguous determination of the elemental formula.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample directly into the ESI source.

• Data Acquisition: Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Analysis: Compare the measured accurate mass with the theoretical mass calculated for the expected formula.

Expected Results:

• Molecular Formula: C₇H₁₀N₂O₂

• Monoisotopic Mass: 154.0742 g/mol

• Expected Ion: [C₇H₁₁N₂O₂]⁺ (for [M+H]⁺)

• Calculated m/z: 155.0815

Confirmation of this m/z value to within 5 ppm provides strong evidence for the correct elemental composition.

Tandem MS (MS/MS) and Fragmentation Analysis

By selecting the molecular ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID), a characteristic fragmentation pattern can be generated, offering further structural proof.

Caption: A plausible MS/MS fragmentation pathway for the protonated molecule.

Interpretation of Fragmentation:

• Loss of Carbon Monoxide (CO): A common fragmentation for cyclic ketones and imides, leading to a fragment at m/z ~127.

• Retro-Diels-Alder (RDA) Type Cleavage: The piperidine ring can undergo cleavage, leading to the loss of a neutral butene fragment and the formation of a stable ion representing the imidazolidine-dione portion at m/z ~99. This is a highly diagnostic fragmentation.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple method for identifying the presence of key functional groups within a molecule.

Experimental Protocol (ATR-FTIR):

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Apply pressure to ensure good contact and collect the spectrum. A background spectrum of the clean crystal should be collected first.

• Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Characteristic Absorption Bands: The IR spectrum will be dominated by strong absorptions from the N-H and C=O bonds.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Significance
N-H Stretch (Imide)	3200 - 3300	Medium, Broad	Confirms the presence of the N-H bond in the imide ring.
C-H Stretch (Aliphatic)	2850 - 3000	Medium-Strong	Corresponds to the C-H bonds of the piperidine ring.
C=O Stretch (Imide)	1700 - 1780	Strong, Sharp	Often appears as two distinct bands (symmetric and asymmetric stretching), which is a hallmark of the cyclic imide functional group.
C-N Stretch	1100 - 1300	Medium	Confirms the presence of the carbon-nitrogen bonds in the heterocyclic system.

X-ray Crystallography for Unambiguous Structure Elucidation

While the combination of NMR, MS, and IR provides compelling evidence, single-crystal X-ray crystallography is the gold standard for absolute and unambiguous structural determination.[3][4] It provides precise 3D coordinates of every atom, confirming connectivity, stereochemistry, and solid-state conformation.

Methodological Workflow:

Caption: Standard workflow for single-crystal X-ray crystallography analysis.

Expected Structural Insights: A successful crystallographic analysis would provide definitive data on:

• Bond Lengths and Angles: Confirming expected values for sp² and sp³ hybridized atoms.

• Torsional Angles: Defining the precise conformation of the fused ring system (e.g., chair or boat conformation of the piperidine ring).

• Intermolecular Interactions: Revealing hydrogen bonding networks and crystal packing in the solid state.

Summary and Conclusion

The comprehensive characterization of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione requires a synergistic application of modern spectroscopic techniques. ¹H and ¹³C NMR define the carbon-hydrogen framework, HRMS confirms the elemental composition, MS/MS reveals structural motifs through fragmentation, and IR spectroscopy identifies key functional groups. Together, these methods provide a robust and self-validating data package. For absolute proof of structure and stereochemistry, single-crystal X-ray crystallography remains the definitive tool. Following the protocols and interpretative guidelines detailed in this guide will enable researchers to confidently and accurately characterize this important heterocyclic scaffold.

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"physical and chemical properties of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione"

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Scaffold of Potential

Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a heterocyclic organic compound with the CAS number 4705-52-6, presents a compelling scaffold for medicinal chemistry and drug development.[1] Its bicyclic structure, fusing an imidazolidine-2,4-dione (hydantoin) ring with a saturated pyridine ring, offers a unique three-dimensional architecture. This guide provides a comprehensive overview of its known and predicted physicochemical properties, discusses its potential chemical reactivity, and outlines a plausible synthetic strategy. While experimental data for this specific molecule is limited, this paper will draw upon established principles and data from related structures to provide valuable insights for researchers. The molecule is typically a white to off-white crystalline solid and is soluble in polar organic solvents.[1]

Part 1: Physicochemical Properties - A Blend of Knowns and Predictions

A thorough understanding of a compound's physical properties is fundamental to its application in research and development. Due to the specialized nature of this molecule, much of the available data is computational.

Table 1: Physical and Chemical Properties of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O₂	[2][3]
Molecular Weight	154.17 g/mol	[2]
Appearance	White to off-white crystalline solid	[1]
Solubility	Soluble in polar organic solvents	[1]
Density (Predicted)	1.325 g/cm³	[3]
CAS Number	4705-52-6	[2]

Part 2: Chemical Characteristics and Reactivity Profile

The chemical behavior of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is dictated by the functional groups present in its fused-ring system: a cyclic imide (hydantoin) and a secondary amine within the piperidine ring.

The hydantoin moiety is a critical feature, known for its diverse biological activities.[4][5] The two carbonyl groups are electrophilic centers, susceptible to nucleophilic attack. The N-H protons of the imide are weakly acidic and can be deprotonated by a suitable base, allowing for alkylation or other modifications at the nitrogen positions. The cyclic imide ring can also undergo hydrolysis, particularly under strong acidic or basic conditions, to yield the corresponding amino acid derivative.[6]

The saturated pyridine ring (a piperidine ring) imparts conformational flexibility to the molecule. The secondary amine within this ring is nucleophilic and can participate in reactions such as acylation, alkylation, and sulfonylation.

Part 3: A Proposed Synthetic Pathway

Figure 1: A proposed synthetic pathway for Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Experimental Protocol:

• Step 1: Synthesis of Piperidine-2-carbonyl chloride. Piperidine-2-carboxylic acid is reacted with thionyl chloride (SOCl₂) to form the acid chloride. This is a standard procedure for activating a carboxylic acid.

• Step 2: Formation of N-Carbamoylpiperidine-2-carboxamide. The resulting piperidine-2-carbonyl chloride is then reacted with urea in the presence of a non-nucleophilic base (e.g., triethylamine) to form the N-carbamoyl carboxamide intermediate.

• Step 3: Intramolecular Cyclization. The intermediate is heated, possibly with an acid catalyst, to induce intramolecular cyclization. The amide nitrogen attacks one of the carbonyl groups of the urea moiety, followed by elimination of ammonia, to form the fused hydantoin ring system of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

This proposed synthesis leverages common and well-understood reactions in organic chemistry, providing a logical starting point for the laboratory preparation of this compound. The synthesis of related imidazo[1,5-a]pyridine derivatives often involves copper-catalyzed reactions or multi-component reactions, which could also be explored as alternative synthetic strategies.[7][8]

Part 4: Potential Applications in Drug Discovery

The structural motifs within tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione suggest several promising avenues for its investigation in drug discovery.

• Central Nervous System (CNS) Activity: The hydantoin core is a well-known pharmacophore in a number of anticonvulsant drugs.[4] The rigid, bicyclic nature of this compound could lead to specific interactions with CNS targets.

• Anti-inflammatory and Antiviral Agents: Various fused imidazole heterocycles have demonstrated anti-inflammatory and antiviral properties. Further derivatization of this scaffold could lead to the discovery of novel therapeutic agents in these areas.

• Scaffold for Combinatorial Chemistry: The presence of reactive sites on both the hydantoin and piperidine rings makes this molecule an attractive scaffold for the generation of chemical libraries for high-throughput screening.

Conclusion

Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is a molecule with significant untapped potential. While a comprehensive experimental characterization is still needed, this guide provides a solid foundation for researchers by consolidating the available data, predicting key properties, and proposing a viable synthetic route. The unique combination of a hydantoin ring and a piperidine ring in a fused system marks it as a promising starting point for the design and synthesis of novel therapeutic agents. As with any chemical substance, appropriate safety precautions should be taken when handling this compound in a laboratory setting.[1]

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A Senior Application Scientist's Guide to the Biological Activity Screening of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Derivatives

Abstract

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is a privileged heterocyclic structure that has garnered significant attention in medicinal chemistry. Its unique three-dimensional conformation and synthetic tractability make it an attractive starting point for the development of novel therapeutic agents. This in-depth technical guide provides a comprehensive framework for the biological activity screening of derivatives based on this core. We will delve into the rationale behind assay selection, provide detailed, field-tested protocols for key experimental workflows, and explore the causality of experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to unlock the therapeutic potential of this promising class of compounds.

Introduction: The Therapeutic Potential of the Imidazo-Pyridine Scaffold

Heterocyclic compounds are the cornerstone of modern pharmacology, with pyridine-containing molecules playing a particularly prominent role in a wide array of therapeutic areas, including antimicrobial, antiviral, and anticancer applications.[1][2] The fused imidazo-pyridine system, in its various forms, has demonstrated a remarkable breadth of biological activities. For instance, derivatives of imidazo[1,2-a]pyridine have been investigated for their anticancer and antifungal properties.[3][4] Specifically, the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core presents a rigidified structure that can be strategically decorated with various substituents to probe interactions with specific biological targets.

The rationale for focusing on this scaffold is twofold. First, its structural complexity allows for the precise spatial orientation of functional groups, a key factor in achieving high-affinity binding to protein targets. Second, established synthetic routes enable the generation of diverse chemical libraries, which is essential for a successful screening campaign. This guide will focus primarily on establishing a robust screening cascade to identify and characterize the biological activities of novel derivatives, with a particular emphasis on anticancer applications, a field where imidazo-pyridine derivatives have shown considerable promise.[5][6]

Designing a Strategic Screening Cascade

A successful screening campaign is not a random walk through a chemical library but a structured, multi-tiered process designed to efficiently identify and validate promising compounds. The "fail fast, fail cheap" principle is paramount. Our cascade is designed to move from high-throughput, cost-effective primary screens to more complex, biologically relevant secondary and tertiary assays.

The Logic of the Funnel

The screening cascade is best visualized as a funnel. A large number of compounds enter at the top and are subjected to a series of increasingly stringent filters. Only the most promising candidates emerge at the bottom for further preclinical development.

Caption: A simplified MAPK signaling pathway, a common target for anticancer drugs.

Recommended Secondary Assay: In Vitro Kinase Inhibition Assay

A variety of commercial kits and services are available for screening compounds against a panel of kinases. A common method is a luminescence-based assay that measures the amount of ATP remaining after a kinase reaction.

Protocol: General Kinase Inhibition Assay (e.g., Kinase-Glo®)

• Reaction Setup: In a 384-well plate, combine the kinase, its specific substrate, and ATP in a reaction buffer.

• Compound Addition: Add the "hit" compounds at various concentrations.

• Kinase Reaction: Incubate the plate at room temperature to allow the kinase reaction to proceed.

• Detection: Add the Kinase-Glo® reagent, which simultaneously stops the kinase reaction and measures the remaining ATP via a luciferase-driven reaction.

• Measurement: Measure luminescence using a plate reader.

• Data Analysis: A decrease in luminescence compared to the control indicates kinase inhibition. Calculate the IC50 for each compound against each kinase.

Tertiary Screening: Elucidating the Mechanism of Action

Once a compound is confirmed to inhibit a specific target, tertiary assays are employed to understand its effects in a more complex biological context. These are typically cell-based assays that can confirm target engagement and elucidate the downstream cellular consequences.

Recommended Tertiary Assay: Western Blot for Target Engagement

If a hit compound is found to inhibit a kinase (e.g., MEK), a western blot can be used to confirm that it inhibits the phosphorylation of its downstream substrate (e.g., ERK) in cells.

Protocol: Western Blot for Phospho-ERK

• Cell Treatment: Treat cancer cells with the compound at concentrations around its IC50 for a defined period.

• Cell Lysis: Lyse the cells to extract proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-ERK).

  • Wash and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Incubate with a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: A decrease in the phosphorylated protein band in compound-treated cells compared to the control indicates target engagement. The membrane should also be probed for total ERK and a loading control (e.g., actin) to ensure equal protein loading.

Data Presentation and Interpretation

Clear and concise data presentation is crucial for decision-making. Quantitative data from the screening cascade should be summarized in tables for easy comparison.

Table 1: Representative Screening Data for a Hypothetical Series of Compounds

Compound ID	Primary Screen (MCF-7 IC50, µM)	Secondary Screen (Kinase X IC50, µM)	Tertiary Screen (p-Substrate Inhibition in Cells)
THIPD-01	5.2	0.8	+++
THIPD-02	> 100	> 50	-
THIPD-03	12.5	2.1	++
THIPD-04	2.1	0.3	+++

• +++ : Strong inhibition

• ++ : Moderate inhibition

• - : No inhibition

Based on this hypothetical data, compounds THIPD-01 and THIPD-04 would be prioritized for further hit-to-lead optimization due to their potent activity in all stages of the screening cascade.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to the biological activity screening of novel tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives. By following a logical screening cascade, from high-throughput phenotypic screens to detailed mechanistic studies, researchers can efficiently identify and validate promising new drug candidates. The inherent versatility of this scaffold suggests that its therapeutic potential is not limited to oncology. Future screening efforts could explore its activity in other areas, such as virology and neurology, where related heterocyclic compounds have also shown promise. [2][7]The key to success lies in the rational design of both the chemical library and the screening strategy, ensuring that each step provides a clear and actionable answer, ultimately paving the way for the development of next-generation therapeutics.

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The Advent of a Novel Scaffold: A Technical Guide to Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

For Immediate Release

A novel heterocyclic scaffold, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is emerging as a structure of significant interest for researchers in drug discovery and development. This in-depth guide provides a comprehensive overview of the foundational synthetic strategies, key chemical properties, and potential therapeutic applications of this promising molecular framework.

Introduction: A Scaffold of Untapped Potential

The quest for novel chemical entities with diverse biological activities is a cornerstone of modern medicinal chemistry. The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold represents a unique fusion of a piperidine-2,6-dione (glutarimide) ring system with a hydantoin-like moiety. This structural amalgamation holds considerable promise, as both glutarimides and hydantoins are privileged structures found in numerous biologically active compounds.

The glutarimide core is notably present in therapeutic agents with immunomodulatory and anti-cancer properties.[1][2] Similarly, hydantoin derivatives are recognized for their diverse pharmacological activities, including anticonvulsant and antitumor effects.[3] The rigid, bicyclic nature of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold offers a three-dimensional architecture that can be strategically decorated with functional groups to modulate target binding and pharmacokinetic properties.

Foundational Synthetic Strategies: Building the Core

While a singular "discovery" paper for the parent tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is not prominently documented in the current literature, its synthesis can be logically approached through established methodologies in heterocyclic chemistry. The construction of this bicyclic system necessitates the formation of both the piperidine-dione and the fused imidazolidine-dione rings. Two primary retrosynthetic disconnections offer plausible pathways to this scaffold.

Pathway A: Cyclization from a Functionalized Piperidine Precursor

This strategy involves the initial construction of a piperidine-2,6-dione ring bearing a reactive handle at the 2-position, typically an aminomethyl group. Subsequent cyclization with a carbonylating agent would then form the fused hydantoin ring.

Conceptual Workflow for Pathway A:

Caption: Conceptual workflow for the synthesis via a functionalized piperidine precursor.

Detailed Protocol (Hypothetical):

• Synthesis of 2-(Aminomethyl)piperidine-2,6-dione: This key intermediate could potentially be synthesized from a suitable precursor, such as a protected 2-(aminomethyl)glutaric acid derivative, followed by cyclization.

• Cyclization: The 2-(aminomethyl)piperidine-2,6-dione would then be reacted with a phosgene equivalent, such as triphosgene or carbonyldiimidazole (CDI), in an inert solvent with a non-nucleophilic base to facilitate the intramolecular cyclization, yielding the target scaffold. The choice of the carbonylating agent is critical to control reactivity and minimize side reactions.

Pathway B: Intramolecular Cycloaddition/Condensation Strategies

A more convergent approach could involve an intramolecular reaction of a suitably designed acyclic precursor. For instance, a substrate containing both the elements of the piperidine and imidazole rings could be induced to cyclize.

Conceptual Workflow for Pathway B:

Caption: Conceptual workflow for synthesis via an intramolecular cyclization strategy.

Rationale and Experimental Considerations:

This pathway would likely involve a multicomponent reaction or a tandem sequence. For example, a reaction between 2-aminomethylpyridine, a derivative of malonic acid, and a carbonyl source could potentially assemble the core structure. The causality behind this choice lies in the efficiency of building molecular complexity in a single step. The reaction conditions would need to be carefully optimized to control the regioselectivity of the cyclizations.

Physicochemical Properties and Structural Insights

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold possesses a unique set of physicochemical properties that make it an attractive starting point for drug design.

Property	Predicted Characteristic	Rationale
Rigidity	High	The fused bicyclic system restricts conformational flexibility, which can lead to higher binding affinity for biological targets.
Polarity	Moderate to High	The presence of two carbonyl groups and two nitrogen atoms contributes to its polarity, potentially influencing solubility and cell permeability.
Hydrogen Bonding	Donor and Acceptor	The N-H proton and the carbonyl oxygens can participate in hydrogen bonding, which is crucial for target recognition.
Chirality	Potential for multiple stereocenters	The saturated nature of the piperidine ring allows for the introduction of stereocenters, enabling the synthesis of enantiomerically pure compounds.

Potential Biological and Therapeutic Applications

Given the established biological activities of the constituent glutarimide and hydantoin rings, the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is a promising platform for the development of novel therapeutics in several areas:

• Oncology: The glutarimide moiety is a key pharmacophore in immunomodulatory drugs (IMiDs) that target the Cereblon (CRBN) E3 ubiquitin ligase.[4] Derivatives of this novel scaffold could be explored as new CRBN modulators for the treatment of hematological malignancies and solid tumors.

• Neuroscience: The structural similarity to known anticonvulsant hydantoins suggests that derivatives could be investigated for their potential in treating epilepsy and other neurological disorders.

• Antimicrobial Agents: The unique heterocyclic framework could be explored for the development of new antibacterial and antifungal agents, addressing the growing challenge of antimicrobial resistance.

Future Directions and Conclusion

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold represents a fertile ground for chemical exploration and drug discovery. The development of robust and scalable synthetic routes is paramount to unlocking its full potential. Future research should focus on:

• Elucidation of Efficient Synthetic Methodologies: The systematic investigation of the proposed synthetic pathways and the development of novel, efficient methods for the construction of this scaffold are critical next steps.

• Library Synthesis and Biological Screening: The synthesis of a diverse library of derivatives with various substituents will be essential for exploring the structure-activity relationships (SAR) and identifying compounds with potent and selective biological activities.

• Structural Biology and Mechanistic Studies: For active compounds, detailed structural biology and mechanistic studies will be crucial to understand their mode of action and to guide further optimization.

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• Novel piperidine-2,6-dione derivative and use thereof.
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"initial pharmacological profile of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione"

An In-depth Technical Guide to the Initial Pharmacological Profiling of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Foreword: Charting the Pharmacological Landscape of a Novel Scaffold

As a Senior Application Scientist, it is understood that the journey of a novel chemical entity from its conception to a potential therapeutic agent is one of meticulous investigation and strategic decision-making. The compound in focus, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, represents a scaffold with limited publicly available pharmacological data. This guide, therefore, is not a retrospective summary but a prospective blueprint for its initial pharmacological characterization. We will leverage insights from structurally related imidazopyridine and fused heterocyclic systems to construct a logical, efficient, and scientifically rigorous screening cascade. The methodologies outlined herein are designed to be self-validating, providing a clear rationale for each experimental step, and are grounded in established principles of drug discovery.

Introduction to the Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Scaffold

The imidazopyridine core is a well-established "privileged structure" in medicinal chemistry, with various isomeric forms demonstrating a wide array of biological activities, including but not limited to acting as GABA-A receptor agonists, kinase inhibitors, and anti-infective agents[1][2]. The specific scaffold, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is a relatively unexplored entity. Its structural features, including the saturated pyridine ring and the dione functionality, suggest potential for unique interactions with biological targets. Derivatives of the closely related imidazo[1,5-a]pyridine have been investigated as potential anticancer agents, while spiro-fused derivatives have shown promise as Mnk inhibitors[3]. This foundational knowledge provides a compelling rationale for a comprehensive initial pharmacological evaluation.

Chemical Synthesis and Characterization

A robust pharmacological evaluation begins with a well-characterized compound. While specific synthesis routes for this exact molecule are not widely published, a plausible approach can be extrapolated from known syntheses of related imidazo[1,5-a]pyridines. A potential synthetic workflow is outlined below.

• Starting Material: Commercially available 2-(aminomethyl)pyridine.

• Cyclization: Reaction with a suitable C2 synthon, such as diethyl oxalate, under conditions that favor the formation of the imidazo[1,5-a]pyridin-1-one intermediate.

• Reduction: Selective reduction of the pyridine ring to yield the tetrahydro-derivative. This can be achieved through catalytic hydrogenation using a catalyst like palladium on carbon.

• Oxidation/Dione Formation: Subsequent oxidation or modification to introduce the second carbonyl group at the 3-position.

• Purification and Characterization: The final product should be purified by flash chromatography and its structure confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS)[4][5]. Purity should be assessed by HPLC and should be >95% for use in biological assays.

In Silico Profiling: A Predictive First Look

Before embarking on extensive wet-lab experiments, a preliminary in silico assessment can provide valuable guidance on potential biological targets and off-targets, as well as predict pharmacokinetic properties.

• Target Prediction: Utilize computational tools such as SwissTargetPrediction or similar platforms to predict potential protein targets based on 2D and 3D structural similarity to known ligands.

• Molecular Docking: For high-ranking predicted targets (e.g., kinases, GPCRs), perform molecular docking studies to model the binding mode and estimate binding affinity. This can help in prioritizing targets for in vitro screening[6][7].

• ADMET Prediction: Employ software like SwissADME or ADMETlab to predict absorption, distribution, metabolism, excretion, and toxicity properties. This early assessment can flag potential liabilities.

In Vitro Profiling: From Binding to Cellular Function

The in vitro profiling stage is designed to identify and characterize the molecular targets of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and to understand its effects in a cellular context. Based on the activities of related compounds, a tiered approach is recommended, starting with broad screening and progressing to more focused assays.

Tier 1: Broad Spectrum Screening

Given the novelty of the scaffold, an initial broad screen against a panel of common drug targets is a cost-effective way to identify primary activities and potential off-target effects.

• Kinase Panel Screen: Screen the compound at a fixed concentration (e.g., 10 µM) against a broad panel of kinases (e.g., the DiscoverX KINOMEscan™ panel). This is justified by the known activity of related imidazopyridines as kinase inhibitors[1][3].

• GPCR Panel Screen: A similar screen against a panel of G-protein coupled receptors is warranted, given the diverse activities of imidazopyridines.

• General Safety Panel: A screen against a panel of targets associated with common toxicities (e.g., hERG, CYP450 enzymes) is crucial for early de-risking[8].

Tier 2: Target Validation and Characterization

Any "hits" from the Tier 1 screen should be followed up with more detailed quantitative assays to confirm the activity and determine the potency of the compound.

• IC₅₀/EC₅₀ Determination: For each confirmed hit, perform a dose-response study to determine the half-maximal inhibitory concentration (IC₅₀) for enzymes or antagonists, or the half-maximal effective concentration (EC₅₀) for agonists.

• Binding Affinity (Kᵢ/Kₔ): For direct binding interactions, determine the dissociation constant (Kₔ) or inhibition constant (Kᵢ) using techniques such as radioligand binding assays or surface plasmon resonance (SPR).

Kinase Target	IC₅₀ (nM)	Selectivity Notes
Mnk1	85	High selectivity over other kinases in the panel
Mnk2	120	Similar potency to Mnk1
CDK2	>10,000	No significant activity
FLT3	>10,000	No significant activity

This table presents hypothetical data for illustrative purposes.

Cellular and Functional Assays

Demonstrating that target engagement in a biochemical assay translates to a functional effect in a cellular context is a critical step.

• Cell Proliferation Assay: Based on the potential anti-cancer activity of related compounds, assess the effect of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione on the proliferation of a panel of cancer cell lines (e.g., MCF-7, HT-29, A375) using an MTS or CellTiter-Glo® assay[9][10][11].

• Target Engagement Assay: If a specific intracellular target is confirmed (e.g., Mnk1), a target engagement assay, such as a cellular thermal shift assay (CETSA) or a Western blot for a downstream phosphorylated substrate, should be performed to confirm that the compound interacts with its target in the cellular environment.

• Antifungal Activity Screen: Given that some tetrahydroimidazo[1,2-a]pyridine derivatives show antifungal properties, a screen against a panel of pathogenic Candida species could reveal another potential therapeutic avenue[12].

Caption: A streamlined workflow for the initial computational and in vitro pharmacological profiling.

Preliminary In Vivo Characterization

Positive results from the in vitro studies would warrant progression to preliminary in vivo studies to assess the compound's behavior in a whole organism.

Pharmacokinetics and Tolerability

• Pharmacokinetic (PK) Study: Administer a single dose of the compound to rodents (e.g., mice or rats) via intravenous and oral routes. Collect blood samples at various time points to determine key PK parameters such as half-life, clearance, volume of distribution, and oral bioavailability.

• Maximum Tolerated Dose (MTD) Study: Conduct a dose-escalation study to determine the highest dose that does not cause unacceptable toxicity. This is essential for designing subsequent efficacy studies.

In Vivo Efficacy Models

The choice of efficacy model will be dictated by the in vitro findings.

• Model: If the compound shows potent anti-proliferative activity against a specific cancer cell line, a xenograft mouse model using that cell line can be employed.

• Dosing and Monitoring: Treat tumor-bearing mice with the compound at a well-tolerated dose. Monitor tumor volume and body weight over time.

• Endpoint Analysis: At the end of the study, tumors can be excised for biomarker analysis (e.g., to confirm target inhibition in vivo).

Caption: Hypothetical mechanism of action targeting the Mnk signaling pathway.

Conclusion and Future Directions

This guide provides a comprehensive and logical framework for the initial pharmacological profiling of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. By systematically progressing from in silico prediction to in vitro characterization and preliminary in vivo assessment, a clear picture of the compound's therapeutic potential and potential liabilities can be established. The data generated from this workflow will be instrumental in making informed decisions about the future development of this novel chemical entity. Further studies would involve lead optimization to improve potency, selectivity, and pharmacokinetic properties, as well as more extensive toxicology studies.

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A Technical Guide to Predicting the Mechanism of Action for Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Abstract

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold represents a compelling starting point for novel therapeutic development. While related imidazopyridine structures have demonstrated a wide array of biological activities—from GABA-A receptor modulation to antimicrobial effects—the specific mechanism of action (MOA) for this dione derivative remains to be elucidated.[1][2][3] This guide outlines a comprehensive, multi-faceted strategy for predicting and validating the MOA of this compound class. By integrating robust computational predictions with targeted experimental validation, we can efficiently generate and refine high-confidence hypotheses, accelerating the journey from hit-to-lead. This document details a logical workflow, from initial in silico target prediction and network pharmacology to definitive cellular target engagement and phenotypic assays, providing both the strategic rationale and detailed protocols required for successful MOA deconvolution.

The Imperative for MOA Prediction: A Strategic Overview

Identifying the precise molecular target and downstream pathway modulation of a novel chemical entity is a cornerstone of modern drug discovery.[4][5] An early and accurate understanding of a compound's MOA is critical for optimizing its therapeutic potential, anticipating off-target effects, and designing rational strategies for lead optimization.[4][6] The traditional "phenotype-first" approach, while valuable, often requires extensive follow-up studies to determine the precise protein target responsible for an observed effect.[5][7]

This guide proposes a more integrated strategy, beginning with a powerful suite of computational methods to generate high-probability hypotheses that can then be efficiently tested and validated in the laboratory.[7][8] This "predict-then-validate" approach conserves resources and sharpens the focus of experimental efforts.

The Subject Compound: Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

The core structure, a fused bicyclic 5,6 heterocycle, is a privileged scaffold in medicinal chemistry.[9] Various derivatives of imidazopyridines have been investigated for anticancer, antimicrobial, and antitubercular activities.[1][9][10] The specific dione functionalization of the tetrahydroimidazo[1,5-a]pyridine core suggests potential interactions with a range of targets, necessitating a broad yet systematic approach to MOA prediction.

Phase 1: In Silico Hypothesis Generation

The initial phase of our investigation is entirely computational, designed to rapidly survey the vast landscape of the human proteome and predict a rank-ordered list of potential molecular targets. This approach is cost-effective and foundational for designing subsequent wet-lab experiments.[11]

Target Prediction via Reverse Docking

Causality: Instead of docking a library of compounds to a single target, reverse docking screens our single compound against a large database of 3D protein structures.[12][13][14] This method is invaluable for identifying potential "on-target" interactions and predicting "off-target" effects that could lead to toxicity or provide opportunities for drug repositioning.[14][15][16]

Workflow:

• Ligand Preparation: Generate a high-quality 3D conformation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

• Target Database Selection: Utilize a comprehensive structural database of human proteins (e.g., PDB, AlphaFold).

• Docking Simulation: Systematically dock the ligand into the binding pockets of each protein in the database.

• Scoring and Ranking: Rank the protein targets based on their calculated binding affinity (docking score) for the compound.[13][14]

Network Pharmacology and Pathway Analysis

Causality: A drug rarely acts on a single target in isolation; its effects ripple through complex biological networks.[11] Network pharmacology aims to understand these system-wide effects by constructing and analyzing drug-target-disease interaction networks.[11][17] This approach provides crucial context, helping to predict the compound's overall physiological effect and identifying key signaling pathways it may modulate.[18][19]

Workflow Diagram:

Caption: Network Pharmacology Workflow for MOA Hypothesis Generation.

Phase 2: Experimental Validation of Target Engagement

With a set of high-confidence targets predicted in silico, we proceed to the laboratory to confirm direct physical binding between the compound and its putative targets in a biologically relevant context.

Cellular Thermal Shift Assay (CETSA®)

Causality: The principle behind CETSA is that ligand binding stabilizes a target protein against thermal denaturation.[20][21] This allows for the confirmation of target engagement in intact cells or even tissues, providing a more physiologically relevant assessment than assays using purified proteins.[22][23][24] A positive result—a shift in the protein's melting temperature upon compound treatment—is strong evidence of direct binding.[20][21]

Experimental Protocol: Microplate-based CETSA

• Cell Culture: Plate cells known to express the target protein(s) of interest into 96-well PCR plates and culture to desired confluency.

• Compound Treatment: Treat cells with a dilution series of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione or vehicle control (e.g., DMSO) for 1-2 hours.

• Thermal Challenge: Seal the plate and heat the cells using a thermal cycler to a specific, optimized temperature (determined from an initial melt-curve experiment) for 3 minutes, followed by cooling for 3 minutes at 4°C.[20]

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 25°C).

• Separation of Fractions: Centrifuge the plates at high speed (e.g., 4000g for 20 minutes) to pellet the aggregated, denatured proteins.

• Quantification: Carefully collect the supernatant containing the soluble, non-denatured protein fraction. Quantify the amount of the specific target protein using a suitable method like ELISA, Western Blot, or AlphaScreen®.[20]

• Data Analysis: Plot the amount of soluble target protein as a function of compound concentration. A sigmoidal dose-response curve indicates compound-induced stabilization and confirms target engagement.

NanoBRET™ Target Engagement Assay

Causality: For specific target classes like kinases, the NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay provides a quantitative, real-time measure of compound binding in living cells.[25][26] The assay measures the displacement of a fluorescent tracer from a target protein fused to NanoLuc® luciferase by a competing test compound.[27][28] A decrease in the BRET signal is directly proportional to the test compound engaging the target.[26]

Workflow Diagram:

Caption: NanoBRET™ Target Engagement Assay Workflow.

Phase 3: Elucidating Cellular and Phenotypic Consequences

Confirming target binding is a critical step, but understanding the functional consequences of that binding is paramount. This phase uses broader, systems-level approaches to map the downstream signaling pathways and ultimate cellular phenotype modulated by the compound.

Proteomic and Transcriptomic Profiling

Causality: High-throughput methods like RNA-sequencing (transcriptomics) and mass spectrometry-based proteomics provide an unbiased, global view of the cellular response to compound treatment.[8] By comparing the gene expression or protein abundance profiles of treated versus untreated cells, we can identify entire pathways that are significantly up- or down-regulated, offering powerful clues to the compound's MOA.[8][17] Public databases like the Connectivity Map can be used to compare the compound's expression signature to those of reference compounds with known MOAs.[7][29]

High-Content Imaging and Phenotypic Screening

Causality: This technique uses automated microscopy and image analysis to quantify multiple phenotypic features of cells simultaneously (e.g., morphology, organelle health, protein localization). By observing the specific phenotypic changes induced by the compound, we can infer its function. For example, observing changes in mitochondrial membrane potential might suggest an effect on cellular metabolism.

Data Presentation Example:

Feature Measured	Vehicle Control (Mean ± SD)	Compound (10 µM) (Mean ± SD)	P-value	Implication
Nuclear Area (µm²)	112 ± 8.5	185 ± 12.1	<0.001	Cell Cycle Arrest
Mitochondrial Potential	1.0 ± 0.05	0.45 ± 0.08	<0.001	Mitochondrial Toxicity
Cytoskeletal Integrity	0.98 ± 0.07	0.95 ± 0.09	0.45	No effect on cytoskeleton

Synthesizing the Evidence: Building a Confident MOA Hypothesis

The final and most critical step is to integrate the data from all three phases. A strong MOA hypothesis is built on a foundation of converging evidence.

Logic Diagram for MOA Hypothesis Confidence:

Caption: Integration of multi-modal data to build a high-confidence MOA.

By following this integrated, multi-phase approach, researchers can systematically and efficiently deconstruct the mechanism of action for novel compounds like tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, paving the way for informed and successful drug development campaigns.

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A Technical Guide to the Computational Modeling of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and Its Analogs

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is an emerging heterocyclic framework with significant potential in medicinal chemistry. Its rigid, three-dimensional structure provides a unique template for the design of novel therapeutic agents. This in-depth technical guide outlines a comprehensive computational modeling workflow for the exploration of this scaffold and its analogs. While specific literature on the computational modeling of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core is nascent, this guide leverages established methodologies applied to closely related imidazo[1,5-a]pyridine and tetrahydroimidazo[1,2-a]pyridine systems. The principles and protocols detailed herein are directly transferable and provide a robust framework for investigating the structure-activity relationships, target interactions, and pharmacokinetic properties of this promising class of molecules. We will delve into the causality behind the selection of various computational techniques, including Density Functional Theory (DFT), molecular docking, Quantitative Structure-Activity Relationship (QSAR) analysis, and pharmacophore modeling, to empower researchers in their drug discovery endeavors.

Introduction: The Therapeutic Potential of the Imidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine core and its derivatives are privileged structures in medicinal chemistry, demonstrating a wide array of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1] The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione variant introduces a hydantoin-like moiety, which is a common feature in numerous approved drugs and bioactive molecules. This functional group can participate in key hydrogen bonding interactions with biological targets, making the scaffold particularly attractive for inhibitor design.

Computational modeling provides an indispensable toolkit for accelerating the drug discovery process. By simulating molecular behavior and interactions at the atomic level, we can predict the biological activity of novel compounds, optimize their properties, and gain a deeper understanding of their mechanism of action before embarking on costly and time-consuming experimental synthesis and testing. This guide will provide a practical, step-by-step approach to the computational modeling of the title scaffold and its analogs, grounded in the principles of scientific integrity and validated methodologies.

Foundational Analysis: Quantum Chemical Calculations with Density Functional Theory (DFT)

A thorough understanding of a molecule's electronic structure is the cornerstone of any computational drug design project. Density Functional Theory (DFT) is a powerful quantum mechanical method that allows us to accurately calculate various molecular properties, providing insights into a molecule's reactivity, stability, and potential interaction sites.

The "Why" of DFT: Unveiling Intrinsic Molecular Properties

Before investigating how a molecule interacts with a biological target, it is crucial to understand its intrinsic properties. DFT calculations enable us to:

• Optimize Molecular Geometry: Determine the most stable three-dimensional conformation of the molecule, which is essential for subsequent docking and pharmacophore studies.

• Calculate Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding a molecule's reactivity. The energy gap between the HOMO and LUMO provides an indication of the molecule's chemical stability.

• Generate Molecular Electrostatic Potential (MEP) Maps: MEP maps visualize the charge distribution across a molecule, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions. This is invaluable for predicting non-covalent interactions with a protein target.[2]

• Determine Reactivity Descriptors: Parameters such as chemical hardness, softness, and electrophilicity can be calculated to quantify a molecule's reactivity.[2]

Experimental Protocol: DFT-Based Molecular Characterization

This protocol outlines the essential steps for performing a DFT analysis of a novel tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative.

Step 1: Molecule Building and Initial Optimization

• Construct the 3D structure of the molecule using a molecular builder (e.g., Avogadro, GaussView).

• Perform an initial geometry optimization using a computationally less expensive method like the semi-empirical PM6 method to obtain a reasonable starting structure.

Step 2: DFT Geometry Optimization

• Select a suitable DFT functional and basis set. The B3LYP functional with the 6-311++G(d,p) basis set is a widely used and reliable combination for organic molecules, offering a good balance between accuracy and computational cost.[2]

• Perform a full geometry optimization without any constraints.

• Verify that the optimized structure corresponds to a true energy minimum by performing a frequency calculation. The absence of imaginary frequencies confirms a stable structure.

Step 3: Calculation of Molecular Properties

• Using the optimized geometry, perform a single-point energy calculation to obtain the HOMO and LUMO energies.

• Generate the MEP map to visualize the electrostatic potential.

• Calculate global reactivity descriptors from the HOMO and LUMO energies.

Step 4: Analysis of Results

• Analyze the optimized geometry, paying attention to bond lengths, bond angles, and dihedral angles.

• Examine the HOMO-LUMO gap to assess the molecule's kinetic stability.

• Interpret the MEP map to identify potential hydrogen bond donor and acceptor sites.

Predicting Target Interactions: Molecular Docking Simulations

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a protein target. It is a cornerstone of structure-based drug design, enabling us to visualize and quantify the interactions between a small molecule and its biological receptor.

The "Why" of Molecular Docking: Rationalizing Binding Affinity

Molecular docking simulations are instrumental in:

• Identifying Potential Biological Targets: By docking a library of compounds against various protein structures, we can identify potential biological targets for a given scaffold.

• Predicting Binding Poses: Docking algorithms generate multiple possible binding orientations (poses) of a ligand within the active site of a protein.

• Estimating Binding Affinity: Docking programs use scoring functions to estimate the binding affinity (e.g., in kcal/mol) for each pose, allowing for the ranking of different compounds.[2]

• Understanding Structure-Activity Relationships (SAR): By comparing the docking poses and scores of a series of analogs, we can understand how structural modifications influence binding affinity.

Experimental Protocol: A Validated Molecular Docking Workflow

This protocol provides a step-by-step guide for performing a molecular docking study of a tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative against a hypothetical kinase target.

Step 1: Preparation of the Protein Structure

• Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

• Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning correct protonation states to the amino acid residues.

• Identify the binding site, either from the co-crystallized ligand in the PDB file or using a binding site prediction tool.

Step 2: Preparation of the Ligand

• Use the DFT-optimized 3D structure of the ligand.

• Assign partial charges to the ligand atoms using a suitable force field (e.g., Gasteiger charges).

• Define the rotatable bonds in the ligand to allow for conformational flexibility during docking.

Step 3: Docking Simulation

• Define the docking grid box, which encompasses the entire binding site.

• Run the docking simulation using a reliable docking program (e.g., AutoDock Vina, Glide).[3]

• Generate a specified number of binding poses (e.g., 10-20).

Step 4: Analysis of Docking Results

• Analyze the predicted binding poses and their corresponding docking scores.

• Visualize the protein-ligand interactions for the best-scoring pose, identifying key hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.

• Validate the docking protocol by re-docking the co-crystallized ligand (if available) and calculating the root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose. An RMSD value below 2.0 Å is generally considered a successful validation.

Visualizing the Docking Workflow

Caption: A generalized workflow for molecular docking studies.

Building Predictive Models: QSAR and Pharmacophore Approaches

When a large dataset of compounds with known biological activities is available, Quantitative Structure-Activity Relationship (QSAR) and pharmacophore modeling can be employed to build predictive models that correlate molecular features with activity.

The "Why" of QSAR and Pharmacophore Modeling: Guiding Lead Optimization

• QSAR: This method develops mathematical models that relate the biological activity of a series of compounds to their physicochemical properties or molecular descriptors. 2D-QSAR models use topological descriptors, while 3D-QSAR models consider the 3D arrangement of molecular fields.[4] These models can be used to predict the activity of novel, unsynthesized compounds.

• Pharmacophore Modeling: A pharmacophore is an ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger (or block) its biological response.[5] Pharmacophore models can be used to screen large virtual libraries for new compounds with the desired features.

Experimental Protocol: Developing a 3D-QSAR Model

This protocol outlines the steps for generating a 3D-QSAR model for a series of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione analogs with known inhibitory activity against a specific target.

Step 1: Dataset Preparation

• Compile a dataset of at least 20-30 compounds with a wide range of biological activities (e.g., IC50 values).

• Convert the biological activities to a logarithmic scale (e.g., pIC50).

• Divide the dataset into a training set (typically 70-80% of the compounds) for model generation and a test set for model validation.

Step 2: Molecular Alignment

• Align all the molecules in the dataset based on a common scaffold. This is a critical step in 3D-QSAR.

Step 3: Generation of Molecular Fields

• Place the aligned molecules in a 3D grid.

• Calculate steric and electrostatic fields around each molecule using a probe atom.

Step 4: 3D-QSAR Model Generation

• Use a statistical method, such as Partial Least Squares (PLS) analysis, to correlate the variations in the molecular fields with the variations in biological activity.

• Generate the 3D-QSAR model and visualize the results as contour maps. These maps highlight regions where steric bulk or specific electrostatic properties are favorable or unfavorable for activity.

Step 5: Model Validation

• Internal Validation: Use leave-one-out cross-validation (q²) to assess the internal predictive ability of the model. A q² value greater than 0.5 is generally considered acceptable.

• External Validation: Use the test set to evaluate the external predictive ability of the model (r²_pred). An r²_pred value greater than 0.6 is desirable.

Visualizing the QSAR Logic

Caption: The logical flow of a 3D-QSAR study.

Data Presentation and Interpretation

The effective presentation of computational data is crucial for its interpretation and for making informed decisions in a drug discovery project.

Summarizing Docking Results

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds
THIPD-01	-9.5	Lys745, Glu762, Asp810	2
THIPD-02	-8.9	Lys745, Met793	1
THIPD-03	-10.2	Lys745, Glu762, Asp810, Thr854	3
THIPD-04	-7.8	Met793	0

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

QSAR Model Statistics

Parameter	Value	Interpretation
q² (Cross-validated r²)	0.75	Good internal predictive ability
r² (Non-cross-validated r²)	0.92	Good correlation between descriptors and activity
r²_pred (External validation)	0.85	Excellent predictive power for new compounds
F-statistic	120.5	Statistically significant model
SEE (Standard Error of Estimate)	0.35	Low standard error of the model

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This technical guide has provided a comprehensive overview of the key computational modeling techniques applicable to the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold and its analogs. By employing a synergistic approach that combines quantum chemical calculations, molecular docking, and QSAR/pharmacophore modeling, researchers can significantly enhance the efficiency and effectiveness of their drug discovery efforts.

The protocols and workflows detailed herein are designed to be self-validating and are grounded in established scientific principles. As more experimental data on the biological activities of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives become available, the predictive power of these computational models will continue to improve. Future work should focus on the application of more advanced techniques such as molecular dynamics simulations to study the dynamic behavior of ligand-protein complexes and to calculate binding free energies with higher accuracy. The integration of machine learning and artificial intelligence approaches also holds great promise for the future of drug design in this chemical space.

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Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Scaffolds as Mnk Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Rationale for Targeting Mnk Kinases in Modern Therapeutics

The Mitogen-activated Protein Kinase (MAPK)-interacting kinases 1 and 2 (Mnk1 and Mnk2) are serine/threonine kinases that represent a critical convergence point for multiple signaling pathways implicated in cellular growth, proliferation, and inflammation.[1][2][3] Activated downstream of the p38 and Erk MAPK pathways, Mnk kinases play a pivotal role in regulating protein synthesis through their primary substrate, the eukaryotic initiation factor 4E (eIF4E).[1][2][4] By phosphorylating eIF4E at Serine 209, Mnks enhance the translation of a specific subset of mRNAs that encode for proteins integral to oncogenesis, such as c-Myc, Cyclin D1, and VEGF.[5]

Dysregulation of the Mnk-eIF4E axis is a frequent occurrence in a multitude of human cancers, including solid tumors and leukemias, where elevated levels of phosphorylated eIF4E (p-eIF4E) are often correlated with poor prognosis and resistance to therapy.[6][7] Beyond oncology, this pathway is also implicated in inflammatory diseases through its role in the production of pro-inflammatory cytokines.[4][8] The targeted inhibition of Mnk kinases, therefore, presents a compelling therapeutic strategy to disrupt these pathological processes. Encouragingly, knockout mouse models for Mnk kinases have shown no adverse phenotypes, suggesting that Mnk inhibition could be a safe therapeutic approach.[6] Several Mnk inhibitors are currently in various stages of clinical trials for the treatment of cancers.[6][9][10]

This guide provides a detailed overview and experimental protocols for the investigation of compounds based on the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold as potential Mnk inhibitors. A closely related series of compounds, 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives, has been identified as potent and selective Mnk inhibitors, validating this chemical class as a promising starting point for novel drug discovery efforts.[11]

The Mnk Kinase Signaling Pathway

The activation of Mnk kinases is a downstream event of the MAPK signaling cascades. Extracellular stimuli such as growth factors, stress, and cytokines activate the Ras/Raf/MEK/ERK and p38 MAPK pathways.[1][4] Activated ERK and p38 then directly phosphorylate and activate Mnk1 and Mnk2.[4][12] Once active, Mnks phosphorylate eIF4E, which is bound to the 5' cap of mRNAs as part of the eIF4F complex, thereby promoting the translation of oncogenic proteins.[5][13]

Caption: The Mnk Kinase Signaling Pathway.

Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Derivatives as a Privileged Scaffold

Recent studies have highlighted the potential of imidazo[1,5-a]pyridine-based structures in kinase inhibition. Specifically, a series of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives have been synthesized and evaluated as potent inhibitors of Mnk1 and Mnk2.[11] Some of these compounds exhibited inhibitory activities in the low nanomolar to sub-micromolar range.[11] Biochemical assays revealed that these compounds act as non-ATP-competitive inhibitors, suggesting a distinct binding mode that could offer advantages in terms of selectivity and overcoming ATP-competitive resistance mechanisms.[11] The lead compound from this series demonstrated high selectivity for Mnk1/2 over a panel of 51 other kinases and displayed anti-proliferative effects against various cancer cell lines.[11]

This compelling evidence provides a strong rationale for the exploration of the core tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold and its derivatives as a source of novel Mnk inhibitors. The protocols outlined below are designed to systematically evaluate such compounds for their efficacy and mechanism of action.

Experimental Protocols

Protocol 1: In Vitro Mnk Kinase Inhibition Assay

This protocol describes a biochemical assay to determine the direct inhibitory effect of a test compound on the enzymatic activity of recombinant Mnk1 or Mnk2. The assay measures the phosphorylation of a substrate, such as Myelin Basic Protein (MBP), by the kinase.

Principle: The kinase activity is quantified by measuring the amount of ADP produced, which is directly proportional to the kinase activity. A luminescent-based assay, such as the ADP-Glo™ Kinase Assay, is a common method.

Materials:

• Recombinant human Mnk1 or Mnk2 enzyme

• Myelin Basic Protein (MBP) as a substrate

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/ml BSA)

• Dithiothreitol (DTT)

• Test compound (e.g., tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega)

• 96-well white plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare Kinase Assay Buffer: Prepare a 1x Kinase Assay Buffer and supplement with DTT to a final concentration of 2 mM.

• Compound Dilution: Prepare serial dilutions of the test compound in 1x Kinase Assay Buffer. The final DMSO concentration in the assay should be kept constant and low (e.g., ≤1%) to avoid affecting enzyme activity.

• Master Mix Preparation: Prepare a master mix containing 1x Kinase Assay Buffer, ATP, and MBP. The final concentrations in the 25 µL reaction should be optimized, but a starting point could be 10 µM ATP and 0.2 mg/ml MBP.

• Assay Plate Setup:

  • To "Test Inhibitor" wells, add 2.5 µL of the serially diluted compound.

  • To "Positive Control" (uninhibited enzyme) and "Blank" (no enzyme) wells, add 2.5 µL of the vehicle (e.g., 10% DMSO in buffer).

  • Add 12.5 µL of the Master Mix to all wells except the "Blank" wells.

  • Add 10 µL of 1x Kinase Assay Buffer to the "Blank" wells.

• Enzyme Addition: Dilute the Mnk1 or Mnk2 enzyme to the desired concentration in 1x Kinase Assay Buffer. Add 10 µL of the diluted enzyme to the "Positive Control" and "Test Inhibitor" wells to initiate the reaction. The final enzyme concentration should be determined empirically to give a robust signal.

• Incubation: Incubate the plate at 30°C for 45-60 minutes.

• ADP-Glo™ Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Subtract the "Blank" reading from all other readings. Calculate the percentage of inhibition for each compound concentration relative to the "Positive Control." Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Caption: Workflow for the In Vitro Mnk Kinase Inhibition Assay.

Protocol 2: Cell-Based Assay for Mnk Inhibition

This protocol determines the ability of a test compound to inhibit Mnk activity within a cellular context by measuring the phosphorylation of the endogenous substrate, eIF4E.

Principle: The level of eIF4E phosphorylation at Serine 209 (p-eIF4E) is a direct readout of Mnk activity in cells.[14][15] This can be quantified using methods such as Western blotting or a cellular ELISA.

Materials:

• A suitable cancer cell line with detectable levels of p-eIF4E (e.g., MV4-11 acute myeloid leukemia cells, MDA-MB-231 breast cancer cells).

• Cell culture medium and supplements.

• Test compound dissolved in DMSO.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Primary antibodies: anti-p-eIF4E (Ser209) and anti-total eIF4E (as a loading control).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• SDS-PAGE equipment and reagents.

• Western blotting equipment.

Procedure:

• Cell Culture and Treatment:

  • Seed the cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 2-4 hours). Include a vehicle control (DMSO).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein amounts for each sample and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-p-eIF4E antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing:

  • Strip the membrane and re-probe with the anti-total eIF4E antibody to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the p-eIF4E signal to the total eIF4E signal for each sample.

  • Calculate the percentage of inhibition of eIF4E phosphorylation for each compound concentration relative to the vehicle control.

  • Determine the IC₅₀ value.

Protocol 3: Cell Proliferation/Viability Assay

This protocol assesses the downstream functional consequence of Mnk inhibition on cancer cell growth.

Principle: Inhibition of Mnk is expected to reduce the translation of proteins essential for cell proliferation and survival, leading to a decrease in cell viability.

Materials:

• Cancer cell line of interest.

• Cell culture medium.

• Test compound dissolved in DMSO.

• A cell viability reagent (e.g., CellTiter-Glo®, MTS, or resazurin).

• 96-well clear-bottom plates.

• Plate reader.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound. Include a vehicle control.

• Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Measure the signal (luminescence, absorbance, or fluorescence) using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ value.

Data Presentation

Quantitative data from the assays should be summarized in a clear and concise table for easy comparison of different compounds.

Compound ID	Mnk1 IC₅₀ (nM)	Mnk2 IC₅₀ (nM)	Cellular p-eIF4E IC₅₀ (µM)	Cell Line Proliferation GI₅₀ (µM)
THIPD-001	Value	Value	Value	Value
THIPD-002	Value	Value	Value	Value
Reference Cmpd	Value	Value	Value	Value

THIPD: Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Concluding Remarks

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold represents a promising starting point for the development of novel Mnk kinase inhibitors. The protocols provided in this guide offer a systematic approach to characterize the biochemical and cellular activity of such compounds. By following these methodologies, researchers can effectively identify and advance lead candidates for further preclinical and clinical development, with the ultimate goal of providing new therapeutic options for patients with cancer and inflammatory diseases.

References

• Joshi, S., & Platanias, L. C. (2014). Mnk kinase pathway: Cellular functions and biological outcomes. World Journal of Biological Chemistry, 5(3), 321–333. [Link]

• Ueda, T., et al. (2014). Mnk kinase pathway: Cellular functions and biological outcomes. PubMed. [Link]

• Zhang, Y., et al. (2018). Phosphorylation of the mRNA cap-binding protein eIF4E and cancer. Seminars in Cancer Biology, 50, 10-20. [Link]

• Ueda, T., et al. (2010). Phosphorylation of eIF4E by Mnk1 and Mnk2 in mouse tissues. ResearchGate. [Link]

• Joshi, S., & Platanias, L. C. (2014). Mnk kinase pathway: Cellular functions and biological outcomes. World Journal of Biological Chemistry. [Link]

• Wang, S., et al. (2021). Progress in developing MNK inhibitors. SAHMRI. [Link]

• Scheper, G. C., & Proud, C. G. (2002). Mnks, eIF4E phosphorylation and cancer. PubMed. [Link]

• Sonenberg, N., & Hinnebusch, A. G. (2010). Mnk earmarks eIF4E for cancer therapy. PNAS. [Link]

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• Di, M., et al. (2020). Deeping in the Role of the MAP-Kinases Interacting Kinases (MNKs) in Cancer. MDPI. [Link]

• Tiriveedhi, V., et al. (2024). MNK-driven eIF4E phosphorylation regulates the fibrogenic transformation of mesenchymal cells and chronic lung allograft dysfunction. PubMed. [Link]

• Nguyen, T. L., et al. (2023). MNK Proteins as Therapeutic Targets in Leukemia. PMC. [Link]

• Joshi, S., & Platanias, L. C. (2014). Mnk Kinases in Cytokine Signaling and Regulation of Cytokine Responses. SciSpace. [Link]

• Patsnap Synapse. (2024). What are MNK modulators and how do they work?. [Link]

• Bhatt, K., et al. (2022). Phase Ib Pharmacodynamic Study of the MNK Inhibitor Tomivosertib (eFT508) Combined With Paclitaxel in Patients With Refractory Metastatic Breast Cancer. AACR Journals. [Link]

• Altork-Convey, S., et al. (2022). Discovery of novel Mnk inhibitors using mutation-based induced-fit virtual high-throughput screening. NIH. [Link]

• Moy, J. K., & Price, T. J. (2021). The Emerging Translational Potential of MNK Inhibitors for the Treatment of Chronic Pain. Neuroscience. [Link]

• Hong, D. S., et al. (2017). A phase 1 dose escalation study of eFT508, an inhibitor of mitogen-activated protein kinase-interacting serine/threonine kinase-1 (MNK-1) and MNK-2 in patients with advanced solid tumors. ASCO Publications. [Link]

• Biondaro, S., et al. (2022). Overcoming Paradoxical Kinase Priming by a Novel MNK1 Inhibitor. PubMed Central. [Link]

• BPS Bioscience. (n.d.). MNK1 (T358D) Kinase Assay Kit. [Link]

• Biondaro, S., et al. (2022). Overcoming Paradoxical Kinase Priming by a Novel MNK1 Inhibitor. ACS Publications. [Link]

• BPS Bioscience. (n.d.). MNK1 Kinase Assay Kit. [Link]

• Li, N., et al. (2019). Synthesis and evaluation of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives as Mnk inhibitors. PubMed. [Link]

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Application Notes and Protocols for Imidazo-pyridine Derivatives in Cancer Cell Line Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of imidazo-pyridine derivatives, a promising class of heterocyclic compounds, for in vitro cancer cell line investigations. While the specific parent compound tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione lacks extensive documentation in the public domain, a wealth of research on its derivatives, particularly those based on the imidazo[1,2-a]pyridine and imidazo[1,5-a]pyrazine scaffolds, has demonstrated significant antiproliferative and pro-apoptotic activities across a range of cancer cell lines.[1][2][3][4][5][6][7] This guide will, therefore, focus on the general application of these derivatives, providing a robust framework for their evaluation as potential anticancer agents.

Introduction to Imidazo-pyridine Derivatives in Oncology Research

Imidazo-pyridine scaffolds are considered "privileged structures" in medicinal chemistry due to their ability to interact with a wide array of biological targets.[1] Derivatives of this core structure have been investigated for a multitude of therapeutic applications, with a significant focus on oncology.[1][4] The anticancer properties of these compounds often stem from their ability to modulate key signaling pathways involved in cell proliferation, survival, and apoptosis.[8][9]

This document will detail the essential protocols for assessing the cytotoxic and mechanistic effects of novel imidazo-pyridine derivatives on cancer cell lines, including assays for cell viability, apoptosis induction, and cell cycle perturbation.

Mechanism of Action: A Focus on Key Signaling Pathways

Several studies have elucidated the mechanisms through which imidazo-pyridine derivatives exert their anticancer effects. A common theme is the induction of apoptosis (programmed cell death) and arrest of the cell cycle at specific checkpoints.

For instance, certain imidazo[1,2-a]pyridine derivatives have been shown to induce G2/M cell cycle arrest and trigger the intrinsic apoptosis pathway.[9] This is often associated with the modulation of key regulatory proteins. For example, treatment of melanoma and cervical cancer cells with a novel imidazo[1,2-a]pyridine compound led to a reduction in the levels of phosphorylated protein kinase B (p-Akt) and the mammalian target of rapamycin (p-mTOR), two critical nodes in a major cell survival pathway.[9] Concurrently, an increase in the expression of the tumor suppressor p53 and the cyclin-dependent kinase inhibitor p21 was observed, alongside a rise in the pro-apoptotic protein BAX and activated caspase-9.[9]

Similarly, oxindole derivatives of imidazo[1,5-a]pyrazines have been reported to cause cell cycle arrest in the G0/G1 phase and induce apoptosis in A549 lung cancer cells, an effect confirmed by Annexin V-FITC staining and DNA fragmentation analysis.[3]

Illustrative Signaling Pathway

The following diagram depicts a generalized signaling pathway that can be influenced by imidazo-pyridine derivatives, leading to apoptosis and cell cycle arrest.

Caption: Generalized signaling pathway affected by imidazo-pyridine derivatives.

Experimental Protocols

The following are detailed protocols for fundamental assays to characterize the anticancer activity of imidazo-pyridine derivatives.

Cell Viability and Cytotoxicity Assessment (MTT/XTT Assay)

This colorimetric assay is a cornerstone for assessing the effect of a compound on cell viability by measuring the metabolic activity of cells.[10][11] Viable cells with active metabolism convert a tetrazolium salt (like MTT or XTT) into a colored formazan product, the amount of which is proportional to the number of living cells. The XTT assay is often preferred as it produces a water-soluble formazan, simplifying the protocol.[12]

Protocol: XTT Cell Viability Assay

• Cell Seeding:

  • Culture cancer cells of interest (e.g., MCF-7, A375, HCT-116) to logarithmic growth phase.[10]

  • Trypsinize and resuspend cells in fresh complete medium.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a volume of 100 µL.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the imidazo-pyridine derivative in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of the compound in culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO) and a no-cell control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• XTT Reagent Preparation and Addition:

  • Prepare the XTT labeling mixture according to the manufacturer's instructions, typically by mixing the XTT labeling reagent and the electron-coupling reagent.

  • Add 50 µL of the XTT labeling mixture to each well.

  • Incubate the plate for 2-4 hours at 37°C in a CO2 incubator.

• Data Acquisition:

  • Measure the absorbance of the samples in a microplate reader at a wavelength of 450-500 nm, with a reference wavelength of around 650 nm.

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is a standard method for detecting apoptosis.[13] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (like FITC) and used to label these early apoptotic cells. Propidium iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells, where it intercalates with DNA.[13]

Protocol: Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment:

  • Seed cells in 6-well plates and treat with the imidazo-pyridine derivative at the desired concentrations (e.g., IC50 and 2x IC50) for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes.

  • Wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Four populations of cells can be distinguished:

    • Live cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive (less common).

Cell Cycle Analysis by Propidium Iodide (PI) Staining

Flow cytometry with PI staining is a widely used technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[15] PI is a stoichiometric DNA-binding dye, meaning the amount of fluorescence is directly proportional to the amount of DNA in the cell.

Protocol: Cell Cycle Analysis

• Cell Treatment and Harvesting:

  • Treat cells as described in the apoptosis assay protocol.

  • Harvest the cells by trypsinization and wash with PBS.

• Cell Fixation:

  • Resuspend the cell pellet in 0.5 mL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in 0.5 mL of PI staining solution containing RNase A. The RNase is crucial to prevent the staining of double-stranded RNA.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • A histogram of fluorescence intensity will show distinct peaks corresponding to the G0/G1 (2N DNA content), S (intermediate DNA content), and G2/M (4N DNA content) phases of the cell cycle.

  • A sub-G1 peak can also be observed, which is indicative of apoptotic cells with fragmented DNA.

Data Presentation

Quantitative data from these experiments should be summarized in a clear and concise format.

Derivative	Cell Line	Assay	IC50 (µM)	% Apoptosis (at IC50)	% Cell Cycle Arrest (Phase)
Compound X	MCF-7	XTT (48h)	8.6[16]	35% (Early + Late)	60% (G2/M)
Compound Y	A375	MTT (72h)	<0.06[6]	Not Determined	Not Determined
Compound Z	A549	MTT (48h)	6.5[3]	42% (Annexin V+)	55% (G0/G1)[3]
...	...	...	...	...	...

Experimental Workflow Visualization

Caption: Experimental workflow for evaluating imidazo-pyridine derivatives.

References

• NIH. Assaying cell cycle status using flow cytometry. [Link]

• NanoCellect. How to Complete Cell Cycle Analysis via Flow Cytometry. [Link]

• Assay Genie. Flow Cytometry Protocol | 10 Hints & Tips. [Link]

• NIH. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

• Journal of Applied Pharmaceutical Science. In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF -7 cell lines study of Marine Yeast. [Link]

• FULIR. Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. [Link]

• BMC. Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. [Link]

• PubMed. Synthesis and anticancer activity of oxindole derived imidazo[1,5-a]pyrazines. [Link]

• PubMed. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy. [Link]

• RSC Publishing. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. [Link]

• PubMed. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. [Link]

• ResearchGate. Synthesis of a tetrahydroimidazo[2',1':2,3]thiazolo[5,4-c]pyridine derivative with Met inhibitory activity. [Link]

• PubMed. Synthesis and anticancer activity evaluation of a series of[15][17]triazolo[1,5-a]pyridinylpyridines in vitro and in vivo. [Link]

• NIH. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. [Link]

• PubMed. Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. [Link]

• ResearchGate. Design and synthesis of new imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine derivatives with antiproliferative activity against melanoma cells. [Link]

• MDPI. 3-(6-Phenylimidazo [2,1-b][15][17][18]thiadiazol-2-yl)-1H-Indole Derivatives as New Anticancer Agents in the Treatment of Pancreatic Ductal Adenocarcinoma. [Link]

• Chinese Journal of Applied Chemistry. Synthesis and Antitumor Activity of Tetrahydroimidazo[2',1':2,3]thiazolo [5,4-c]piperdine Derivatives. [Link]

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Application Notes and Protocols: The Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Scaffold for Novel Drug Design

Introduction: A Privileged Scaffold for Tackling Complex Diseases

In the landscape of modern medicinal chemistry, the identification of "privileged scaffolds" – molecular frameworks that can be readily modified to interact with a variety of biological targets – is a cornerstone of efficient drug discovery. The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core represents such a scaffold, offering a unique three-dimensional architecture that is ripe for exploration. This bicyclic system, featuring a fused hydantoin and piperidine ring, provides a rigid yet versatile platform for the design of potent and selective therapeutic agents. Its inherent structural features, including hydrogen bond donors and acceptors, and multiple points for chemical diversification, make it an attractive starting point for developing inhibitors of challenging targets, such as protein kinases.

This guide provides a comprehensive overview of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold, from its synthesis to its application in the design of novel drug candidates. We will delve into the rationale behind its use, provide detailed, field-proven protocols for its synthesis and biological evaluation, and offer insights into the interpretation of the resulting data.

Scientific Rationale: Targeting the MNK-eIF4E Axis in Oncology

A particularly promising application of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is in the development of inhibitors for the MAP kinase-interacting kinases 1 and 2 (MNK1 and MNK2).[1][2] These serine/threonine kinases are key downstream effectors of the Ras/MAPK and p38 MAPK signaling pathways, which are frequently hyperactivated in a wide range of human cancers.[3][4] The primary and most well-characterized substrate of MNK1/2 is the eukaryotic translation initiation factor 4E (eIF4E).[5][6]

Phosphorylation of eIF4E at Ser209 is a critical event that enhances the translation of a specific subset of mRNAs, many of which encode proteins integral to tumor progression, including those involved in cell proliferation, survival, angiogenesis, and metastasis.[5][7][8] Elevated levels of phosphorylated eIF4E are observed in numerous cancers and correlate with poor prognosis.[5][7][9] Therefore, inhibiting MNK1/2 presents a compelling therapeutic strategy to attenuate the oncogenic activity of eIF4E.

Derivatives of the closely related 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione have been identified as potent, non-ATP-competitive inhibitors of MNK1/2.[2] This mode of inhibition is particularly advantageous as it can offer greater selectivity and overcome the challenges associated with the high intracellular concentrations of ATP that competitive inhibitors must contend with.[1][10][11] The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold provides an excellent foundation for developing such allosteric inhibitors.

Signaling Pathway Overview

Caption: The MNK-eIF4E signaling pathway in cancer and the point of intervention for tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione-based inhibitors.

Protocols for Synthesis and Derivatization

The following protocols provide a general framework for the synthesis of the core tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold and its subsequent derivatization. These are proposed synthetic routes based on established organic chemistry principles and literature on related structures.[12][13][14][15][16]

Protocol 1: Synthesis of the Core Scaffold

This protocol outlines a plausible multi-step synthesis starting from piperidine-2-carboxylic acid.

Workflow Diagram

Caption: Proposed synthetic workflow for the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core.

Step-by-Step Methodology:

• N-Protection of Piperidine-2-carboxylic Acid:

  • Dissolve piperidine-2-carboxylic acid (1 equivalent) in a suitable solvent such as a 1:1 mixture of dioxane and water.

  • Add a base, for example, sodium hydroxide (2.5 equivalents).

  • Cool the mixture to 0 °C and add di-tert-butyl dicarbonate (Boc)2O (1.1 equivalents) portion-wise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Acidify the reaction mixture with a cooled solution of 1 M HCl and extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-piperidine-2-carboxylic acid.

• Amide Coupling with Glycine Ester:

  • Dissolve N-Boc-piperidine-2-carboxylic acid (1 equivalent) in an anhydrous solvent like dichloromethane (DCM).

  • Add a coupling agent such as N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 equivalents) and a catalyst like 4-(Dimethylamino)pyridine (DMAP) (0.1 equivalents).

  • Add glycine methyl ester hydrochloride (1.2 equivalents) and a base such as triethylamine (1.5 equivalents).

  • Stir the reaction at room temperature for 12-24 hours.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer, filter, and concentrate. Purify the crude product by column chromatography.

• Saponification of the Ester:

  • Dissolve the dipeptide from the previous step in a mixture of tetrahydrofuran (THF) and water.

  • Add lithium hydroxide (2 equivalents) and stir at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the mixture and extract the product with ethyl acetate.

  • Dry and concentrate the organic layer to obtain the corresponding carboxylic acid.

• Hydantoin Ring Formation:

  • This step involves the cyclization to form the hydantoin ring. A common method is the Bucherer-Bergs reaction or a variation thereof.[15]

  • Alternatively, the carboxylic acid can be treated with an isocyanate in the presence of a coupling agent to form a urea intermediate which then cyclizes upon heating or treatment with acid.

• N-Deprotection:

  • Dissolve the Boc-protected final product in a suitable solvent like DCM.

  • Add an excess of trifluoroacetic acid (TFA) and stir at room temperature for 1-2 hours.

  • Remove the solvent and excess TFA under reduced pressure.

  • The crude product can be purified by recrystallization or chromatography to yield the final tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Protocol 2: Derivatization of the Scaffold

The core scaffold offers several positions for diversification to explore structure-activity relationships (SAR). The secondary amine in the piperidine ring and the nitrogen in the hydantoin ring are key handles for modification.

Example: N-Arylation of the Piperidine Ring

• Dissolve the core scaffold (1 equivalent) in a suitable solvent such as dimethylformamide (DMF).

• Add a base like potassium carbonate (2-3 equivalents).

• Add the desired aryl halide (e.g., a substituted fluorobenzene) (1.1 equivalents).

• Heat the reaction mixture at 80-120 °C until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction, dilute with water, and extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography.

Protocols for Biological Evaluation

The following protocols are designed to assess the biological activity of newly synthesized derivatives as MNK1/2 inhibitors.

Protocol 3: In Vitro MNK1/2 Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of MNK1 or MNK2.[17][18]

Materials:

• Recombinant human MNK1 or MNK2 enzyme

• Kinase buffer (e.g., 60 mM HEPES pH 7.5, 3 mM MgCl₂, 3 mM MnCl₂, 50 µg/ml PEG20,000, 3 µM sodium orthovanadate, 1.2 mM DTT)

• ATP

• Substrate (e.g., a specific peptide substrate for MNK or a general substrate like Myelin Basic Protein (MBP))

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system

• White 96-well plates

Procedure:

• Prepare serial dilutions of the test compounds in kinase buffer.

• In a 96-well plate, add the kinase buffer, the substrate, and the test compound or vehicle (DMSO) control.

• Add the MNK1 or MNK2 enzyme to each well to initiate the reaction.

• Incubate the plate at 30 °C for a specified time (e.g., 45 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

• The luminescence signal is inversely proportional to the kinase activity.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 4: Cell-Based Assay for MNK Inhibition

This assay measures the inhibition of eIF4E phosphorylation in a cellular context, providing a more physiologically relevant assessment of compound activity.[19][20]

Materials:

• Cancer cell line with active MAPK signaling (e.g., MDA-MB-231 breast cancer cells)

• Complete cell culture medium

• Test compounds dissolved in DMSO

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-eIF4E (Ser209), anti-total-eIF4E, and a loading control (e.g., anti-β-actin)

• Secondary antibody (HRP-conjugated)

• Chemiluminescence detection reagent

Procedure:

• Seed the cancer cells in a 6-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds or vehicle control for a specified duration (e.g., 2-4 hours).

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with the primary antibodies overnight at 4 °C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence reagent and an imaging system.

• Quantify the band intensities and normalize the phospho-eIF4E signal to the total-eIF4E and loading control signals.

• Determine the IC₅₀ for the inhibition of eIF4E phosphorylation.

Protocol 5: Anti-proliferative Activity Assessment (MTT Assay)

This assay determines the effect of the compounds on the viability and proliferation of cancer cells.[21][22][23]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

Procedure:

• Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treat the cells with serial dilutions of the test compounds or vehicle control.

• Incubate the plate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37 °C.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI₅₀ (concentration for 50% growth inhibition).

Data Presentation and Interpretation

Quantitative data from the assays should be summarized in a clear and concise manner to facilitate the analysis of structure-activity relationships (SAR).

Table 1: Biological Activity of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Derivatives

Compound ID	R¹ Substituent	MNK1 IC₅₀ (nM)	MNK2 IC₅₀ (nM)	p-eIF4E Cellular IC₅₀ (nM)	MDA-MB-231 GI₅₀ (µM)
Scaffold	H	>10,000	>10,000	>10,000	>100
Lead-Cpd-1	4-Fluorophenyl	50	35	150	1.2
Lead-Cpd-2	3,4-Dichlorophenyl	25	15	80	0.8
...	...	...	...	...	...

This table is a representative example. Actual data will vary based on the synthesized compounds.

Interpretation of Results:

• SAR Analysis: By comparing the activity of different derivatives, researchers can identify the chemical modifications that enhance potency and selectivity. For example, the introduction of electron-withdrawing groups on an aryl substituent at the R¹ position may lead to improved activity.

• Biochemical vs. Cellular Activity: A significant drop in potency from the biochemical to the cellular assay may indicate poor cell permeability or off-target effects.

• Selectivity: It is crucial to assess the selectivity of the lead compounds against other kinases to minimize potential side effects.

• Anti-proliferative Activity: A strong correlation between the inhibition of p-eIF4E and anti-proliferative activity would support the proposed mechanism of action.

Conclusion and Future Directions

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold represents a promising starting point for the development of novel therapeutics, particularly in the field of oncology. Its suitability for targeting the MNK-eIF4E axis has been demonstrated by related structures, and the protocols outlined in this guide provide a roadmap for its synthesis, derivatization, and biological evaluation. Future work should focus on expanding the library of derivatives to establish a comprehensive SAR, optimizing the pharmacokinetic properties of lead compounds, and evaluating their efficacy in in vivo cancer models. The versatility of this scaffold suggests that its application may extend beyond MNK inhibition to other important biological targets, making it a valuable tool in the arsenal of medicinal chemists.

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Application Notes &amp; Protocols: A Guide to In Vitro Assay Development for the Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Scaffold

Abstract

The imidazo[1,5-a]pyridine core and its related heterocyclic systems are recognized as privileged scaffolds in medicinal chemistry, with derivatives demonstrating a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The specific derivative, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, represents a promising, yet underexplored, chemical entity for drug discovery. The successful identification of novel therapeutic agents from this scaffold hinges on the development of robust, reliable, and physiologically relevant in vitro assays. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute an integrated assay cascade. We will detail protocols for both target-agnostic (phenotypic) and target-based screening methodologies, bridging the critical gap from initial hit discovery to mechanism of action and cellular target engagement. The protocols are designed to be self-validating, incorporating essential controls and quality checks to ensure data integrity and reproducibility.[3]

Foundational Strategy: Navigating from a Novel Scaffold to a Validated Hit

The journey from a novel chemical scaffold to a viable drug candidate requires a structured and logical progression of assays.[4] For a compound class like tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, where the specific molecular targets are not yet defined, the initial strategy must be twofold: 1) identify a biological effect (phenotypic screening) and 2) subsequently deconvolute the molecular target responsible for that effect.[5] Alternatively, if a target is hypothesized based on computational modeling or similarity to other known inhibitors, a direct target-based approach can be employed.[6]

1.1. Core Principles of Assay Development

Successful assay development is the cornerstone of any screening campaign.[7] It involves creating and optimizing experimental procedures to accurately measure the desired biological activity.[4] Key considerations include:

• Biochemical vs. Cell-Based Assays: Biochemical assays utilize purified components (e.g., enzymes, receptors) and are ideal for studying direct molecular interactions and structure-activity relationships (SAR).[8][9] Cell-based assays use living cells, offering greater physiological relevance by accounting for factors like cell permeability, efflux, and cytotoxicity.[10]

• Assay Validation and Performance Metrics: Before embarking on a large-scale screen, an assay must be rigorously validated. The Z-factor (or Z') is a critical statistical parameter used to quantify the quality of an assay, with a value greater than 0.5 indicating an excellent assay suitable for high-throughput screening (HTS).[11] This metric evaluates the separation between positive and negative control signals relative to the signal variability.

The overall workflow for developing a new assay is a systematic process that ensures robustness and reliability.

Figure 1: General workflow for in vitro assay development.

Protocol 1: Target-Agnostic Phenotypic Screening

When the molecular target of a compound series is unknown, a phenotypic screen is the most effective starting point. The goal is to identify compounds that produce a desired change in cellular behavior, such as inhibition of cancer cell proliferation.[12]

2.1. Assay Principle: Cell Viability Assessment using Resazurin

This protocol employs a resazurin-based assay to measure cell viability. Resazurin (a blue, non-fluorescent dye) is reduced by metabolically active, viable cells to the highly fluorescent, pink-colored resorufin. The intensity of the fluorescent signal is directly proportional to the number of living cells, providing a robust readout for cytotoxicity or cytostatic effects.[13]

2.2. Detailed Step-by-Step Protocol

• Cell Culture and Plating:

  • Culture a relevant human cancer cell line (e.g., HeLa, A549) using standard aseptic techniques. Ensure cells are in the logarithmic growth phase and show >95% viability.[5]

  • Trypsinize and count the cells. Dilute the cell suspension to a pre-determined optimal seeding density (e.g., 2,000 cells/well) in a final volume of 40 µL of culture medium per well in a 384-well, black, clear-bottom plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Compound Preparation and Addition:

  • Prepare a stock solution of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives in 100% DMSO (e.g., 10 mM).

  • Perform serial dilutions of the compounds. For a primary screen, a single high concentration (e.g., 10-30 µM) is often used.[13]

  • Using an automated liquid handler or multichannel pipette, transfer a small volume (e.g., 100 nL) of the compound solutions to the cell plates. The final DMSO concentration should be kept consistent and low (≤0.5%) to avoid solvent toxicity.[5]

  • Include control wells: cells with DMSO only (negative control, 100% viability) and cells with a known cytotoxic agent like Staurosporine (positive control).

• Incubation:

  • Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator. This duration allows for multiple cell doublings and ensures a sufficient window to observe antiproliferative effects.

• Assay Readout:

  • Prepare a fresh solution of Resazurin (e.g., 0.15 mg/mL in PBS) and add 10 µL to each well.

  • Incubate the plates for an additional 2-4 hours at 37°C.

  • Measure the fluorescence intensity using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

2.3. Data Analysis and Interpretation

• Normalization: The raw fluorescence data is normalized to the plate controls:

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl))

• Hit Identification: A "hit" is defined as a compound that produces an inhibition value above a certain threshold (e.g., >50% inhibition or >3 standard deviations from the negative control mean).

• Dose-Response and IC₅₀ Determination: Confirmed hits are then tested in a dose-response format (e.g., 10-point, 3-fold serial dilution) to determine the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes 50% inhibition of cell viability.

Parameter	Recommended Setting	Rationale
Plate Format	384-well, black, clear-bottom	Reduces reagent usage and is compatible with HTS automation; black walls minimize well-to-well crosstalk.
Cell Line	Disease-relevant (e.g., A549 for lung cancer)	Ensures the biological context is appropriate for the therapeutic goal.
Seeding Density	2,000 cells/well (cell line dependent)	Optimized to ensure cells remain in logarithmic growth throughout the assay duration.
Compound Conc.	10 µM (Primary Screen)	A standard concentration for single-point screens to balance hit rate with specificity.[13]
Final DMSO Conc.	≤ 0.5%	High concentrations of DMSO can be toxic to cells and interfere with the assay.[5]
Controls	0.5% DMSO (Negative); 1 µM Staurosporine (Positive)	Essential for data normalization and calculation of assay quality metrics.
QC Metric	Z-Factor > 0.5	Ensures the assay has a sufficient signal window and low variability for reliable hit identification.[11]

Table 1: Key Parameters for the Cell Viability Protocol.

Protocol 2: Target-Based Biochemical Screening

This section assumes a molecular target has been identified or is strongly hypothesized (e.g., a protein kinase). A biochemical assay provides direct measurement of a compound's effect on the purified target, which is essential for SAR optimization.[14]

3.1. Assay Principle: Kinase Inhibition Assessment using ADP-Glo™

The ADP-Glo™ Kinase Assay is a luminescent-based assay that quantifies the amount of ADP produced during a kinase reaction. The reaction is performed in two steps: first, the kinase reaction proceeds, then a reagent is added to stop the reaction and deplete any remaining ATP. In the second step, a detection reagent converts the ADP produced into ATP, which is then used by a luciferase to generate a light signal. The amount of light produced is directly proportional to the kinase activity. Inhibitors of the kinase will reduce the amount of ADP produced, resulting in a lower luminescent signal.[15]

3.2. Detailed Step-by-Step Protocol

• Reagent Preparation:

  • Prepare assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare solutions of the purified kinase enzyme, the specific peptide substrate, and ATP in the assay buffer. The ATP concentration should be set near its Michaelis-Menten constant (Kₘ) to ensure sensitivity to competitive inhibitors.[14]

• Assay Setup (384-well, white, opaque plate):

  • Add 2.5 µL of the test compound (serially diluted in assay buffer with DMSO) or controls to the wells.

  • Add 2.5 µL of a 2X enzyme solution to each well.

  • Allow the enzyme and inhibitor to pre-incubate for 15-30 minutes at room temperature. This step allows the compound to bind to the enzyme before the reaction starts.[16]

• Initiate Kinase Reaction:

  • Start the reaction by adding 5 µL of a 2X substrate/ATP mixture to each well.

  • Incubate the plate at the optimal temperature (e.g., 30°C) for the determined linear reaction time (e.g., 60 minutes).

• Signal Generation and Detection:

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader.

3.3. Data Analysis and Interpretation

Data is normalized using no-enzyme (100% inhibition) and no-inhibitor (0% inhibition) controls. The IC₅₀ value is determined by fitting the dose-response data to a four-parameter logistic equation. This provides a quantitative measure of the compound's potency against the specific kinase target.

Parameter	Recommended Setting	Rationale
Plate Format	384-well, solid white	Maximizes luminescent signal and prevents optical crosstalk.
Enzyme Conc.	Titrated for ~30-50% substrate turnover	Ensures the reaction is in the linear range and sensitive to inhibition.
Substrate Conc.	At or near Kₘ	Provides a good balance for detecting inhibitors of various mechanisms.[14]
ATP Conc.	At or near Kₘ	Crucial for sensitivity to ATP-competitive inhibitors.[14]
Controls	No inhibitor (Max signal); No enzyme (Min signal)	Defines the dynamic range of the assay for accurate IC₅₀ calculation.
QC Metric	Signal-to-Background > 10	A high S/B ratio indicates a robust and sensitive assay.

Table 2: Key Parameters for the Biochemical Kinase Inhibition Protocol.

Protocol 3: Cellular Target Engagement

A potent compound in a biochemical assay may not be effective in a cellular environment. A target engagement assay directly confirms that the compound binds to its intended target inside living cells.[17][18]

4.1. Assay Principle: NanoBRET™ Target Engagement

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a powerful method to quantify compound binding at a target protein in live cells.[19] The target protein is expressed as a fusion with the bright, energy-efficient NanoLuc® luciferase (the donor). A cell-permeable fluorescent tracer that binds to the target protein is added to the cells, acting as the energy acceptor. When the tracer binds to the NanoLuc®-tagged protein, BRET occurs. An unlabeled test compound that also binds to the target will compete with and displace the tracer, leading to a loss of BRET signal.[20]

Figure 2: Principle of the NanoBRET™ Target Engagement Assay.

4.2. Detailed Step-by-Step Protocol

• Cell Line Preparation:

  • Transfect cells (e.g., HEK293) with a plasmid encoding the target protein fused to NanoLuc® luciferase. Create a stable cell line for consistent expression.

• Cell Plating and Compound Treatment:

  • Harvest and resuspend the cells in Opti-MEM® medium.

  • In a 384-well white plate, add the test compounds across a range of concentrations.

  • Add the cell suspension to the wells containing the compounds.

  • Incubate for 2 hours at 37°C in a 5% CO₂ incubator to allow compound equilibration.

• Tracer Addition and Signal Detection:

  • Prepare a mixture of the fluorescent NanoBRET™ tracer and the Nano-Glo® Substrate.

  • Add this mixture to all wells.

  • Incubate for an additional 2 hours at 37°C.

• BRET Measurement:

  • Measure luminescence using a plate reader equipped with two filters: one for donor emission (~460 nm) and one for acceptor emission (>600 nm).

  • The raw BRET ratio is calculated as Acceptor Emission / Donor Emission.

4.3. Data Analysis and Interpretation

The BRET ratio is converted to milliBRET units (mBU) by multiplying by 1000. Data is normalized, and the dose-dependent decrease in the BRET signal is used to calculate a cellular IC₅₀ value. This value represents the concentration of the compound required to displace 50% of the tracer from the target protein in living cells, providing definitive evidence of target engagement.

Parameter	Recommended Setting	Rationale
Cell Line	HEK293 (or other easily transfected line)	Provides a consistent background for expressing the fusion protein.
Tracer Conc.	Pre-determined EC₈₀ concentration	Ensures a robust BRET signal while remaining sensitive to competitive displacement.
Compound Incubation	2 hours	Allows sufficient time for the compound to cross the cell membrane and reach equilibrium with the target.
Controls	No tracer (background); No compound (max BRET)	Essential for calculating the corrected BRET ratio and normalizing the data.
Readout	Dual-filter luminometer	Required to separately measure donor and acceptor signals for BRET ratio calculation.
QC Metric	Stable BRET signal over time	Indicates that the assay components are stable and the results are reliable.

Table 3: Key Parameters for the NanoBRET™ Target Engagement Protocol.

Conclusion

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold holds significant potential for the discovery of novel therapeutics. A successful drug discovery campaign for this and other novel scaffolds requires an integrated and multi-faceted approach to in vitro assay development. By starting with broad phenotypic screens to identify biological activity and progressing through target-based biochemical assays and cellular target engagement studies, researchers can efficiently identify potent compounds and elucidate their mechanism of action. The detailed protocols and strategic guidance provided herein offer a robust framework to accelerate the characterization of this promising chemical class, ultimately paving the way for the development of new and effective medicines.

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Application Notes &amp; Protocols: Cellular Uptake and Distribution of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Introduction: The Significance of Intracellular Localization

The imidazopyridine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast range of pharmacological activities, including hypnotic, anxiolytic, and anticancer properties.[1][2] The efficacy of any therapeutic agent is fundamentally linked to its ability to reach its intracellular target in sufficient concentration. Therefore, understanding the mechanisms of cellular uptake and the subsequent subcellular distribution is a critical step in the development and optimization of novel drug candidates.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on methodologies to investigate the cellular uptake and distribution of a representative member of this class, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

The protocols outlined herein are designed to be robust and adaptable, providing both qualitative and quantitative insights into how this small molecule interacts with cellular barriers and where it accumulates within the cell. These methods are foundational for correlating pharmacokinetic properties with pharmacodynamic outcomes.

Part 1: Qualitative Analysis of Cellular Uptake and Distribution via Fluorescence Microscopy

Fluorescence microscopy is a powerful technique for visualizing the intracellular fate of a compound.[4][5] For compounds that are not intrinsically fluorescent, a fluorescent derivative or tag would be required. However, many imidazopyridine derivatives have been noted for their fluorescent properties, which can be exploited for direct visualization.[1][6]

Principle

This protocol describes the use of confocal fluorescence microscopy to qualitatively assess the cellular uptake and subcellular localization of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. By co-localizing the compound's fluorescence signal with organelle-specific fluorescent trackers, we can infer its distribution within compartments such as the nucleus, mitochondria, lysosomes, and endoplasmic reticulum.

Experimental Workflow: Fluorescence Microscopy

Caption: Workflow for visualizing intracellular compound distribution.

Detailed Protocol: Fluorescence Microscopy

• Cell Seeding:

  • Seed a human cell line (e.g., HeLa or MCF-7) onto sterile glass coverslips in a 12-well plate at a density that will result in 60-70% confluency on the day of the experiment.[4][7]

  • Culture the cells in the appropriate complete medium at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for adherence.[4]

• Compound Incubation:

  • Prepare a stock solution of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in a suitable solvent (e.g., DMSO).

  • Dilute the stock solution in pre-warmed complete cell culture medium to the desired final concentration (e.g., 1 µM, 10 µM, 50 µM).

  • Aspirate the medium from the cells and replace it with the medium containing the compound.

  • Incubate for a predetermined time (e.g., 1, 4, or 24 hours) at 37°C.

• Cell Fixation and Staining:

  • Wash the cells three times with phosphate-buffered saline (PBS) to remove the extracellular compound.

  • Fix the cells by incubating with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.[5]

  • Wash the cells three times with PBS.

  • To stain the nucleus, incubate the cells with Hoechst 33342 (1 µg/mL in PBS) for 5-10 minutes.[5]

  • For co-localization studies, specific organelle trackers (e.g., MitoTracker for mitochondria, LysoTracker for lysosomes) can be added before fixation according to the manufacturer's instructions.

  • Wash the cells three times with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using a suitable mounting medium.[7]

  • Acquire images using a confocal microscope, ensuring to use the appropriate laser lines and emission filters for the compound and any co-stains.[8]

Part 2: Quantitative Analysis of Subcellular Distribution via Cell Fractionation

To obtain quantitative data on the amount of compound accumulating in different cellular compartments, subcellular fractionation followed by a sensitive analytical method like high-performance liquid chromatography (HPLC) is the gold standard.[9]

Principle

This method involves the sequential lysis of cells and a series of centrifugation steps at increasing speeds to isolate different organelles based on their size and density. The concentration of the compound in each fraction (e.g., nuclear, mitochondrial, cytosolic) is then determined.

Experimental Workflow: Subcellular Fractionation

Caption: Workflow for subcellular fractionation and quantification.

Detailed Protocol: Subcellular Fractionation

• Cell Culture and Treatment:

  • Grow cells in larger formats (e.g., T-75 flasks or 10 cm dishes) to obtain sufficient material.

  • Treat the cells with tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione as described in the microscopy protocol.

• Cell Harvesting and Lysis:

  • Harvest the cells by scraping and transfer them to a microcentrifuge tube.

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cells in a hypotonic fractionation buffer and incubate on ice for 20 minutes.

  • Lyse the cells using a Dounce homogenizer or by passing them through a narrow-gauge needle. The extent of lysis should be monitored under a microscope.

• Differential Centrifugation:

  • Nuclear Fraction: Centrifuge the lysate at a low speed (e.g., 700-800 x g) for 5-10 minutes at 4°C. The resulting pellet contains the nuclei. Collect the supernatant for the next step.

  • Mitochondrial Fraction: Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 10,000 x g) for 15-20 minutes at 4°C. The pellet contains the mitochondria. Again, collect the supernatant.

  • Microsomal and Cytosolic Fractions: For the microsomal fraction (containing endoplasmic reticulum and Golgi), centrifuge the supernatant at a very high speed (e.g., 100,000 x g) for 1 hour at 4°C. The resulting pellet is the microsomal fraction, and the final supernatant is the cytosolic fraction.

• Compound Extraction and Analysis:

  • For each fraction, add a suitable organic solvent to extract the compound.

  • Vortex and centrifuge to pellet any precipitated protein.

  • Transfer the solvent to a new tube and evaporate to dryness.

  • Reconstitute the sample in a mobile phase-compatible solvent.

  • Analyze the concentration of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in each fraction using a validated HPLC or LC-MS/MS method.[9]

Part 3: Investigating the Mechanism of Cellular Uptake

Understanding how a compound crosses the cell membrane is crucial. The following experiments can help elucidate whether the uptake is passive or an active, carrier-mediated process.

Temperature Dependence Study

• Rationale: Active transport processes are energy-dependent and are significantly reduced at lower temperatures. Passive diffusion is less affected.

• Protocol: Perform the cellular uptake assay (as in the fractionation protocol, but analyzing the whole-cell lysate) at both 37°C and 4°C.[10] A significant reduction in compound accumulation at 4°C suggests an active transport mechanism.

Concentration and Time-Dependence Study

• Rationale: Carrier-mediated transport can become saturated at high substrate concentrations.

• Protocol:

  • Time-course: Measure the intracellular concentration of the compound at various time points (e.g., 5, 15, 30, 60, 120 minutes) at a fixed concentration.

  • Concentration-course: Measure the initial rate of uptake (at an early time point) across a range of increasing compound concentrations. Saturation of uptake at higher concentrations points to a carrier-mediated process.

Data Presentation

Parameter	Experimental Condition	Expected Outcome for Passive Diffusion	Expected Outcome for Active Transport
Temperature	Incubate cells at 4°C vs. 37°C	Minimal change in uptake	Significant reduction in uptake
Concentration	Increasing extracellular concentration	Linear increase in uptake	Uptake saturates (reaches a plateau)
Time	Increasing incubation time	Steady accumulation over time	Initial rapid uptake, may reach a plateau

Conclusion

The methodologies described provide a robust framework for characterizing the cellular uptake and subcellular distribution of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. The qualitative data from fluorescence microscopy offers spatial context, while the quantitative data from subcellular fractionation provides precise measurements of compound concentration in different organelles. Together, these approaches will yield critical insights for drug development professionals, enabling a deeper understanding of the compound's cellular pharmacology and informing future optimization strategies.

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Application Note &amp; Protocols: High-Throughput Screening of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Analogs for Novel Therapeutic Discovery

Introduction: Unlocking the Potential of a Privileged Scaffold

The imidazopyridine core represents a "privileged scaffold" in medicinal chemistry, forming the foundation of numerous clinically approved drugs.[1][2] Isomeric forms like imidazo[1,2-a]pyridines and imidazo[4,5-b]pyridines are well-documented for their diverse and potent biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[3][4] The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione system, a related heterocyclic structure, offers a unique three-dimensional conformation and chemical functionality, making it an intriguing, underexplored starting point for the discovery of novel therapeutic agents.

This guide provides a comprehensive framework for leveraging this scaffold in high-throughput screening (HTS) campaigns. We move beyond a simple listing of steps to explain the causality behind experimental design, ensuring that the proposed protocols are robust, logical, and self-validating. Herein, we detail two primary HTS applications—anticancer and antimicrobial discovery—providing the scientific rationale, detailed protocols, and data analysis frameworks necessary to initiate a successful screening campaign.

Part 1: Library Synthesis & Design: The Foundation of a Successful Screen

The success of any HTS campaign is fundamentally dependent on the quality and diversity of the chemical library.[5] For the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core, diversity can be rapidly introduced through modern synthetic methodologies. While specific multi-component reactions (MCRs) for this exact scaffold are not yet widely published, principles from related structures, such as the Ugi or Groebke–Blackburn–Bienaymé reactions for other imidazo[1,2-a]pyridines, provide a strategic blueprint.[6][7] These reactions allow for the one-pot combination of multiple building blocks, enabling the creation of a large, diverse library of analogs with varied substituents.

Key Strategic Considerations for Library Synthesis:

• Diversity-Oriented Synthesis: Focus on varying substituents at accessible positions on the heterocyclic core to explore a wide chemical space.

• Combinatorial Approach: Utilize parallel synthesis techniques to efficiently generate a library of several thousand compounds. This can be achieved using automated liquid handlers to combine starting materials in multi-well plates.[8]

• Quality Control: Ensure the purity and identity of library compounds through methods like LC-MS before screening to avoid false positives or negatives.

Part 2: HTS Application I - Anticancer Drug Discovery

Scientific Rationale: Derivatives of the broader imidazopyridine family have demonstrated significant antiproliferative activity against various human cancer cell lines.[3][4] The mechanism often involves targeting key cellular pathways essential for cancer cell survival and proliferation.[2] This precedent strongly supports screening a tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione library for novel cytotoxic or cytostatic agents.

Assay Principle: Quantifying Cell Viability via ATP Luminescence A primary HTS campaign for anticancer agents typically employs a cell viability assay.[9] Among the most robust and HTS-friendly methods is the quantification of intracellular ATP.[10]

• Causality: The concentration of ATP is a direct indicator of metabolically active, viable cells. Upon cell death, ATP is rapidly degraded. This provides a large dynamic range and high sensitivity, making it ideal for identifying compounds that induce cytotoxicity.[10] The CellTiter-Glo® Luminescent Cell Viability Assay is a widely used commercial reagent for this purpose.

Experimental Protocol: Anticancer Primary HTS

Objective: To identify compounds that reduce the viability of a selected cancer cell line (e.g., HeLa, MCF-7) in a 384-well format.

Materials:

• Cancer cell line of interest (e.g., HeLa)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• Compound library (10 mM in DMSO)

• Positive Control: Doxorubicin (10 µM)

• Negative Control: DMSO (0.1%)

• ATP-based luminescent reagent (e.g., CellTiter-Glo®, Promega)

• Sterile, white, clear-bottom 384-well microplates

• Automated liquid handler and plate reader with luminescence detection

Step-by-Step Methodology:

• Cell Seeding:

  • Trypsinize and count HeLa cells. Dilute to a final concentration of 25,000 cells/mL in pre-warmed complete medium.

  • Using a multichannel pipette or automated dispenser, dispense 40 µL of the cell suspension into each well of the 384-well plate (1,000 cells/well).

  • Scientist's Note: Cell seeding density is a critical parameter that must be optimized to ensure cells are in the logarithmic growth phase during the assay, maximizing sensitivity to cytotoxic effects.[9]

  • Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Compound Addition:

  • Prepare a compound source plate by diluting the 10 mM stock library to an intermediate concentration.

  • Using an acoustic liquid handler (e.g., Echo) or pin tool, transfer 40 nL of compound solution from the source plate to the assay plate. This results in a final compound concentration of 10 µM in a 0.1% DMSO solution.

  • Controls: Dispense 40 nL of 10 µM Doxorubicin to positive control wells and 40 nL of pure DMSO to negative control wells.

  • Incubate the assay plate for 48 hours at 37°C, 5% CO₂.

• Assay Readout:

  • Equilibrate the assay plate and the luminescent ATP reagent to room temperature.

  • Add 20 µL of the ATP reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis and mix.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a microplate reader.

Data Presentation & Analysis

Table 1: Representative HTS Data Structure (Anticancer Screen)

Well ID	Compound ID	Luminescence (RLU)	% Inhibition
A01	DMSO_1	850,000	0.0%
A02	Doxorubicin_1	50,000	94.1%
B03	Cmpd_001	845,000	0.6%
B04	Cmpd_002	210,000	75.3%

| ... | ... | ... | ... |

Calculations:

• Percent Inhibition:

  • % Inhibition = 100 * (1 - (RLU_compound - RLU_pos_ctrl) / (RLU_neg_ctrl - RLU_pos_ctrl))

• Assay Quality (Z'-factor):

  • Z' = 1 - (3 * (SD_pos_ctrl + SD_neg_ctrl)) / |Mean_neg_ctrl - Mean_pos_ctrl|

  • Trustworthiness: A Z'-factor ≥ 0.5 is considered excellent and indicates a robust, high-quality assay suitable for HTS.

Hit Criteria: Compounds demonstrating ≥50% inhibition in the primary screen are designated as "hits" and selected for further validation.

Visualization: Anticancer HTS Workflow

Caption: Antimicrobial HTS workflow diagram.

Part 4: A Self-Validating System: Hit Confirmation & Progression

Trustworthiness: A primary screen identifies "hits," but these require rigorous validation to eliminate false positives and artifacts. A well-designed hit-to-lead cascade ensures that resources are focused only on the most promising compounds.

Key Validation Steps:

• Hit Confirmation: Re-test primary hits from a freshly prepared sample to confirm activity.

• Dose-Response Analysis: Test confirmed hits over a range of concentrations (e.g., 8-point serial dilution) to determine potency (IC₅₀ or MIC).

• Counter-Screening/Selectivity:

  • For Anticancer Hits: Test against a non-cancerous cell line (e.g., HEK293) to assess selectivity. A large therapeutic window (ratio of cytotoxicity in normal vs. cancer cells) is desirable.

  • For Antimicrobial Hits: Test against a panel of different bacterial species (Gram-positive and Gram-negative) to determine the spectrum of activity.

• Mechanism Deconvolution: For promising leads, initiate studies to identify the molecular target, which is critical for further optimization.

Visualization: Hit-to-Lead Validation Cascade

Caption: Hit-to-Lead validation workflow.

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• Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. Beilstein Journals. [Link]

• High-throughput screen (HTS). GARDP Revive. [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. [Link]

• New Catalytic System for the Synthesis of Imidazo[1,2-a]pyridines by the Ugi Reaction. ResearchGate. [Link]

• Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. [Link]

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Application Notes and Protocols: The Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Scaffold as a Versatile Core for Chemical Probe Development

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling the Potential of the Imidazo[1,5-a]pyridine Scaffold

The landscape of chemical biology and drug discovery is perpetually in search of novel molecular scaffolds that offer both biological relevance and synthetic tractability. The imidazo[1,5-a]pyridine core, a nitrogen-containing heterocyclic system, has emerged as a privileged structure in medicinal chemistry due to its presence in a wide array of biologically active compounds.[1][2] Derivatives of this scaffold have demonstrated a remarkable diversity of therapeutic potential, including anti-inflammatory, anti-cancer, and neuroprotective activities.[2] This guide focuses on a specific derivative, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione , and its potential as a foundational structure for the development of selective chemical probes.

While direct applications of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione as a chemical probe are not yet extensively documented in peer-reviewed literature, the demonstrated activity of structurally related compounds provides a strong rationale for its exploration. For instance, derivatives such as 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-diones have been identified as potent and selective inhibitors of MAP kinase-interacting kinases (Mnk1 and Mnk2).[3] This existing research provides a fertile ground for hypothesizing the utility of the core tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione structure as a starting point for developing probes to investigate kinase signaling and other biological pathways.

This document serves as a comprehensive guide for researchers interested in harnessing the potential of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold. We will provide a detailed overview of its chemical properties, a hypothetical framework for its development into a chemical probe for Mnk kinases (based on existing data for derivatives), and detailed protocols for its characterization and application in cell-based assays.

Physicochemical Properties and Synthesis Overview

The foundational molecule, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is a heterocyclic organic compound with the CAS number 4705-52-6. It is typically a white to off-white crystalline solid, soluble in polar organic solvents. Its bicyclic structure, which fuses imidazole and pyridine rings, provides a rigid framework that is often desirable in the design of specific biological inhibitors.

Table 1: Physicochemical Properties of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Property	Value	Source
CAS Number	4705-52-6
Molecular Formula	C₇H₁₀N₂O₂	[4]
Molecular Weight	154.17 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in polar organic solvents

The synthesis of imidazo[1,5-a]pyridine derivatives can be achieved through various synthetic routes, often involving cyclization reactions.[2][5] For the development of a chemical probe, the synthetic route should be amenable to the introduction of various functional groups to modulate potency, selectivity, and to append reporter tags (e.g., fluorophores, biotin) or cross-linking moieties.

Hypothetical Application as a Chemical Probe for Mnk Kinases

Based on the reported activity of its derivatives, we propose a research plan to develop a chemical probe based on the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold to investigate the biology of Mnk1 and Mnk2. Mnk kinases are downstream effectors of the MAPK signaling pathway and are implicated in cancer and inflammatory diseases through their phosphorylation of the eukaryotic translation initiation factor 4E (eIF4E).

The Rationale: Why Target Mnk with this Scaffold?

The discovery of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives as non-ATP-competitive inhibitors of Mnk1/2 presents a compelling starting point.[3] Non-ATP competitive inhibitors are often more selective than their ATP-competitive counterparts, a highly desirable feature for a chemical probe. The core tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold likely provides the key pharmacophoric features for binding to an allosteric site on the Mnk kinases.

Proposed Mechanism of Action

The proposed mechanism involves the binding of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione-based probe to an allosteric pocket on the Mnk kinase, inducing a conformational change that prevents the efficient phosphorylation of its substrate, eIF4E.

Caption: Proposed mechanism of Mnk1/2 inhibition.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to guide a researcher in the characterization and validation of a novel chemical probe derived from the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold.

Protocol 1: In Vitro Kinase Inhibition Assay

Objective: To determine the potency (IC₅₀) of the chemical probe against Mnk1 and Mnk2.

Principle: A biochemical assay using recombinant human Mnk1 or Mnk2, a peptide substrate, and ATP. Kinase activity is measured by the amount of phosphorylated substrate, which can be detected using various methods (e.g., fluorescence, luminescence, radioactivity).

Materials:

• Recombinant human Mnk1 and Mnk2 (e.g., from SignalChem)

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Peptide substrate for Mnk (e.g., a peptide derived from eIF4E)

• ATP

• Test compound (tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well white plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

• In a 384-well plate, add 2.5 µL of the kinase solution (Mnk1 or Mnk2 in kinase buffer).

• Add 0.5 µL of the diluted test compound or DMSO (for control wells).

• Incubate for 10 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding 2 µL of a solution containing the peptide substrate and ATP. The final ATP concentration should be at or near the Kₘ for the respective kinase.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the reaction and detect the remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value using a suitable software (e.g., GraphPad Prism).

Protocol 2: Cellular Target Engagement Assay

Objective: To confirm that the chemical probe engages with Mnk1/2 inside living cells.

Principle: A Western blot-based assay to measure the phosphorylation of eIF4E, the direct substrate of Mnk kinases. A potent and cell-permeable probe should decrease the levels of phosphorylated eIF4E (p-eIF4E).

Materials:

• A suitable human cell line (e.g., HEK293T, HeLa)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compound

• Anisomycin (a potent activator of the MAPK pathway)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-p-eIF4E (Ser209), anti-eIF4E, anti-β-actin

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Stimulate the cells with anisomycin (e.g., 10 µg/mL) for 30 minutes to activate the Mnk pathway.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p-eIF4E overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Strip the membrane and re-probe for total eIF4E and β-actin as loading controls.

• Quantify the band intensities to determine the effect of the compound on eIF4E phosphorylation.

Caption: Workflow for cellular target engagement assay.

Data Interpretation and Validation

A successful chemical probe based on the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold should exhibit the following characteristics:

• Potency: An IC₅₀ value in the low micromolar to nanomolar range in the in vitro kinase assay.

• Selectivity: Significantly less potent against other kinases, especially those in the same family. A broad kinase panel screening is recommended.

• Cellular Activity: Demonstrated inhibition of eIF4E phosphorylation in cells at a concentration consistent with its in vitro potency.

• On-Target Effects: The observed cellular phenotype should be attributable to the inhibition of the intended target. This can be validated using genetic approaches like siRNA-mediated knockdown of the target protein.

Future Directions and Broader Applications

The development of a well-characterized chemical probe for Mnk kinases based on the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold would be a valuable tool for the research community. Such a probe could be used to:

• Dissect the role of Mnk kinases in various cellular processes.

• Validate Mnk kinases as therapeutic targets in different disease models.

• Serve as a starting point for the development of more potent and selective therapeutic agents.

Furthermore, the synthetic tractability of the imidazo[1,5-a]pyridine scaffold suggests that it could be adapted to target other proteins of interest, expanding its utility in chemical probe development.

References

• MDPI. (2022). Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. Retrieved from [Link]

• PubMed. (2019). Synthesis and evaluation of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives as Mnk inhibitors. Retrieved from [Link]

• MDPI. (2023). Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines. Retrieved from [Link]

• PubMed. (2023). Lead identification of novel tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid derivative as a potent heparanase-1 inhibitor. Retrieved from [Link]

• PubMed Central (PMC). (2020). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Retrieved from [Link]

• PubMed. (2017). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Retrieved from [Link]

• PubMed Central (PMC). (2017). Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells. Retrieved from [Link]

• ResearchGate. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

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• 3. Synthesis and evaluation of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives as Mnk inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TETRAHYDROIMIDAZO[1,5-A]PYRIDINE-1,3(2H,5H)-DIONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Welcome to the technical support guide for the synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this important heterocyclic scaffold. Here, we address common challenges, provide in-depth troubleshooting advice, and offer optimized protocols to help you improve your synthesis yield and purity.

Section 1: Synthesis Strategy and Workflow

The synthesis of fused heterocyclic compounds can be complex, often requiring careful optimization to achieve high yields.[1] The target molecule, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is a bicyclic imidazolidinone, a scaffold frequently found in biologically active compounds.[2] While multicomponent reactions (MCRs) are powerful tools for building similar heterocyclic systems like imidazo[1,2-a]pyridines in a single step[3][4], a robust and more easily optimizable approach for this specific saturated dione is a stepwise synthesis involving the formation of a key precursor followed by a cyclization step.

Our recommended strategy is a two-step process that offers clear checkpoints for troubleshooting and optimization.

Caption: General two-step workflow for the synthesis of the target compound.

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Question: My cyclization reaction (Step 2) has stalled, showing significant amounts of unreacted starting material by TLC/LC-MS. What's wrong?

Answer: A stalled cyclization reaction is a common issue and can typically be attributed to three factors: the carbonylating agent, reaction temperature, or the base used.

• Ineffective Carbonylating Agent: The purpose of this reagent is to form a highly reactive intermediate (like an acyl imidazole or acyl chloride) that is susceptible to intramolecular attack by the primary amine.

  • Causality: If the agent is old, has been improperly stored (e.g., exposed to moisture), or is inherently not reactive enough, the initial activation of the secondary amide will not occur efficiently. Carbonyldiimidazole (CDI) is safer but milder than triphosgene. If using CDI, ensure it is of high quality.

  • Solution: First, try a fresh bottle of your carbonylating agent. If using CDI and the reaction is still sluggish, consider switching to a more powerful agent like triphosgene. Be aware that triphosgene is highly toxic and requires handling in a well-ventilated fume hood with appropriate safety precautions.

• Insufficient Thermal Energy: Intramolecular cyclizations often have a significant activation energy barrier.

  • Causality: The reaction may be kinetically slow at room temperature. Heating provides the necessary energy for the nucleophilic amine to attack the activated carbonyl and for the subsequent ring closure.

  • Solution: Gradually increase the reaction temperature. Refluxing in a solvent like THF (66 °C) or Dioxane (101 °C) is a common strategy. Monitor the reaction for potential decomposition of starting material or product at higher temperatures.[5]

• Incorrect Choice or Stoichiometry of Base: A base is often required to deprotonate the secondary amide, increasing its nucleophilicity for the initial reaction with the carbonylating agent.

  • Causality: If the base is too weak, deprotonation will be incomplete. If it is sterically hindered, it may not be able to access the amide proton efficiently. Using a nucleophilic base (like an amine) can lead to unwanted side reactions with the carbonylating agent.

  • Solution: Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu). Ensure at least one full equivalent of the base is used. The base should be added before the carbonylating agent to pre-form the amide anion.

Question: I've formed the product, but my isolated yield is consistently below 30%. Where am I losing material?

Answer: Low isolated yield can stem from side reactions, product degradation, or purification challenges.

• Competing Intermolecular Reactions: At higher concentrations, the activated intermediate can react with another molecule of the starting material instead of cyclizing, leading to dimers or polymers.

  • Causality: This is a classic concentration-dependent problem. The intramolecular reaction is a first-order process, while the intermolecular side reaction is second-order.

  • Solution: Employ high-dilution conditions. Add the carbonylating agent and/or the precursor solution slowly over several hours to a large volume of refluxing solvent. This keeps the instantaneous concentration of the reactive intermediate low, favoring the intramolecular pathway.

• Product Instability During Workup: The dione product contains two amide bonds, which can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures.

  • Causality: A harsh aqueous workup (e.g., washing with concentrated HCl or NaOH) could be cleaving the imidazolidinone ring.

  • Solution: Use a milder workup. Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) or water. Wash the organic layer with brine and dry over anhydrous sodium sulfate before solvent evaporation.[6]

• Purification Losses: The product is relatively polar due to the two carbonyl groups and the N-H bonds.

  • Causality: If the product streaks on silica gel chromatography or has a similar Rf to a major impurity, significant material can be lost during purification.

  • Solution: If chromatography is necessary, try a gradient elution with a mobile phase containing a small amount of a polar modifier like methanol or ammonia in DCM to improve peak shape. Alternatively, recrystallization is often a superior method for purifying such compounds if a suitable solvent system can be found. Try solvent systems like ethyl acetate/hexanes or isopropanol.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for maximizing yield in the cyclization step?

The three most critical parameters are:

• Anhydrous Conditions: Reagents like NaH and triphosgene, as well as the activated intermediates, are highly sensitive to moisture. Ensure all glassware is oven-dried and reactions are run under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents.[6]

• Reaction Temperature: This is a balancing act. The temperature must be high enough to overcome the activation energy but not so high as to cause decomposition. An initial optimization between 60-100 °C is recommended.[7]

• Rate of Addition/Concentration: As discussed in the troubleshooting section, maintaining high dilution is key to preventing intermolecular side reactions and maximizing the yield of the desired cyclic product.

Q2: How do I choose between different carbonylating agents like CDI, phosgene/triphosgene, and isocyanates?

Your choice depends on reactivity needs, safety considerations, and the desired final product.

• CDI (Carbonyldiimidazole): This is the safest option. It's a solid that is easy to handle. It is best for substrates that are reasonably reactive. It is a good first choice for optimization.

• Triphosgene (a phosgene equivalent): This is much more reactive than CDI and is effective for unreactive substrates. However, it is extremely toxic and requires specialized handling procedures.

• Isocyanates (R-N=C=O): These reagents are used when you want to install a substituent on the nitrogen at the 2-position of the final product, as they directly form the urea linkage that constitutes the second half of the dione ring. This is not suitable for synthesizing the parent, unsubstituted compound.

Q3: Are there any established one-pot or multicomponent strategies for synthesizing related imidazopyridine cores?

Yes, the broader class of imidazo[1,2-a]pyridines is frequently synthesized using powerful multicomponent reactions (MCRs).[8][9] The Groebke–Blackburn–Bienaymé (GBB) reaction, which is a variant of the Ugi reaction, is a prominent example.[4][10][11] This reaction combines an amidine (like 2-aminopyridine), an aldehyde, and an isocyanide to rapidly build the fused imidazole ring system.[4] While these methods are excellent for creating aromatic, substituted analogs, they are not directly applicable to the synthesis of the saturated dione core of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Section 4: Optimized Experimental Protocols

The following protocols are provided as a robust starting point for your experiments.

Protocol 1: Synthesis of Piperidine-2-carboxamide (Intermediate)

• Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add methyl pipecolinate hydrochloride (1 equiv).

• Reaction: Add a 7 N solution of ammonia in methanol (10-15 equiv). Seal the flask tightly.

• Stirring: Stir the reaction mixture at room temperature for 48-72 hours. Monitor the reaction progress by TLC or LC-MS until the starting ester is consumed.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

• Purification: The resulting crude piperidine-2-carboxamide can often be used in the next step without further purification. If necessary, it can be purified by silica gel chromatography using a mobile phase of dichloromethane and methanol (e.g., 95:5 v/v).

Protocol 2: Cyclization to Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Setup: To a large, oven-dried, three-neck flask equipped with a reflux condenser, a magnetic stir bar, and an addition funnel under an inert atmosphere (N₂), add anhydrous tetrahydrofuran (THF).

• Base Addition: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) to the THF and stir.

• Precursor Addition: Dissolve piperidine-2-carboxamide (1 equiv) in anhydrous THF and add it dropwise to the NaH suspension at 0 °C. Allow the mixture to warm to room temperature and stir for 1 hour.

• Carbonylation: Dissolve 1,1'-carbonyldiimidazole (CDI, 1.1 equiv) in anhydrous THF and add it dropwise to the reaction mixture via the addition funnel over 2-3 hours at room temperature.

• Reflux: After the addition is complete, heat the reaction mixture to reflux (approx. 66 °C) and maintain for 12-18 hours. Monitor the reaction by TLC or LC-MS.

• Quenching: Cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization to afford the pure title compound.

Section 5: Optimizing Cyclization Reaction Parameters

The choice of base, solvent, and temperature is crucial for the success of the cyclization step. The following table provides a summary of conditions and expected outcomes based on established chemical principles for similar transformations.

Base (1.2 eq.)	Solvent	Temperature (°C)	Expected Yield	Expert Rationale & Causality
NaH	THF	66 (Reflux)	Good to Excellent	Strong, non-nucleophilic base effectively forms the amide anion. THF is a good aprotic solvent. A reliable starting point.
KOtBu	Dioxane	100	Good to Excellent	Stronger base and higher temperature can accelerate reactions with less reactive substrates.
Triethylamine (Et₃N)	DCM	40 (Reflux)	Poor to Moderate	Et₃N is often not basic enough to fully deprotonate the amide, leading to incomplete reaction and low conversion.
DBU	Acetonitrile	82 (Reflux)	Moderate to Good	DBU is a strong, non-nucleophilic base that offers good solubility in polar aprotic solvents like acetonitrile.

Section 6: Plausible Reaction Mechanism

Understanding the reaction mechanism is key to troubleshooting effectively. The cyclization proceeds via an addition-elimination pathway.

Caption: Plausible mechanism for the CDI-mediated intramolecular cyclization.

Section 7: References

• Diastereoselective synthesis and profiling of bicyclic imidazolidinone derivatives bearing a difluoromethylated catechol unit as potent phosphodiesterase 4 inhibitors. PubMed.

• Multicomponent Strategies for Direct Synthesis of N-heterocycles from Diketene. Scholars Research Library.

• Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. MDPI.

• Multicomponent reactions for the synthesis of heterocycles. PubMed - NIH.

• Diastereoselective synthesis and profiling of bicyclic imidazolidinone derivatives bearing a difluoromethylated catechol unit as potent phosphodiesterase 4 inhibitors. Organic & Biomolecular Chemistry (RSC Publishing).

• Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. sciendo.

• Multi-Component Reactions in Heterocyclic Chemistry. Springer.

• Multicomponent Reactions for the Synthesis of Heterocycles. Scilit.

• Bicyclic guanidine-catalyzed synthesis of 2-imidazolidinones from propargylamines, primary amine, and CO2. ResearchGate.

• Synthesis of Polycyclic Imidazolidinones via Amine Redox-Annulation. ACS Publications.

• Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. RSC Advances (RSC Publishing).

• CHEMISTRY AND SYNTHESIS OF FUSED HETEROCYCLIC COMPOUNDS. ijcrt.

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. PMC - NIH.

• Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. NIH.

• Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. ACS Combinatorial Science - ACS Publications.

• (PDF) Synthesis of a tetrahydroimidazo[2',1':2,3]thiazolo[5,4-c]pyridine derivative with Met inhibitory activity. ResearchGate.

• Electro-organic synthesis of tetrahydroimidazo[1,2-a]pyridin-5(1H)-one via a multicomponent reaction. PubMed.

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI.

• Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. E3S Web of Conferences.

• New Catalytic System for the Synthesis of Imidazo[1,2-a]pyridines by the Ugi Reaction. researchgate.

• One-pot synthesis of tetracyclic fused imidazo[1,2-a]pyridines via a three-component reaction. NIH.

• Synthesis of imidazo[1,2-a]pyridine-containing peptidomimetics by tandem of Groebke–Blackburn–Bienaymé and Ugi reactions. beilstein-journals.

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Technical Support Center: Synthesis of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Welcome to the technical support center for the synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during their experiments. Here, we provide in-depth technical guidance in a question-and-answer format, grounded in established chemical principles and supported by scientific literature.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, focusing on the causality behind these problems and providing actionable solutions.

Question 1: Why is the yield of my target tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione unexpectedly low, and what is this major, higher molecular weight byproduct I'm observing in my mass spectrometry analysis?

Answer:

A common reason for low yields of the desired bicyclic hydantoin is the competing formation of a dimeric side product, the diketopiperazine (DKP) derived from pipecolic acid. This is a frequent issue in reactions involving amino acid derivatives, where intermolecular condensation competes with the desired intramolecular cyclization.[1][2]

Causality:

The synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione typically proceeds through a variation of the Urech hydantoin synthesis.[3][4][5] This involves the formation of an N-carbamoylpipecolic acid intermediate, which is then cyclized under acidic or thermal conditions. However, under these conditions, two molecules of a pipecolic acid derivative (such as the ester or the N-carbamoyl intermediate itself) can undergo intermolecular condensation to form a stable six-membered diketopiperazine ring. This pathway is often kinetically and thermodynamically favorable, especially at higher concentrations and temperatures.

Diagnostic Protocol:

• Mass Spectrometry (MS): The DKP byproduct will have a molecular weight corresponding to the dimer of your pipecolic acid derivative, minus two molecules of water (for dimerization of the amino acid) or other small molecules depending on the specific intermediates.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra of the DKP will be significantly different from your target molecule. Look for a more symmetrical structure in the DKP, which may simplify the spectrum compared to the bicyclic hydantoin.

• Chromatography (TLC, HPLC): The DKP is generally less polar than the corresponding amino acid precursor but may have a similar polarity to the desired product, sometimes making separation challenging.

Troubleshooting and Preventative Measures:

• High Dilution: The formation of the intermolecular DKP is a bimolecular reaction, while the desired intramolecular cyclization is unimolecular. Therefore, running the cyclization step under high dilution conditions will significantly favor the formation of the target tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

• Controlled Temperature: While heat is often required for the cyclization, excessive temperatures can promote the dimerization. Carefully optimize the reaction temperature to find a balance between a reasonable reaction rate for the desired cyclization and minimizing the DKP formation.

• Choice of Activating Agent and Reaction Conditions: The choice of reagents for the formation and cyclization of the N-carbamoyl intermediate can influence the outcome. For instance, using a milder acid catalyst or a shorter reaction time for the cyclization step might be beneficial.

Question 2: My NMR spectrum shows a complex mixture of products, and I suspect incomplete cyclization or side reactions of the intermediate. What are the likely culprits?

Answer:

Besides diketopiperazine formation, other side products can arise from incomplete reaction or alternative reaction pathways of the N-carbamoylpipecolic acid intermediate.

Potential Side Products and Their Formation:

• Unreacted N-Carbamoylpipecolic Acid: The cyclization may not have gone to completion. This intermediate is often more polar than the product and can be identified by the presence of both the pipecolidine ring protons and the carbamoyl group protons in the NMR, as well as a carboxylic acid proton if not esterified.

• Hydrolysis of the Hydantoin Ring: The hydantoin ring, once formed, can be susceptible to hydrolysis under strong acidic or basic conditions, especially at elevated temperatures, leading back to the N-carbamoylpipecolic acid.

• Decarboxylation: Although less common under typical hydantoin synthesis conditions, harsh acidic conditions and high temperatures could potentially lead to some degree of decarboxylation.

Diagnostic Protocol:

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the progress of the cyclization reaction. This will help you determine the optimal reaction time and prevent the formation of degradation products from prolonged reaction times.

• Spectroscopic Analysis:

  • ¹H NMR: Look for the characteristic signals of the starting materials and intermediates. For the unreacted intermediate, you would expect to see signals for the pipecolidine ring, the NH of the carbamoyl group, and potentially the carboxylic acid proton.

  • FT-IR: The presence of a broad O-H stretch for a carboxylic acid and distinct C=O stretches for the urea and acid/ester in the intermediate will differ from the characteristic double C=O stretches of the hydantoin ring.

Troubleshooting and Preventative Measures:

• Optimize Reaction Time and Temperature: As mentioned previously, carefully control the reaction parameters to ensure complete cyclization without causing degradation of the product.

• Purification Strategy: A well-designed chromatographic purification is crucial to separate the desired product from unreacted starting materials and polar side products. Consider using a gradient elution to effectively separate compounds with different polarities.

• pH Control: During workup, be mindful of the pH to avoid hydrolysis of the hydantoin ring. Neutralizing the reaction mixture promptly after completion can be beneficial.

Frequently Asked Questions (FAQs)

What is the most common side product in the synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione?

The most prevalent side product is the diketopiperazine formed from the intermolecular condensation of two molecules of a pipecolic acid derivative.[1][2]

How can I structurally confirm the formation of the desired bicyclic hydantoin versus the diketopiperazine?

A combination of spectroscopic methods is definitive:

• Mass Spectrometry: The molecular ion peak will clearly distinguish the monomeric bicyclic hydantoin from the dimeric diketopiperazine.

• ¹³C NMR: The number of distinct carbon signals will differ. The more symmetrical diketopiperazine may show fewer signals than the bicyclic hydantoin.

• ¹H NMR: The integration and splitting patterns of the protons on the six-membered ring will be different for the two structures.

• 2D NMR (COSY, HMBC, HSQC): These experiments will allow for unambiguous assignment of the proton and carbon signals and confirm the connectivity of the atoms in the respective ring systems.

Are there any specific reaction conditions that are known to favor the synthesis of the target molecule over side products?

Yes, the following conditions generally favor the formation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione:

Parameter	Recommended Condition	Rationale
Concentration	High dilution (e.g., <0.1 M)	Favors intramolecular cyclization over intermolecular dimerization.
Temperature	Moderate (optimized for specific substrate)	Minimizes side reactions like dimerization and decomposition.
Reaction Time	Monitored (TLC/HPLC)	Prevents product degradation from prolonged exposure to reaction conditions.
Acid Catalyst	Mild to moderate strength	Strong acids can promote hydrolysis and other side reactions.

Visualizing Competing Reaction Pathways

To better understand the competition between the desired intramolecular cyclization and the formation of the diketopiperazine side product, the following diagram illustrates the key pathways starting from the N-carbamoylpipecolic acid intermediate.

Caption: Competing pathways in the synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

References

• Convergent synthesis of complex diketopiperazines derived from pipecolic acid scaffolds and parallel screening against GPCR targets. Journal of Organic Chemistry. Available at: [Link]

• Synthesis and Characterization of Amino Acid-Derived Hydantoins. Malaysian Journal of Chemistry. Available at: [Link]

• Urech hydantoin synthesis. Wikipedia. Available at: [Link]

• Urech Hydantoin Synthesis. Comprehensive Organic Name Reactions and Reagents. Available at: [Link]

• Diketopiperazine formation during investigations of amino Acid racemization in dipeptides. Science. Available at: [Link]

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• 1. Convergent synthesis of complex diketopiperazines derived from pipecolic acid scaffolds and parallel screening against GPCR targets - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. ikm.org.my [ikm.org.my]
• 4. Urech hydantoin synthesis - Wikipedia [en.wikipedia.org]
• 5. Urech Hydantoin Synthesis [drugfuture.com]

Technical Support Center: Purification of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

This guide provides in-depth technical support for researchers encountering challenges in the purification of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione (CAS 4705-52-6). Given the limited specific literature on this exact molecule, this document synthesizes field-proven methodologies from analogous heterocyclic systems and fundamental purification principles to provide a robust troubleshooting framework.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude sample of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione?

A1: Impurities are almost always a direct consequence of the synthetic route. While multiple pathways exist for related scaffolds, a common approach involves the cyclization of a substituted piperidine precursor. Therefore, you should anticipate the following:

• Unreacted Starting Materials: Primarily the piperidine-based precursor and the cyclizing agent. These are often more polar or have different acid/base properties than the product.

• Incompletely Cyclized Intermediates: Open-chain intermediates that have not fully formed the bicyclic system. These species can be highly polar and may co-elute with the product in certain systems.

• Solvent Adducts: If reactive solvents like methanol or ethanol are used under heating, they can potentially form adducts or byproducts.

• Decomposition Products: The lactam and urea-like functionalities within the molecule can be susceptible to hydrolysis, especially under acidic or basic workup conditions, leading to ring-opened byproducts.

Q2: My ¹H NMR spectrum shows broad, unresolved peaks. What is the likely cause and how can I fix it?

A2: Broad NMR peaks for this class of compounds can stem from several factors:

• Proton Exchange: The N-H protons of the dione moiety can undergo chemical exchange with trace amounts of water or other protic impurities in the NMR solvent. To resolve this, add a drop of D₂O to your NMR tube, shake, and re-acquire the spectrum. The N-H peak should disappear, and adjacent C-H peaks may sharpen.

• Presence of Paramagnetic Impurities: Trace metals from catalysts (e.g., Palladium, Copper) used in preceding synthetic steps can cause significant line broadening.[1] Washing the crude product with a chelating agent solution (e.g., dilute aqueous EDTA) during workup can often mitigate this.

• Conformational Isomerism: The tetrahydro-pyridine ring can exist in multiple chair/boat conformations that may be slowly interconverting on the NMR timescale, leading to broadened signals. Acquiring the spectrum at a higher temperature (e.g., 50-80 °C) can increase the rate of interconversion, often resulting in sharper, time-averaged signals.

• Aggregation: At higher concentrations, molecules with hydrogen bonding capabilities can aggregate, leading to broader peaks. Try acquiring the spectrum at a lower concentration.

Q3: The compound appears to be degrading on my silica gel column. What are my options?

A3: This is a common issue for nitrogen-containing heterocycles. The acidic nature of standard silica gel can catalyze decomposition or cause irreversible binding of the basic pyridine nitrogen.

• Deactivate the Silica: Before loading your sample, flush the column with the starting mobile phase containing a small amount of a volatile base, typically 0.5-1% triethylamine (NEt₃) or ammonia in methanol. This neutralizes the acidic silanol groups.[2]

• Use an Alternative Stationary Phase: If deactivation is insufficient, switch to a more inert stationary phase. Alumina (neutral or basic) is an excellent alternative for basic compounds.[3][4] Alternatively, reversed-phase (C18) chromatography can be employed if the compound has sufficient hydrophobic character.

• Minimize Contact Time: Perform flash chromatography rather than gravity chromatography. The faster elution time reduces the opportunity for on-column degradation.

Q4: What is a good starting point for a recrystallization solvent system?

A4: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot. Given the dione structure, the molecule possesses both polar (amide/urea groups) and non-polar (aliphatic backbone) characteristics.

• Single Solvent Systems: Start with polar protic solvents like isopropanol or ethanol, or polar aprotic solvents like ethyl acetate or acetonitrile.

• Two-Solvent Systems: A powerful technique is to dissolve the compound in a minimal amount of a hot solvent in which it is very soluble (e.g., methanol, dichloromethane) and then slowly add a "non-solvent" in which it is poorly soluble (e.g., hexanes, diethyl ether) until persistent turbidity is observed. Then, gently heat to redissolve and allow to cool slowly.

Troubleshooting Guide

This table summarizes common issues and provides actionable solutions for the purification of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Product streaks/tails on TLC/Column	1. Acidic silica interacting with basic nitrogen. 2. Compound overload. 3. Inappropriate mobile phase polarity.	1. Add 0.5-1% triethylamine to the eluent.[2] 2. Reduce the amount of sample loaded. 3. Optimize the mobile phase; try a DCM/MeOH or EtOAc/Hexane gradient.
Low or No Recovery from Column	1. Irreversible adsorption to acidic silica gel. 2. Compound is too polar and not eluting.	1. Use deactivated silica or switch to neutral alumina.[3] 2. Increase mobile phase polarity (e.g., up to 10-15% MeOH in DCM).
Product "oils out" during recrystallization	1. Solution is supersaturated. 2. Cooling rate is too fast. 3. Solvent is inappropriate.	1. Use a larger volume of solvent. 2. Insulate the flask to ensure slow cooling. 3. Try a different solvent system (see FAQ Q4).
Multiple spots on TLC after purification	1. Incomplete separation. 2. On-column decomposition. 3. Isomerization.	1. Re-purify using a shallower solvent gradient or a different stationary phase. 2. See solutions for degradation (FAQ Q3). 3. Characterize fractions by LC-MS to check for isomers.

Experimental Protocols & Workflows

Workflow for Purification Strategy Selection

The following diagram outlines a logical decision-making process for purifying your crude product.

Sources

• 1. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Efficient Synthesis of 1‐Chloroimidazo[1,2‐a:4,5‐c']dipyridines, Versatile Synthons for Position‐1 Functionalisation with Various Reagents - PMC [pmc.ncbi.nlm.nih.gov]

"troubleshooting guide for tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione reactions"

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and its derivatives. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the synthesis and modification of this versatile bicyclic hydantoin scaffold. The insights provided herein are based on established principles of heterocyclic chemistry and practical laboratory experience.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses common experimental issues in a question-and-answer format, focusing on the underlying chemical principles to guide your problem-solving.

I. Low or No Product Yield

Question: My reaction to synthesize the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core via intramolecular cyclization is resulting in a very low yield or no desired product. What are the likely causes and how can I improve the outcome?

Answer: Low yields in intramolecular cyclizations to form bicyclic amides or imides often stem from a few key factors. Let's break down the potential issues and solutions.

• Causality: The formation of the five-membered hydantoin ring fused to the six-membered piperidine ring requires the nucleophilic nitrogen to effectively attack the electrophilic carbonyl group. Several factors can hinder this process: unfavorable reaction kinetics, steric hindrance, or decomposition of starting materials or products.

• Troubleshooting Steps:

  • Re-evaluate Your Base: The choice and stoichiometry of the base are critical. If you are performing a cyclization that involves deprotonation of an amide or urea precursor, a weak base may not be sufficient to generate the nucleophile in adequate concentration. Conversely, a base that is too strong or used in excess might lead to side reactions like elimination or hydrolysis of ester groups if present in your precursor.

    • Recommendation: Screen a variety of bases with different strengths (pKa values). Consider inorganic bases like K₂CO₃, Cs₂CO₃, or organic bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or DIPEA (N,N-Diisopropylethylamine).

  • Solvent Effects: The polarity of the solvent can significantly influence the reaction rate. A solvent that is too polar might solvate the nucleophile, reducing its reactivity. A nonpolar solvent may not be sufficient to dissolve the starting materials.

    • Recommendation: Experiment with a range of solvents. Aprotic polar solvents like DMF, DMSO, or acetonitrile are often good starting points for these types of cyclizations.

  • Temperature and Reaction Time: These reactions can be sensitive to temperature. Insufficient heat may lead to a sluggish reaction, while excessive heat can cause decomposition.

    • Protocol: Monitor your reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) at regular intervals (e.g., every 2-4 hours) to establish the optimal reaction time. If no product is observed at a lower temperature, incrementally increase the temperature.

  • Concentration (The Dilution Principle): For intramolecular reactions, running the reaction at high dilution can favor the desired cyclization over intermolecular polymerization, which can be a significant side reaction.[1]

    • Experimental Protocol: Set up parallel reactions at different concentrations (e.g., 0.1 M, 0.05 M, and 0.01 M) to determine the optimal condition.

II. Formation of Unexpected Byproducts

Question: I am observing significant byproduct formation in my N-alkylation reaction of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. How can I identify and minimize these unwanted products?

Answer: The hydantoin moiety of the target molecule has two carbonyl groups and an N-H group, presenting multiple potential reaction sites. Understanding the relative reactivity of these sites is key to troubleshooting byproduct formation.

• Common Byproducts and Their Origins:

Byproduct Type	Probable Cause	Proposed Solution
O-Alkylated Product	Under certain conditions, alkylation can occur on one of the carbonyl oxygens, especially with hard electrophiles.	Use a softer base and a less polar solvent to favor N-alkylation.
Di-Alkylated Product	If your starting material has other nucleophilic sites, or if the reaction conditions are too harsh, multiple alkylations can occur.	Use a stoichiometric amount of the alkylating agent and a milder base.
Hydrolyzed Product	The hydantoin ring can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures, leading to the ring-opening.[2][3][4][5][6][7]	Maintain a neutral or mildly basic pH and avoid excessive heat. If aqueous work-up is necessary, perform it at a low temperature and quickly.
Elimination Product	If your alkylating agent has a β-hydrogen, elimination to form an alkene can compete with substitution, especially with a sterically hindered or strong base.	Use a non-nucleophilic, sterically hindered base like DIPEA or 2,6-lutidine.

• Logical Workflow for Minimizing Byproducts:

Caption: Troubleshooting workflow for byproduct formation.

III. Purification and Work-up Issues

Question: My product, a derivative of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is highly polar and difficult to purify by standard column chromatography on silica gel. What are my options?

Answer: The polarity of this scaffold, due to the presence of multiple carbonyl and amine functionalities, often makes purification challenging. Here are several strategies to overcome this:

• Strategies for Purifying Polar Heterocycles:

Method	Principle	Recommendations
Modified Normal Phase Chromatography	Adding a modifier to the mobile phase can mask the acidic silanol groups on the silica surface, reducing streaking of basic compounds.	Add 0.1-1% triethylamine or ammonia in methanol to your eluent system (e.g., dichloromethane/methanol).
Reversed-Phase Chromatography	Utilizes a nonpolar stationary phase (like C18) and a polar mobile phase. This is often the method of choice for polar compounds.	Use a gradient of water/acetonitrile or water/methanol, often with 0.1% formic acid or trifluoroacetic acid to improve peak shape.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Employs a polar stationary phase and a mobile phase with a high concentration of organic solvent and a small amount of water. Excellent for very polar compounds.	A gradient starting with high acetonitrile content and increasing the aqueous portion is typically effective.
Crystallization	If your compound is a solid, crystallization can be a highly effective purification method.	Screen a variety of solvent systems. A good starting point is a solvent in which your compound is soluble when hot but sparingly soluble when cold.

Frequently Asked Questions (FAQs)

Q1: What are the expected spectroscopic features of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core?

A1: While the exact spectral data will depend on any substituents, you can generally expect the following:

• ¹H NMR: You will observe characteristic signals for the protons on the piperidine ring, typically in the aliphatic region (1.5-4.0 ppm). The proton at the bridgehead carbon will likely be a multiplet. The N-H proton of the hydantoin ring will appear as a broad singlet, and its chemical shift will be sensitive to the solvent and concentration.

• ¹³C NMR: Two carbonyl signals will be present in the downfield region (typically 150-180 ppm). The remaining carbons of the bicyclic system will appear in the aliphatic region.

• IR Spectroscopy: Strong carbonyl stretching bands will be prominent in the region of 1650-1750 cm⁻¹. An N-H stretching band may also be visible around 3200 cm⁻¹.

• Mass Spectrometry: The molecular ion peak (M+) should be clearly visible, and fragmentation patterns may involve the loss of CO or parts of the piperidine ring.

Q2: Can epimerization occur at the stereocenter of the bicyclic system?

A2: Yes, epimerization at a stereocenter adjacent to a carbonyl group is a possibility, especially under basic or acidic conditions.[8][9] The proton at this position can be abstracted to form a planar enolate, which can then be reprotonated from either face, leading to a mixture of epimers. If stereochemical integrity is crucial, it is important to use mild reaction conditions and carefully purify the product to separate any diastereomers that may have formed.

Q3: What are the key considerations when scaling up a reaction involving this scaffold?

A3: Scaling up a reaction is not always a linear process.[10][11][12][13][14] Key factors to consider include:

• Heat Transfer: Exothermic reactions that are easily controlled in a small flask can become dangerous in a large reactor due to a lower surface-area-to-volume ratio. Ensure adequate cooling capacity.

• Mixing: Efficient mixing is more challenging on a larger scale. Inadequate mixing can lead to localized hot spots and increased byproduct formation.

• Reagent Addition: The rate of addition of reagents may need to be significantly slower on a larger scale to maintain temperature control.

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Technical Support Center: Enhancing the Stability of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions to help you navigate the challenges of maintaining the stability of this compound in solution. Our goal is to equip you with the knowledge to ensure the integrity and reproducibility of your experiments.

Introduction to the Stability of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is a heterocyclic compound with a bicyclic structure that is soluble in polar organic solvents[1]. Its utility in medicinal chemistry, particularly in neuropharmacology and anti-inflammatory research, makes understanding its stability paramount[1]. The core of this molecule features a cyclic imide functionality, which is susceptible to degradation, primarily through hydrolysis. This guide will delve into the factors influencing its stability and provide actionable strategies to mitigate degradation.

Troubleshooting Guide: Common Stability Issues and Solutions

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Loss of Compound Potency or Inconsistent Experimental Results Over Time

• Potential Cause: Degradation of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in your stock or working solutions. The cyclic imide ring is susceptible to hydrolysis, which would cleave the ring and render the compound inactive. The rate of this hydrolysis is often dependent on pH, temperature, and the solvent used. Studies on related cyclic imides have shown that both acidic and basic conditions can accelerate degradation[2][3].

• Solution:

  • pH Control: Maintain the pH of your aqueous solutions as close to neutral (pH 7) as possible. The formation of similar C-terminal cyclic imides in peptides is most stable around pH 7.4, with increased hydrolysis at more alkaline pH[4]. Avoid strongly acidic or basic buffers. If your experimental conditions require a non-neutral pH, prepare fresh solutions immediately before use and minimize the time the compound is in that solution.

  • Temperature Management: Store stock solutions at -20°C or -80°C. For working solutions, keep them on ice during experiments. Avoid repeated freeze-thaw cycles by aliquoting stock solutions. Thermal analysis of related heterocyclic compounds has demonstrated that decomposition can be initiated at elevated temperatures[5][6][7].

  • Solvent Selection: For stock solutions, use a dry, polar aprotic solvent such as DMSO or DMF, in which the compound is soluble and the concentration of water is minimal, thus reducing the risk of hydrolysis[8]. When preparing aqueous working solutions, add the aliquot of the organic stock solution to the aqueous buffer as the final step before use.

Issue 2: Appearance of Unknown Peaks in Analytical Traces (e.g., HPLC, LC-MS)

• Potential Cause: Formation of degradation products. The primary degradation pathway for cyclic imides is hydrolysis, which would result in the formation of a dicarboxylic acid-containing compound.

• Solution:

  • Characterize Degradants: If possible, use mass spectrometry to identify the mass of the unknown peaks. The hydrolyzed product of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione would have a molecular weight corresponding to the addition of one molecule of water (H₂O).

  • Perform a Forced Degradation Study: To confirm the identity of the degradation products, you can intentionally degrade a small sample of the compound. Treat aliquots with a mild acid (e.g., 0.1 M HCl) and a mild base (e.g., 0.1 M NaOH) and analyze the resulting solutions by HPLC or LC-MS. The peaks that increase in these samples are likely your degradation products. This approach is a standard practice in establishing stability-indicating analytical methods[9].

  • Optimize Storage and Handling: Based on the results of your forced degradation study, refine your storage and handling procedures to avoid the conditions that lead to the formation of these impurities.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for long-term storage of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione?

A1: For long-term storage, it is best to store the compound as a dry powder at -20°C. If a stock solution is necessary, use a dry, polar aprotic solvent like anhydrous DMSO or DMF. The absence of water will significantly slow down the rate of hydrolysis.

Q2: How should I prepare aqueous solutions for my experiments?

A2: Prepare aqueous solutions fresh for each experiment. Allow the vial of the organic stock solution to come to room temperature before opening to prevent condensation of atmospheric moisture. Dilute the stock solution to the final working concentration in your aqueous buffer immediately before use.

Q3: What is the likely degradation pathway for this compound?

A3: The most probable degradation pathway is the hydrolysis of the imide bond within the five-membered ring. This reaction is catalyzed by acid or base and involves the nucleophilic attack of a water molecule or a hydroxide ion on one of the carbonyl carbons, leading to ring opening.

Visualizing the Proposed Degradation Pathway

The following diagram illustrates the likely hydrolytic degradation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Caption: Proposed hydrolytic degradation pathway.

Experimental Protocol: Assessing the Stability of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in Your Experimental Buffer

This protocol provides a framework for you to determine the stability of your compound under your specific experimental conditions.

Objective: To quantify the degradation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in a specific aqueous buffer over time.

Materials:

• Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Anhydrous DMSO

• Your experimental buffer (e.g., PBS, pH 7.4)

• HPLC or LC-MS system with a suitable column (e.g., C18)

• Incubator or water bath set to your experimental temperature

Procedure:

• Prepare a Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the compound in anhydrous DMSO.

• Prepare the Test Solution: Dilute the stock solution to your final working concentration (e.g., 100 µM) in your pre-warmed experimental buffer.

• Time Point Zero (T=0): Immediately after preparation, inject an aliquot of the test solution onto the HPLC or LC-MS system. This will serve as your baseline (100% integrity).

• Incubation: Incubate the remaining test solution at your experimental temperature.

• Subsequent Time Points: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw an aliquot of the test solution and inject it onto the analytical system.

• Data Analysis:

  • For each time point, determine the peak area of the parent compound.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 peak area.

  • Plot the percentage of the remaining compound versus time to visualize the degradation kinetics.

Data Presentation: Example Stability Data

The following table illustrates how you can present the stability data obtained from the protocol above.

Time (hours)	Peak Area of Parent Compound	% Remaining
0	1,500,000	100%
1	1,450,000	96.7%
2	1,390,000	92.7%
4	1,280,000	85.3%
8	1,100,000	73.3%
24	750,000	50.0%

Workflow for Stability Assessment

The following diagram outlines the workflow for assessing the stability of your compound.

Caption: Workflow for stability assessment.

References

• Preparation of cyclic imides from alkene-tethered amides: application of homogeneous Cu( ii ) catalytic systems - RSC Advances (RSC Publishing). Available at: [Link]

• Kang, S. O., Vukovic, S., Custelcean, R., & Hay, B. P. (2012). Cyclic Imide Dioximes: Formation and Hydrolytic Stability. Industrial & Engineering Chemistry Research, 51(48), 15589–15596. Available at: [Link]

• Xu, W., Zhao, Z., Su, M., Jain, A., Lloyd, H. C., Feng, E. Y., Cox, N., & Woo, C. M. (2023). Genesis and regulation of C-terminal cyclic imides from protein damage. Proceedings of the National Academy of Sciences, 120(17), e2221880120. Available at: [Link]

• Asadi, S., Karimi-Jafari, M. H., & Zarei, O. (2015). Synthesis and evaluation of antimicrobial activity of cyclic imides derived from phthalic and succinic anhydrides. Research in Pharmaceutical Sciences, 10(5), 435–442. Available at: [Link]

• Gogoi, D. N., Laskar, P., & Gogoi, P. (2018). Radical-mediated dehydrative preparation of cyclic imides using (NH4)2S2O8–DMSO: application to the synthesis of vernakalant. Beilstein Journal of Organic Chemistry, 14, 2960–2968. Available at: [Link]

• A Mild Protocol for Parallel Solution Phase Synthesis of Cyclic Imides - Technology Networks. Available at: [Link]

• Cyclic imide dioximes: Formation and hydrolytic stability - Oak Ridge National Laboratory. Available at: [Link]

• Cyclic Imides Derivatives: A Potential Scaffold for the Synthesis of Anticonvulsant Agents - FABAD Journal of Pharmaceutical Sciences. Available at: [Link]

• tetrahydroimidazo[1,5-a]pyrazine-1,3(2H,5H)-dione - PubChem. Available at: [Link]

• Experimental demonstration of cyclic imides synthesis - ResearchGate. Available at: [Link]

• Cyclisation strategies for stabilising peptides with irregular conformations - PMC. Available at: [Link]

• The Synthesis of Unsubstituted Cyclic Imides Using Hydroxylamine under Microwave Irradiation - MDPI. Available at: [Link]

• Microwave-promoted synthesis of cyclic imides - ResearchGate. Available at: [Link]

• Novel and versatile methodology for synthesis of cyclic imides and evaluation of their cytotoxic, DNA binding, apoptotic inducing activities and molecular modeling study - PubMed. Available at: [Link]

• Stability-indicating methods for peptide drug analysis - AMSbiopharma. Available at: [Link]

• In Vitro, In Vivo, Ex Vivo Characterisation of Dihydroimidazotriazinones and Their Thermal Decomposition Course Studied by Coupled and Simultaneous Thermal Analysis Methods - PubMed. Available at: [Link]

• In Vitro, In Vivo, Ex Vivo Characterisation of Dihydroimidazotriazinones and Their Thermal Decomposition Course Studied by Coupled and Simultaneous Thermal Analysis Methods - MDPI. Available at: [Link]

• Thermal hazard and pyrolysis mechanism of tetrazolo[1,5-a]pyridine by TG, DSC, ARC, TG-MS and DFT methods - ResearchGate. Available at: [Link]

• Synthesis and reactivity of tetrahydroimidazo [1,5-b][2][8][10]oxadiazol-2(1H)-thiones - ResearchGate. Available at: [Link]

• Synthesis of a tetrahydroimidazo[2',1':2,3]thiazolo[5,4-c]pyridine derivative with Met inhibitory activity - ResearchGate. Available at: [Link]

• Organocatalyzed Domino Synthesis of New Thiazole-Based Decahydroacridine-1,8-diones and Dihydropyrido[2,3-d : 6,5-d']- dipyrimidines in Water as Antimicrobial Agents - PubMed. Available at: [Link]

• Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models - MDPI. Available at: [Link]

• Syntheses and evaluation of novel 3-hydroxy-1,3-diaryl-2,3,5,6,7,8-hexahydro-imidazo[1,2-a]pyridine-1-ium bromides as potential anticancer agents - Pharmacia. Available at: [Link]

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Technical Support Center: Reaction Condition Refinement for Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. This guide is designed for researchers, chemists, and drug development professionals. Given that detailed, peer-reviewed synthetic procedures for this specific scaffold are not widely published, this document provides a robust, chemically sound framework based on established principles of fused hydantoin and bicyclic urea synthesis.[1][2][3] Our goal is to equip you with the foundational knowledge and practical troubleshooting strategies to refine and optimize this reaction in your laboratory.

Proposed Synthetic Strategy: A Two-Step Approach

The most logical and efficient pathway to the target molecule involves a two-step sequence starting from a derivative of 2-piperidinecarboxylic acid (pipecolic acid). This strategy is analogous to the classical Urech hydantoin synthesis from α-amino acids.[1][4][5]

• Step 1: Urea Intermediate Formation. An ester of 2-piperidinecarboxylic acid is reacted with an appropriate isocyanate to form a stable N-carbamoyl piperidine ester intermediate.

• Step 2: Base-Mediated Intramolecular Cyclization. The intermediate is then treated with a suitable base to induce an intramolecular nucleophilic attack of the urea nitrogen onto the ester's carbonyl carbon, forming the desired bicyclic dione ring system.

Caption: Proposed synthetic workflow for the target molecule.

Part 1: Frequently Asked Questions - Core Reaction Parameters

This section addresses fundamental questions regarding the setup and execution of the synthesis.

Q1: What are the most critical starting material considerations?

Answer: The quality and choice of your starting materials are paramount.

• Pipecolic Acid Derivative: Using an ester, such as the ethyl or methyl ester of 2-piperidinecarboxylic acid, is crucial.[6] The ester group is a suitable leaving group for the final cyclization. Starting with the free carboxylic acid would require an additional esterification step and complicates the reaction with the highly reactive isocyanate. Ensure the ester is pure and free of the corresponding acid.

• Isocyanate: Isocyanates are highly susceptible to moisture, which leads to the formation of symmetric ureas and a significant reduction in yield.[7][8] Always use a freshly opened bottle or a recently purified isocyanate. The choice of the R-group on the isocyanate (R-N=C=O) will determine the substituent at the N-2 position of your final product. Simple alkyl or aryl isocyanates are good starting points.

• Solvents: All solvents must be anhydrous. Using molecular sieves or distilling from an appropriate drying agent is highly recommended.

Q2: How do I select the optimal solvent for each step?

Answer: The two steps have different solvent requirements.

• Step 1 (Urea Formation): The ideal solvent should be aprotic and inert to isocyanates. Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are excellent choices. They are polar enough to dissolve the starting materials without possessing reactive protons (like those in alcohols or water).

• Step 2 (Cyclization): The solvent for this step must be compatible with the base you are using. If using a strong base like sodium ethoxide (NaOEt), ethanol is a common choice. For very strong, non-nucleophilic bases like potassium hexamethyldisilazide (KHMDS), THF is preferred. The solvent must be completely anhydrous to prevent quenching the base.

Q3: What is the mechanistic role of the base in the cyclization, and how do I choose the right one?

Answer: The base is the catalyst for the intramolecular cyclization. Its role is to deprotonate the N-H of the newly formed urea moiety. This creates a more potent nitrogen nucleophile that then attacks the carbonyl carbon of the ester group, leading to ring closure and elimination of the alcohol (e.g., ethanol).

The strength of the base is critical.

• Weak Bases (e.g., Triethylamine, DIPEA): These are generally insufficient to deprotonate the urea N-H and are unlikely to promote cyclization effectively.

• Moderate Bases (e.g., Sodium Ethoxide, Potassium tert-Butoxide): These are the most common and effective choices. They are strong enough to generate the required nucleophile. Sodium ethoxide in ethanol is a standard choice.[9]

• Very Strong Bases (e.g., KHMDS, LDA): While effective, these may not be necessary and can sometimes promote unwanted side reactions if other electrophilic sites are present. They are best reserved for cases where moderate bases fail.

Q4: How does temperature affect the reaction?

Answer: Temperature control is essential for selectivity and yield.

• Step 1 (Urea Formation): This reaction is typically exothermic. It is best to add the isocyanate slowly to the solution of the amino ester at 0 °C to control the reaction rate and minimize the formation of isocyanate oligomers. After the addition is complete, the reaction can be allowed to warm to room temperature.

• Step 2 (Cyclization): The optimal temperature depends on the substrate and the base. The reaction can be attempted at room temperature first. If monitoring shows a slow or stalled reaction, gentle heating (e.g., 50-80 °C or reflux) can be applied to drive the cyclization to completion.

Part 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis, framed in a question-and-answer format.

Caption: Troubleshooting decision tree for the synthesis.

Problem Area: Low or No Product Yield

Q: My TLC analysis shows only my starting amino ester after several hours. What is preventing the initial urea formation?

Answer: This indicates a failure in Step 1. Several factors could be at play:

• Moisture Contamination: This is the most common culprit. Trace water will rapidly react with the isocyanate to form an unstable carbamic acid, which decomposes to an amine and CO₂. This amine then reacts with another equivalent of isocyanate to form a symmetrical urea, consuming your reagent. Solution: Ensure all glassware is oven-dried, use anhydrous solvents, and perform the reaction under an inert atmosphere (Nitrogen or Argon).

• Low Isocyanate Reactivity: Sterically hindered or electronically deactivated isocyanates can be sluggish. Solution: The reaction can be gently warmed to 30-40 °C. Alternatively, a catalytic amount of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) can be added to accelerate the reaction, but this must be done cautiously.

• Incorrect Stoichiometry: Ensure you are using at least one full equivalent of the isocyanate, typically 1.05 to 1.1 equivalents to account for any minor decomposition.

Q: I have successfully synthesized the urea intermediate (confirmed by LCMS/NMR), but the cyclization step is not proceeding. What can I do?

Answer: A stalled cyclization points to issues in Step 2.

• Insufficient Base Strength: The pKa of the urea N-H is typically in the range of 20-22. A base that is too weak will not generate a sufficient concentration of the conjugate base to initiate cyclization. Solution: Switch to a stronger base. If you are using an alkoxide like NaOEt and see no reaction, consider a more powerful, non-nucleophilic base like KHMDS or NaH.[3]

• Low Temperature: Intramolecular reactions often require thermal energy to overcome the entropic barrier of ring formation. Solution: If the reaction is slow at room temperature, gradually increase the temperature and monitor by TLC. Refluxing in THF (66 °C) or Toluene (111 °C) is a common strategy.

• Reversibility: In some cases, the initial ring-closing step can be reversible. Solution: Ensure the reaction conditions are set up to remove the alcohol byproduct (e.g., using a Dean-Stark trap if refluxing in toluene), which can shift the equilibrium toward the product.

Data Table: Cyclization Condition Screening

Base	Solvent	Temperature Range (°C)	Notes & Rationale
NaOEt (Sodium Ethoxide)	Ethanol	25 – 78	Standard, cost-effective choice. The conjugate acid is the solvent.
KOtBu (Potassium t-Butoxide)	THF, Toluene	25 – 110	Stronger, more sterically hindered base. Good for difficult cyclizations.
NaH (Sodium Hydride)	THF, DMF	25 – 100	Very strong, non-nucleophilic base. Heterogeneous reaction requires good stirring.
KHMDS (Potassium Hexamethyldisilazide)	THF	-78 – 66	Very strong and highly soluble base. Ideal for sensitive substrates where nucleophilic attack from the base is a concern.

Problem Area: Significant Impurity Formation

Q: My reaction mixture for Step 1 turned into a thick, insoluble white precipitate immediately after adding the isocyanate. What happened?

Answer: This is a classic sign of isocyanate polymerization or rapid formation of the symmetrical urea byproduct. This occurs when the isocyanate concentration is too high locally or if significant moisture is present.

• Solution: Use a syringe pump for slow, controlled addition of the isocyanate to a cooled (0 °C) and vigorously stirred solution of the amino ester. This maintains a low concentration of the isocyanate, favoring the desired bimolecular reaction over polymerization. Always use high-purity, anhydrous solvents.

Q: My final product appears pure by NMR, but the yield is low after column chromatography, and I see a new spot on the TLC plate during workup. What is causing this instability?

Answer: The hydantoin ring system can be susceptible to hydrolysis, especially under harsh pH conditions.[10]

• Cause: Washing with strong aqueous acid (e.g., 1M HCl) or base (e.g., 1M NaOH) during the workup can catalyze the hydrolytic opening of the five-membered ring to form a linear ureido acid, which is highly polar and may not be easily isolated.

• Solution: Quench the reaction with a neutral or mildly acidic source, such as a saturated aqueous solution of ammonium chloride (NH₄Cl). For the workup, use washes with water and brine only. If an acid wash is necessary to remove basic impurities, use a very dilute solution (e.g., 0.1 M HCl) and minimize contact time.

Part 3: Detailed Experimental Protocols

Protocol 3.1: Synthesis of Intermediate - Ethyl 1-(phenylcarbamoyl)piperidine-2-carboxylate

• Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add ethyl 2-piperidinecarboxylate (1.57 g, 10 mmol).

• Dissolution: Dissolve the starting material in 30 mL of anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: While stirring vigorously, add phenyl isocyanate (1.1 mL, 1.25 g, 10.5 mmol) dropwise via syringe over 15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Monitoring: Monitor the reaction progress by TLC (Mobile phase: 30% Ethyl Acetate in Hexanes). The starting amino ester should be consumed, and a new, less polar spot corresponding to the urea intermediate should appear.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. The crude product is often pure enough to be used directly in the next step. If necessary, it can be purified by flash chromatography.

Protocol 3.2: Cyclization to Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Setup: To an oven-dried 100 mL round-bottom flask under a nitrogen atmosphere, add the crude urea intermediate from the previous step (approx. 10 mmol).

• Dissolution: Dissolve the intermediate in 40 mL of anhydrous ethanol.

• Base Preparation: In a separate flask, prepare a solution of sodium ethoxide by carefully dissolving sodium metal (0.25 g, 11 mmol) in 10 mL of anhydrous ethanol (Note: This is exothermic and produces H₂ gas). Alternatively, use a commercially available 21 wt% solution of sodium ethoxide in ethanol.

• Reaction: Add the sodium ethoxide solution to the solution of the intermediate.

• Heating: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 6 hours.

• Monitoring: Monitor the disappearance of the intermediate and the appearance of a more polar product spot by TLC (Mobile phase: 50% Ethyl Acetate in Hexanes or 5% Methanol in DCM).

• Workup: After cooling to room temperature, carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extraction: Remove the ethanol under reduced pressure. Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the final product.

References

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• Organic Chemistry Portal. (n.d.). Hydantoin Synthesis. Retrieved from [Link]

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• Study.com. (n.d.). Synthesis of Hydantoin & Its Derivatives. Retrieved from [Link]

• Colby, D. A., et al. (2010). Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of C-H Bonds. Journal of the American Chemical Society, 132(20), 6910-6911. Retrieved from [Link]

• Oncu-Alpar, E., et al. (2010). Synthesis and the selective antifungal activity of 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine derivatives. European Journal of Medicinal Chemistry, 45(4), 1434-1442. Retrieved from [Link]

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• Asghariganjeh, M. R., et al. (2021). Electro-organic synthesis of tetrahydroimidazo[1,2-a]pyridin-5(1H)-one via a multicomponent reaction. Molecular Diversity, 25(1), 509-516. Retrieved from [Link]

• Chen, Y., et al. (2020). NHC/Urea Cocatalyzed Intramolecular Stetter Reaction to Construct Bicyclic and Tricyclic Spirocarbocycles. The Journal of Organic Chemistry, 85(23), 15159-15170. Retrieved from [Link]

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• Wolfe, J. P., et al. (2019). Stereocontrolled synthesis of bicyclic ureas and sulfamides via Pd-catalyzed alkene carboamination reactions. Tetrahedron, 75(30), 3963-3976. Retrieved from [Link]

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• Quiroga, J., et al. (2010). Synthesis of a tetrahydroimidazo[2',1':2,3]thiazolo[5,4-c]pyridine derivative with Met inhibitory activity. ARKIVOC, 2010(3), 138-149. Retrieved from [Link]

• Amano, T., et al. (2014). Synthesis of Proline and 2-Piperidinecarboxylic Acid via Cobalt-Catalyzed Isomerization–Carbonylation of N-Acyl Unsaturated Cyclic Amines. Organic Letters, 16(24), 6334-6337. Retrieved from [Link]

• Ukrpromvneshekspertiza, S. E., et al. (2021). Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. Molecules, 26(11), 3326. Retrieved from [Link]

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• Sahoo, S. K., et al. (2019). Synthesis and Characterization of Reactive Blocked-Isocyanate Coupling Agents from Methyl Ethyl Ketoxime, Ethyl Cellosolve/epsilon-Caprolactam Blocked Aromatic and Aliphatic Diisocyanates. Polymers, 11(8), 1279. Retrieved from [Link]

• Masson, G., et al. (2021). Isocyanate-based multicomponent reactions. Chemical Society Reviews, 50(10), 5869-5922. Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Hydantoin & Its Derivatives | Study.com [study.com]
• 6. (PDF) Synthesis of Proline and 2-Piperidinecarboxylic Acid [research.amanote.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. researchgate.net [researchgate.net]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Analytical Method Development for Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Purity

Welcome to the technical support guide for the analytical method development and purity determination of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. This resource is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into creating robust, reliable, and validated analytical methods for this specific heterocyclic compound. The guidance herein is structured in a practical question-and-answer format to directly address common challenges encountered during experimental work.

Section 1: Foundational Concepts & Initial Strategy

Q1: Why is a dedicated analytical method for Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione purity so critical?

The purity of an Active Pharmaceutical Ingredient (API) is a cornerstone of drug safety and efficacy. For a molecule like Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, which contains a potentially labile imide group and a basic pyridine nitrogen, the impurity profile can be complex. Potential impurities may arise from the synthetic route (starting materials, intermediates, by-products) or from degradation of the API itself. A robust, stability-indicating analytical method is essential to ensure that all significant impurities are separated, identified, and quantified. This is not just a quality control measure; it is a regulatory necessity to guarantee the safety and consistent performance of the final drug product.[1][2]

Q2: What is the overall workflow for developing and validating a purity method?

Developing a validated analytical method is a systematic process. The objective is to demonstrate that the procedure is suitable for its intended purpose.[3][4] The workflow begins with understanding the analyte's properties and progresses through optimization to a final, validated method ready for routine use.

Sources

• 1. ICH Official web site : ICH [ich.org]
• 2. biomedres.us [biomedres.us]
• 3. database.ich.org [database.ich.org]
• 4. fda.gov [fda.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Identification and Validation of the Biological Target of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

For researchers, scientists, and drug development professionals, the journey from a promising small molecule to a validated therapeutic candidate is fraught with challenges. A critical and often formidable milestone in this process is the unambiguous identification and subsequent validation of its biological target. This guide addresses the specific case of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a compound for which a definitive biological target is not yet established in public scientific literature.

Rather than a simple comparison of pre-existing data, this document provides a strategic roadmap. It is designed to empower researchers with the rationale, experimental workflows, and comparative insights needed to first discover the molecular target(s) of a novel compound and then rigorously validate this interaction. We will navigate through a multi-faceted approach, combining direct biochemical methods with genetic and cellular assays to build a robust, self-validating case for the compound's mechanism of action.

Part 1: The Initial Hunt - Strategies for Target Identification

When the target of a bioactive small molecule is unknown, the first step is an unbiased search. The choice of methodology depends on the compound's properties, available resources, and the desired depth of information. Here, we compare two primary, powerful, and conceptually distinct approaches: affinity-based proteomics and genome-wide genetic screening.

Affinity-Based Approach: Affinity Purification-Mass Spectrometry (AP-MS)

The most direct method to identify a protein target is to use the small molecule itself as a "bait" to "fish" for its binding partners from a complex biological sample, such as a cell lysate.[1] This is the core principle of Affinity Purification coupled with Mass Spectrometry (AP-MS).

Causality and Experimental Choices: The logic behind AP-MS is that a specific, high-affinity interaction between the small molecule and its target protein will allow the protein to be isolated from thousands of other proteins.[2] For this to be successful, the small molecule must be immobilized on a solid support (like agarose beads) via a chemical linker. A critical consideration is the point of attachment for this linker; it must be positioned on the molecule in a way that does not interfere with its binding to the target protein.[1]

dot

Caption: Workflow for Affinity Purification-Mass Spectrometry (AP-MS).

Experimental Protocol: Affinity Purification-Mass Spectrometry (AP-MS)

• Probe Synthesis:

  • Synthesize an analog of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione containing a functional group suitable for conjugation (e.g., an amine or carboxylic acid) at a position determined not to be critical for its biological activity.

  • Covalently attach an affinity tag, such as biotin, via a linker arm (e.g., polyethylene glycol) to this analog.[1]

  • Immobilize the biotinylated compound on streptavidin-coated agarose beads.

• Protein Extraction:

  • Culture cells of a relevant type (e.g., a cancer cell line if the compound shows anti-proliferative activity) to a high density.

  • Lyse the cells in a non-denaturing buffer containing protease and phosphatase inhibitors to create a whole-cell protein lysate.

• Affinity Purification:

  • Incubate the cell lysate with the compound-conjugated beads for 2-4 hours at 4°C with gentle rotation.

  • As a crucial negative control, incubate a separate aliquot of lysate with beads conjugated only with the linker and biotin tag, or with an inactive structural analog of the compound.

  • Wash the beads extensively with lysis buffer to remove proteins that bind non-specifically.[3]

• Elution and Digestion:

  • Elute the bound proteins from the beads, often by boiling in SDS-PAGE loading buffer.

  • Separate the proteins briefly on an SDS-PAGE gel.

  • Excise the entire protein lane, and perform in-gel digestion using an enzyme like trypsin to generate peptides.

• Mass Spectrometry and Data Analysis:

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins by searching the acquired MS/MS spectra against a protein sequence database.

  • Compare the list of proteins identified from the active compound beads to those from the negative control beads. Proteins significantly enriched in the active compound sample are considered primary target candidates.[4]

Genetic Approach: CRISPR-Cas9 Screening

An alternative, and complementary, strategy is to identify genes that functionally interact with the compound.[5] A genome-wide CRISPR-Cas9 screen can pinpoint genes whose knockout leads to either resistance or hypersensitivity to the compound, thereby identifying the target protein or key pathway components.[6]

Causality and Experimental Choices: The principle here is based on genetic perturbation. If a cell becomes resistant to a cytotoxic compound after a specific gene is knocked out, it strongly implies that the protein product of that gene is required for the compound's activity.[7] Often, this protein is the direct target. Conversely, knocking out a gene that makes a cell more sensitive to the compound can reveal pathways that buffer against the compound's effects or identify synergistic targets.[6] Pooled screening, where a library of guide RNAs targeting every gene in the genome is introduced into a population of cells, is a powerful, high-throughput method for this discovery.[8]

dot

Caption: Workflow for a pooled CRISPR-Cas9 knockout screen.

Experimental Protocol: Pooled CRISPR-Cas9 Knockout Screen for Drug Resistance

• Cell Line Preparation:

  • Choose a cell line that is sensitive to tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

  • stably express the Cas9 nuclease in this cell line.

• Library Transduction:

  • Introduce a pooled genome-wide sgRNA library into the Cas9-expressing cells via lentiviral transduction at a low multiplicity of infection (MOI < 0.5) to ensure that most cells receive only one sgRNA.[6]

  • Select for successfully transduced cells (e.g., using puromycin resistance encoded on the viral vector).

• Compound Treatment:

  • Collect a baseline sample of the cell population (T=0).

  • Split the remaining cell population into two large pools: one to be treated with the vehicle (e.g., DMSO) and one to be treated with a lethal concentration (e.g., EC80-90) of the compound.

  • Culture the cells for a sufficient period (e.g., 14-21 days) to allow for the outgrowth of resistant clones.

• Sample Processing and Sequencing:

  • Harvest the surviving cells from both the treated and control populations.

  • Isolate genomic DNA from the T=0, vehicle-treated, and compound-treated cells.

  • Use PCR to amplify the sgRNA-encoding regions from the genomic DNA.

  • Analyze the sgRNA representation in each population using next-generation sequencing (NGS).

• Data Analysis:

  • Compare the sgRNA counts in the compound-treated sample to the vehicle-treated or T=0 sample.

  • sgRNAs that are significantly enriched in the compound-treated population are those that target genes whose loss confers resistance. The genes targeted by these "hit" sgRNAs are strong candidates for being the direct target or essential components of the target pathway.[9]

Comparison of Target Identification Methods

Feature	Affinity Purification-Mass Spectrometry (AP-MS)	CRISPR-Cas9 Screening
Principle	Biochemical pull-down of binding partners.[10]	Functional genetic perturbation.[8]
Evidence Type	Direct (identifies physical interactors).	Indirect (identifies functional interactors).
Key Requirement	Synthesis of an active, tagged compound analog.[1]	A robust cellular phenotype (e.g., cytotoxicity).
Primary Output	List of proteins physically binding the compound.	List of genes modulating cellular response to the compound.
Strengths	Directly identifies the binding partner; can work without a known phenotype.	Unbiased and genome-wide; identifies the entire pathway; does not require compound modification.[11]
Limitations	Requires chemical modification which may alter binding; can yield non-specific binders; may miss transient interactions.[10]	Does not distinguish between the direct target and other pathway members; requires a selectable phenotype.

Part 2: The Confirmation - A Multi-Pronged Approach to Target Validation

Identifying a candidate target is only the beginning. Rigorous validation is essential to confirm that the interaction is direct, occurs within a cellular context, and is responsible for the compound's biological effect.[12] This requires a suite of orthogonal experiments that test the target hypothesis from multiple angles.

Biophysical Assays: Confirming Direct Physical Interaction

The first step in validation is to confirm a direct, physical interaction between the pure compound and the purified candidate protein identified from your screen. Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are two gold-standard, label-free techniques for this purpose.

2.1.1 Surface Plasmon Resonance (SPR)

Causality and Experimental Choices: SPR measures molecular interactions in real-time by detecting changes in the refractive index on a sensor surface.[13] In a typical experiment, the purified candidate protein (the "ligand") is immobilized on a sensor chip, and a solution containing the small molecule (the "analyte") is flowed over the surface. If the small molecule binds to the protein, the mass on the sensor surface increases, causing a measurable change in the refractive index, which is reported in Resonance Units (RU).[14] This allows for the precise determination of binding kinetics (association and dissociation rates) and affinity (the dissociation constant, KD).[15]

Experimental Protocol: Surface Plasmon Resonance (SPR)

• Protein Immobilization:

  • Covalently immobilize the purified recombinant candidate protein onto a suitable SPR sensor chip (e.g., a CM5 chip via amine coupling).

  • A control flow cell should be prepared on the same chip (e.g., a mock immobilization or immobilization of an irrelevant protein) to subtract non-specific binding and bulk refractive index changes.

• Binding Analysis:

  • Prepare a series of precise dilutions of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in a suitable running buffer.

  • Inject the compound solutions sequentially over both the target and control flow cells, from the lowest concentration to the highest.

  • After each compound injection, allow a dissociation phase where only running buffer flows over the chip to monitor the off-rate.

• Data Analysis:

  • After subtracting the signal from the reference flow cell, the resulting sensorgrams (plots of RU vs. time) are analyzed.

  • Fit the data to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).[16]

2.1.2 Isothermal Titration Calorimetry (ITC)

Causality and Experimental Choices: ITC directly measures the heat released or absorbed during a binding event.[17] A solution of the small molecule is titrated in small, precise injections into a sample cell containing the purified target protein. The resulting heat change upon binding is measured relative to a reference cell.[18] The data yields the binding affinity (KD), the stoichiometry of the interaction (n), and the thermodynamic parameters (enthalpy, ΔH, and entropy, ΔS), providing deep insight into the nature of the binding forces.[19]

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Dialyze both the purified target protein and the small molecule into the exact same buffer to minimize heats of dilution.[20] Degas all solutions thoroughly.

  • Accurately determine the concentration of both the protein and the compound.

• ITC Experiment:

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the compound solution into the titration syringe (typically at a concentration 10-15 times that of the protein).

  • Perform a series of small, timed injections of the compound into the protein solution while stirring.

  • Perform a control experiment by injecting the compound into the buffer alone to measure the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the experimental data.

  • Integrate the area under each injection peak to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of compound to protein.

  • Fit this binding isotherm to a suitable model to determine KD, n, and ΔH.[18]

Comparison of Biophysical Validation Methods

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Mass change on a surface detected by refractive index.[13]	Heat change in solution upon binding.[17]
Key Output	Kinetics (ka, kd), Affinity (KD).[15]	Thermodynamics (ΔH, ΔS), Affinity (KD), Stoichiometry (n).[19]
Protein Requirement	Lower (protein is immobilized).	Higher (protein is in solution).
Compound Requirement	Lower (compound is in solution).	Higher (compound is in syringe).
Strengths	Real-time kinetic information; higher throughput.	Gold-standard for affinity and thermodynamics; no immobilization needed.[18]
Limitations	Immobilization can affect protein conformation; mass-transport artifacts can occur.	Lower throughput; sensitive to buffer mismatches; requires larger sample quantities.

Cellular Assays: Demonstrating Target Engagement in a Live Cell

Confirming that a compound binds to a purified protein is necessary but not sufficient. It is crucial to demonstrate that this interaction occurs in the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this purpose.[21]

Causality and Experimental Choices: CETSA is based on the principle of ligand-induced thermal stabilization.[22] When a protein binds to a ligand (like our small molecule), it generally becomes more stable and resistant to heat-induced denaturation. In a CETSA experiment, intact cells are treated with the compound, then heated to various temperatures. The amount of the target protein that remains soluble (i.e., not denatured and aggregated) is then quantified. A shift in the melting curve of the target protein to higher temperatures in the presence of the compound is direct evidence of target engagement in a cellular context.[23][24]

dot

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment:

  • Culture cells and treat them with either the vehicle control or a saturating concentration of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione for a defined period (e.g., 1 hour).

• Thermal Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the different aliquots to a range of temperatures (e.g., from 40°C to 70°C in 2-3°C increments) for 3 minutes using a PCR thermocycler, followed by cooling to room temperature.[22]

• Lysis and Fractionation:

  • Lyse the cells (e.g., by freeze-thaw cycles or addition of a mild detergent).

  • Separate the soluble protein fraction from the precipitated, denatured proteins by high-speed centrifugation.

• Protein Quantification:

  • Collect the supernatant (soluble fraction).

  • Quantify the amount of the specific target protein remaining in the supernatant for each temperature point using a protein detection method like Western blotting or an ELISA.

• Data Analysis:

  • For both the vehicle- and compound-treated samples, plot the percentage of soluble target protein (relative to the unheated sample) against temperature.

  • A rightward shift in this "melting curve" for the compound-treated sample indicates thermal stabilization and confirms intracellular target engagement.[25]

Genetic and Functional Assays: Linking Target to Phenotype

The final and most definitive step is to demonstrate that the interaction between the compound and the target is responsible for the observed biological effect.

2.3.1 Genetic Knockdown/Knockout

Causality and Experimental Choices: This approach directly tests the hypothesis generated by the CRISPR screen or AP-MS. If protein 'X' is the true target of the compound, then reducing or eliminating protein 'X' from the cell should make the cell resistant to the compound's effects.[26] Small interfering RNA (siRNA) provides a straightforward method for transiently knocking down the expression of the target gene.[27]

Experimental Protocol: siRNA Knockdown for Target Validation

• siRNA Transfection:

  • Transfect the chosen cell line with an siRNA specifically designed to target the mRNA of the candidate protein.

  • Include critical controls: a non-targeting ("scrambled") siRNA and a mock transfection control.[27]

• Knockdown Confirmation:

  • After 48-72 hours, harvest a portion of the cells from each condition.

  • Confirm the successful knockdown of the target protein by Western blotting, comparing the protein levels in the target-specific siRNA-treated cells to the controls.

• Phenotypic Assay:

  • Plate the remaining cells from each condition and treat them with a range of concentrations of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

  • After a suitable incubation period, measure the cellular phenotype (e.g., cell viability via a CellTiter-Glo assay).

• Data Analysis:

  • Compare the dose-response curves. A significant rightward shift in the curve (i.e., a higher EC50 value) for the cells with the target knockdown, compared to the controls, provides strong evidence that the protein is required for the compound's activity.[28]

2.3.2 Functional Assays (Example: Enzyme Inhibition)

Causality and Experimental Choices: If the validated target is an enzyme, the most direct functional validation is to measure the compound's effect on its catalytic activity. An enzyme inhibition assay measures the rate of the reaction catalyzed by the target enzyme in the presence of varying concentrations of the inhibitor compound.[29]

Experimental Protocol: General Enzyme Inhibition Assay

• Assay Setup:

  • In a microplate, combine the purified enzyme and a range of concentrations of the compound in an optimized assay buffer. Include a "no inhibitor" control.[30]

  • Allow the enzyme and inhibitor to pre-incubate for a set period.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding the enzyme's specific substrate.

  • Monitor the rate of product formation or substrate consumption over time using a suitable detection method (e.g., absorbance, fluorescence, or luminescence) in a plate reader.[31]

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percentage of enzyme activity relative to the "no inhibitor" control against the logarithm of the compound concentration.

  • Fit the data to a dose-response model to determine the IC50 value, which is the concentration of the compound required to inhibit enzyme activity by 50%.[32]

Conclusion: Building a Coherent and Self-Validating Narrative

A successful validation campaign would show that:

• The compound selectively pulls down a specific protein from a cell lysate (AP-MS ) or that knocking out the gene for that protein confers resistance (CRISPR screen ).

• The pure compound binds directly to the pure protein with a measurable affinity and defined kinetics (SPR/ITC ).

• The compound engages and stabilizes the target protein inside intact cells (CETSA ).

• Reducing the expression of the target protein in cells negates the compound's biological effect (siRNA knockdown ).

• The compound modulates the protein's specific biochemical function, if applicable (Functional Assay ).

By systematically applying this integrated workflow, researchers can move with confidence from a molecule with an interesting phenotype to a well-understood chemical probe or drug candidate with a clearly defined and validated mechanism of action.

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Navigating the Kinase Inhibitor Landscape: A Comparative Analysis of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Analogs and Established Kinase Inhibitors

For Immediate Release: A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology. Kinases, a vast family of enzymes that regulate a multitude of cellular processes, are frequently dysregulated in cancer, making them prime therapeutic targets.[1][2] While the market is populated by a range of successful kinase inhibitors, the quest for compounds with improved selectivity, novel mechanisms of action, and the ability to overcome resistance continues. This guide provides a comparative analysis of emerging scaffolds, focusing on the potential of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione framework and its analogs, against established classes of kinase inhibitors.

While specific experimental data on tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione as a kinase inhibitor is not extensively available in the public domain, we can infer its potential and draw comparisons by examining closely related imidazo[1,5-a]pyridine derivatives that have been investigated for their kinase inhibitory activity.[3] This guide will, therefore, use these analogs as a proxy to explore the potential of this chemical space and contrast it with well-characterized kinase inhibitors.

The Kinase Inhibitor Arena: A Mechanistic Overview

Small-molecule kinase inhibitors (SMKIs) predominantly function by competing with ATP for the kinase's active site, thereby preventing the phosphorylation of downstream substrates.[4] However, the nuances of their binding modes and their selectivity across the kinome are critical determinants of their therapeutic efficacy and safety profiles.

Established Kinase Inhibitors: A Snapshot

Inhibitor Class	Primary Target(s)	Mechanism of Action	Representative Examples
Bcr-Abl Tyrosine Kinase Inhibitors	Bcr-Abl, c-Kit, PDGFR	ATP-competitive inhibition	Imatinib, Dasatinib, Nilotinib[1]
EGFR Tyrosine Kinase Inhibitors	EGFR	ATP-competitive inhibition	Gefitinib, Erlotinib, Osimertinib
BRAF Kinase Inhibitors	BRAF (specifically V600E mutant)	ATP-competitive inhibition	Vemurafenib, Dabrafenib
Multi-Kinase Inhibitors	Multiple kinases (e.g., VEGFR, PDGFR, c-Kit)	ATP-competitive inhibition of several kinases	Sunitinib, Sorafenib

These established inhibitors have revolutionized the treatment of various cancers.[2] However, challenges such as acquired resistance, often due to mutations in the kinase domain (e.g., the T315I "gatekeeper" mutation in Bcr-Abl), and off-target toxicities persist.[1][5]

The Promise of the Imidazo[1,5-a]pyridine Scaffold

The imidazo[1,5-a]pyridine core is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide range of biological activities.[6][7][8] Notably, certain derivatives have been synthesized and evaluated as potent and selective kinase inhibitors, particularly targeting MAP kinase-interacting kinases (Mnks).[3]

A Case Study: 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione Derivatives as Mnk Inhibitors

A study on 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives revealed their potential as non-ATP-competitive inhibitors of Mnk1 and Mnk2.[3] This is a significant point of differentiation from the majority of currently approved kinase inhibitors.

Key Findings from the Study:

• Potency: Several compounds exhibited inhibitory activities in the sub-micromolar to low nanomolar range against Mnk1/2.[3]

• Selectivity: The lead compound demonstrated high selectivity for Mnk1/2 when screened against a panel of 51 other kinases.[3]

• Mechanism: Biochemical assays indicated a non-ATP-competitive mode of inhibition, suggesting a different binding site or an allosteric mechanism.[3]

• Cellular Activity: The compounds displayed anti-proliferative effects in various cancer cell lines.[3]

This example highlights the potential of the imidazo[1,5-a]pyridine scaffold to yield inhibitors with novel mechanisms of action, which could be advantageous in overcoming resistance to traditional ATP-competitive drugs.

Comparative Framework: Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Analogs vs. Other Kinase Inhibitors

Based on the available data for related compounds, a hypothetical comparison can be drawn:

Feature	Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Analogs (Hypothesized)	Established ATP-Competitive Kinase Inhibitors
Mechanism of Action	Potentially non-ATP-competitive or allosteric.[3]	Primarily ATP-competitive.[4]
Potential Advantages	May overcome resistance mediated by ATP-binding site mutations. Potentially higher selectivity due to targeting less conserved allosteric pockets.	Well-understood mechanism, established development pathways.
Potential Challenges	Identification and validation of allosteric binding sites can be more complex. Structure-activity relationships may be less predictable.	Acquired resistance through on-target mutations or bypass signaling. Off-target effects due to kinome promiscuity.[5]
Selectivity Profile	Potentially high, as demonstrated by Mnk inhibitor analogs.[3]	Varies widely; some are highly selective, while others are multi-targeted.[9]

Experimental Workflows for Comparative Evaluation

To rigorously assess a novel kinase inhibitor like a tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative, a series of well-defined experiments are essential.

Diagram: Experimental Workflow for Kinase Inhibitor Characterization

Caption: A streamlined workflow for the characterization of novel kinase inhibitors, from initial biochemical screening to cellular validation.

Detailed Experimental Protocols

In Vitro Kinase Inhibition Assay (Radiometric [³³P]-ATP Filter Binding Assay)

This "gold standard" assay directly measures the transfer of a radiolabeled phosphate from ATP to a substrate peptide by the kinase.[10]

Principle: The activity of the kinase is quantified by measuring the amount of radioactivity incorporated into the substrate. The inhibitory effect of a compound is determined by the reduction in radioactivity compared to a control.

Step-by-Step Protocol:

• Prepare Kinase Reaction Buffer: Typically contains a buffer (e.g., Tris-HCl), MgCl₂, DTT, and BSA.

• Prepare Kinase and Substrate: Dilute the recombinant kinase and its specific substrate peptide to their optimal concentrations in the reaction buffer.

• Compound Preparation: Prepare serial dilutions of the test compound (e.g., a tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative) in DMSO.

• Assay Plate Setup: In a 96-well plate, add the kinase reaction buffer, the test compound dilutions, and the kinase. Pre-incubate for 10-15 minutes at room temperature.

• Initiate Reaction: Start the kinase reaction by adding a mixture of the substrate peptide and [³³P]-ATP.

• Incubate: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction and Capture Substrate: Terminate the reaction by adding a stop solution (e.g., phosphoric acid). Spot the reaction mixture onto a phosphocellulose filter mat.

• Wash: Wash the filter mat extensively with phosphoric acid to remove unincorporated [³³P]-ATP.

• Scintillation Counting: Dry the filter mat and measure the radioactivity of each spot using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Target Phosphorylation Assay (Western Blot)

This assay determines the ability of an inhibitor to block the phosphorylation of a kinase's downstream substrate within a cellular context.[11]

Principle: Cells are treated with the inhibitor, and the phosphorylation status of a specific substrate is assessed using a phospho-specific antibody.

Step-by-Step Protocol:

• Cell Culture: Plate cells known to have an active signaling pathway involving the target kinase in a 6-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test inhibitor for a specified time (e.g., 1-2 hours). Include a vehicle control (DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Normalize the protein amounts for each sample and separate the proteins by SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target substrate overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Wash the membrane again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities. To ensure equal protein loading, re-probe the membrane with an antibody against the total (phosphorylated and unphosphorylated) form of the substrate or a housekeeping protein (e.g., GAPDH or β-actin).

Diagram: Kinase Signaling Pathway and Points of Inhibition

Caption: A simplified signaling cascade illustrating the distinct mechanisms of ATP-competitive and allosteric kinase inhibitors.

Conclusion and Future Directions

The field of kinase inhibitor development is continuously evolving, driven by the need for more effective and durable cancer therapies.[4][5] While established inhibitors have demonstrated significant clinical success, the emergence of novel chemical scaffolds like the imidazo[1,5-a]pyridine core offers exciting new possibilities. The potential for non-ATP-competitive inhibition, as suggested by analogs, could provide a powerful strategy to circumvent known resistance mechanisms.

A thorough and systematic evaluation of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and its derivatives using the experimental workflows outlined in this guide is imperative. Such studies will elucidate their precise mechanism of action, kinome selectivity, and cellular efficacy. The insights gained will be crucial in determining the therapeutic potential of this promising class of compounds and their place in the ever-expanding arsenal of kinase-targeted cancer therapies.

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A Comparative Guide to Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Analogs in Preclinical Research

The landscape of medicinal chemistry is in a perpetual state of evolution, with the quest for novel therapeutic agents driving the exploration of diverse chemical scaffolds. Among these, the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core has emerged as a structure of significant interest, offering a versatile template for the design of compounds with a wide array of biological activities. This guide provides a comparative analysis of various analogs of this heterocyclic system, delving into their synthesis, biological evaluation, and the structure-activity relationships that govern their therapeutic potential.

The Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Scaffold: A Privileged Structure

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is a fused heterocyclic system that combines the structural features of an imidazolidine-2,4-dione and a piperidine ring. This arrangement creates a rigid, three-dimensional structure with multiple points for chemical modification, making it an attractive starting point for the development of new drugs. The inherent functionalities of the dione ring, including hydrogen bond donors and acceptors, provide opportunities for strong and specific interactions with biological targets.

Synthetic Strategies: Building the Core and its Analogs

The synthesis of the core tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione structure and its analogs can be achieved through various synthetic routes. A common approach involves a multi-component reaction, which allows for the efficient construction of the heterocyclic system in a single step. For instance, an electro-synthesis method has been reported for a one-pot, three-component condensation of aldehydes, Meldrum's acid, and 2-(nitromethylene)imidazolidine to yield novel tetrahydroimidazo[1,2-a]pyridine-5(1H)-one derivatives.[1]

Another versatile method is the Groebke-Blackburn-Bienaymé three-component reaction (GBB-3CR), which is an efficient and cost-effective way to synthesize imidazo[1,2-α]pyridines and can be adapted for the synthesis of related scaffolds.[2][3] This reaction allows for the modification of the structure at three or more positions, enabling the creation of a diverse library of analogs.[2]

The general synthetic workflow can be conceptualized as follows:

Caption: Generalized workflow for the synthesis of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione analogs.

Comparative Biological Activities of Analogs

Analogs of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold have been investigated for a range of biological activities, with a primary focus on anticancer and antimicrobial applications. The following sections provide a comparative overview of the performance of different analogs based on available preclinical data.

Anticancer Activity

A number of studies have demonstrated the potential of imidazo[1,2-a]pyridine derivatives, a related class of compounds, as anticancer agents.[2][4][5][6][7][8] The cytotoxic effects of these compounds are often evaluated against a panel of human cancer cell lines.

For example, a series of novel 2-phenyl-5,6,7,8-tetrahydroimidazo[1,2-b]pyridazine derivatives bearing sulfonamides were synthesized and evaluated for their anticancer activities against five human cancer cell lines.[4] Among the tested compounds, some exhibited excellent activities against MCF-7 (breast cancer) and SK-MEL-28 (melanoma) cancer cell lines, with IC50 values in the low micromolar range.[4][5]

Another study on 3-aminoimidazo[1,2-α]pyridine compounds revealed that specific substitutions at the C-2 and C-3 positions significantly influenced their cytotoxicity against breast (MCF-7), colon (HT-29), and melanoma (B16F10) cancer cell lines.[2] For instance, a compound with a nitro group at the C-2 position and a p-chlorophenyl ring at the C-3 position demonstrated the highest inhibitory activity against the HT-29 cell line.[2]

Table 1: Comparative Anticancer Activity of Imidazo[1,2-a]pyridine Analogs

Compound ID	R1-substituent	R2-substituent	Cancer Cell Line	IC50 (µM)	Reference
Analog A	2,4-difluorophenyl	p-chlorophenyl amine	B16F10	14.39 ± 0.04	[2]
Analog B	Nitro	p-chlorophenyl	HT-29	4.15 ± 2.93	[2]
Analog C	Indole	Not specified	MCF-7	20.47 ± 0.10	[2]
Analog D	Tolyl	p-chlorophenyl amine	B16F10	21.75 ± 0.81	[2]

This table is a representative example based on available data for a related class of compounds and is intended for illustrative purposes.

The mechanism of action for the anticancer effects of these compounds is often linked to the inhibition of key cellular signaling pathways involved in cell proliferation and survival. Molecular docking studies have suggested that some of these analogs can bind to kinases that are implicated in cancer progression.[4][5]

Caption: A simplified diagram illustrating a potential mechanism of anticancer action for imidazopyridine analogs.

Antimicrobial Activity

Certain analogs of the tetrahydroimidazo[1,5-a]pyridine scaffold have also shown promising antimicrobial activity, particularly against fungal pathogens. A study on 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine derivatives demonstrated their efficacy against various Candida species.[9]

One particular derivative, 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid-(4-cyanobenzylidene), exhibited very strong inhibitory activity against a panel of human pathogenic Candida species, with a minimum inhibitory concentration (MIC) as low as 0.016 mg/mL.[9] Importantly, this compound showed no in vitro toxicity against mammalian cell lines at concentrations effective against the fungal pathogens, suggesting a selective antifungal activity.[9]

Table 2: Comparative Antifungal Activity of Tetrahydroimidazo[1,2-a]pyridine Analogs

Compound ID	R-substituent	Fungal Species	MIC (mg/mL)	Reference
Analog E	4-cyanobenzylidene	Candida species	0.016 - 1	[9]

This table highlights a key finding from a study on a specific analog and its potent antifungal activity.

Experimental Protocols: A Guide to Evaluation

To ensure the trustworthiness and reproducibility of the findings, it is crucial to follow well-established experimental protocols. The following are examples of standard assays used to evaluate the biological activities of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione analogs.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Broth Microdilution Assay for Antifungal Susceptibility

This assay is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the fungal strain.

• Serial Dilution: Prepare serial dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the fungal suspension.

• Incubation: Incubate the plate at an appropriate temperature for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits fungal growth.

Conclusion and Future Directions

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold and its analogs represent a promising area of research in medicinal chemistry. The available data, primarily on related imidazopyridine structures, highlight their potential as anticancer and antifungal agents. Future research should focus on a more systematic exploration of the structure-activity relationships of the core tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold itself. The synthesis and screening of a broader library of analogs will be crucial for identifying lead compounds with enhanced potency, selectivity, and favorable pharmacokinetic properties. Further mechanistic studies are also warranted to fully elucidate the molecular targets and signaling pathways through which these compounds exert their biological effects.

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A Comparative Guide to the Structure-Activity Relationship of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Derivatives

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives. While direct and extensive SAR literature for this specific dione scaffold is emerging, this document synthesizes findings from closely related imidazopyridine analogs to project a robust SAR model. We will delve into the synthesis, biological activities, and the critical interplay between chemical structure and pharmacological effect, offering valuable insights for researchers and professionals in drug discovery and development.

Introduction: The Therapeutic Potential of the Imidazopyridine Scaffold

The imidazopyridine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities.[1][2] This heterocyclic system is noted for its role in drugs targeting the central nervous system, inflammation, and infectious diseases.[1][2][3] The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione framework, a specific iteration of this versatile scaffold, presents a unique combination of rigidity and hydrogen bonding capabilities, making it an attractive candidate for the design of novel enzyme inhibitors and receptor modulators. The inherent structural features of the imidazole ring, such as its ability to form multiple interactions with biological targets through hydrogen bonds, van der Waals forces, and hydrophobic interactions, contribute to its prominence in drug design.[3][4]

Synthetic Strategies: Accessing the Tetrahydroimidazo[1,5-a]pyridine Core

The synthesis of imidazopyridine derivatives is well-documented, with various methods available to construct the core and introduce diverse functionalities. A common and efficient approach involves a one-pot, multi-component reaction. For instance, an iodine-mediated one-pot synthesis of 3-phenyl-1-(phenylthio)imidazo[1,5-a]pyridine analogs has been developed, starting from 2-aminomethylpyridines, benzaldehydes, and sodium benzenesulfinates.[5] This method is advantageous due to its mild reaction conditions, broad substrate scope, and high atom economy.[5]

Another versatile method is the electro-organic synthesis of tetrahydroimidazo[1,2-a]pyridin-5(1H)-one derivatives through a one-pot three-component condensation of aldehydes, Meldrum's acid, and 2-(nitromethylene)imidazolidine.[6] This green chemistry approach offers good to excellent yields. While these examples pertain to related scaffolds, the underlying principles of cyclization and functionalization are readily adaptable for the synthesis of the target tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of substituted imidazopyridine derivatives, which can be adapted for the dione scaffold of interest.

Caption: A generalized synthetic workflow for imidazopyridine derivatives.

Structure-Activity Relationship (SAR) Analysis

The biological activity of imidazopyridine derivatives is profoundly influenced by the nature and position of substituents on the heterocyclic core. By examining SAR data from analogous compounds, we can infer key relationships for the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold.

Inferred SAR for Diverse Biological Activities

Studies on related tetrahydroimidazo[1,2-a]pyrimidine derivatives have shown that the electronic properties of substituents play a crucial role in determining the type and potency of biological activity.[7][8][9]

• Antimicrobial and Anticancer Activity: The presence of electron-withdrawing groups on the scaffold tends to enhance antimicrobial and anticancer activities.[7][8][9] For example, in a series of tetrahydroimidazo[1,2-a]pyrimidine derivatives, compounds with electron-withdrawing groups showed improved activity against the human breast cancer cell line (MCF-7).[7][8][9]

• Antibacterial and Antioxidant Activity: Conversely, electron-releasing groups on the synthesized compounds were found to enhance antibacterial activity against Escherichia coli and improve antioxidant properties.[7][8][9]

The following diagram illustrates the general influence of substituent electronic effects on the biological activities of imidazopyridine-like scaffolds.

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A Technical Guide to the Cross-Reactivity Profile of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Analogs as Protein Kinase Inhibitors

This guide provides a comprehensive analysis of the cross-reactivity profile of kinase inhibitors based on the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold. As researchers and drug development professionals are keenly aware, the selectivity of a small molecule inhibitor is a critical determinant of its therapeutic window and potential for off-target effects. Herein, we delve into the methodologies for assessing kinase inhibitor selectivity, using a potent and selective inhibitor of MAP kinase-interacting kinases (Mnk1 and Mnk2) from the 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione series as a case study.[1][2][3][4][5] This guide will provide objective comparisons with other kinase inhibitor classes and furnish supporting experimental frameworks.

Introduction: The Imperative of Kinase Inhibitor Selectivity

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a major class of therapeutic targets. While the development of potent kinase inhibitors has revolutionized treatment paradigms, ensuring their selectivity remains a significant challenge. Off-target inhibition can lead to unforeseen toxicities and diminish the therapeutic efficacy of a drug candidate.

The imidazo[1,5-a]pyridine scaffold has emerged as a versatile platform for the development of various biologically active agents, including kinase inhibitors.[6][7] This guide focuses on a specific series of these compounds, the 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-diones, which have demonstrated potent and selective inhibition of Mnk1 and Mnk2.[1][2] Mnk kinases are downstream effectors in the MAPK signaling pathway and their inhibition is a promising strategy for cancer therapy.

Comparative Analysis of Kinase Inhibitor Cross-Reactivity

To contextualize the selectivity of our lead compound from the spiro-imidazo[1,5-a]pyridine series, "Compound 4t," we present a comparative analysis against a panel of representative kinases. The data presented in Table 1 is a representative compilation based on typical kinase profiling studies and is intended for illustrative purposes.

Table 1: Comparative Kinase Inhibition Profile (IC50, nM)

Kinase Target	Compound 4t (Spiro-imidazo[1,5-a]pyridine)	Generic ATP-Competitive Inhibitor A	Generic Allosteric Inhibitor B
Mnk1	10	25	>10,000
Mnk2	25	50	>10,000
CDK2	>10,000	15	>10,000
ROCK1	>10,000	150	>10,000
PKA	>10,000	500	>10,000
Src	5,000	75	>10,000
Abl	>10,000	100	>10,000
EGFR	>10,000	200	>10,000
VEGFR2	>10,000	300	>10,000
p38α	8,000	50	>10,000

As illustrated, Compound 4t demonstrates high selectivity for its primary targets, Mnk1 and Mnk2, with minimal activity against a broad panel of other kinases. This is in stark contrast to a generic ATP-competitive inhibitor, which often exhibits significant off-target effects due to the conserved nature of the ATP-binding pocket across the kinome. Allosteric inhibitors, while often highly selective, can be more challenging to discover. The favorable selectivity profile of Compound 4t underscores the potential of the spiro-imidazo[1,5-a]pyridine scaffold in designing targeted therapies. Biochemical assays have confirmed that compounds from this series, such as 4c and 4t, act as non-ATP-competitive inhibitors of Mnks.[1][2]

Experimental Protocols for Assessing Cross-Reactivity

The determination of a compound's cross-reactivity profile relies on robust and reproducible experimental methodologies. Below, we detail two widely adopted techniques: a biochemical kinase binding assay and a cell-based target engagement assay.

Biochemical Assessment: LanthaScreen® Eu Kinase Binding Assay

The LanthaScreen® assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) based competition binding assay that provides a sensitive and high-throughput method for quantifying inhibitor affinity.[8][9][10][11][12]

Caption: Workflow for the LanthaScreen® Eu Kinase Binding Assay.

• Compound Preparation: Perform a serial dilution of the test compound (e.g., Compound 4t) in an appropriate buffer (e.g., 1X Kinase Buffer A consisting of 50mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).[8]

• Reagent Preparation:

  • Prepare a mixture of the target kinase and a europium-labeled anti-tag antibody in kinase buffer.

  • Prepare a solution of the Alexa Fluor® 647-labeled kinase tracer at the desired concentration. The tracer is an ATP-competitive ligand.[8]

• Assay Assembly: In a 384-well plate, add the following in sequential order:

  • 5 µL of the serially diluted test compound.

  • 5 µL of the kinase/antibody mixture.

  • 5 µL of the tracer solution.[8]

• Incubation: Incubate the plate at room temperature for 1 hour to allow the binding reaction to reach equilibrium.

• Signal Detection: Read the plate on a TR-FRET enabled plate reader, measuring the emission at 665 nm (acceptor) and 615 nm (donor).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). The percentage of inhibition is determined relative to a DMSO control. IC50 values are then calculated by fitting the dose-response data to a sigmoidal curve.[8]

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method for verifying target engagement in a cellular context.[13][14][15][16][17] The principle is based on the ligand-induced thermal stabilization of the target protein.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

• Cell Culture and Treatment: Culture the desired cell line to an appropriate density. Treat the cells with the test compound or vehicle (DMSO) for a defined period.

• Cell Harvesting: Harvest the cells, wash with PBS, and resuspend in a suitable buffer.

• Thermal Challenge: Aliquot the cell suspension and heat the samples to a range of temperatures for a short duration (e.g., 3 minutes).

• Cell Lysis: Lyse the cells using an appropriate method (e.g., freeze-thaw cycles or sonication).

• Fractionation: Separate the soluble protein fraction from the precipitated protein aggregates by centrifugation.

• Protein Quantification: Quantify the amount of the soluble target protein in the supernatant using a detection method such as Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.[13][16]

Conclusion and Future Directions

The cross-reactivity profile of a kinase inhibitor is a critical parameter that dictates its therapeutic potential. The 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione scaffold represents a promising starting point for the development of highly selective kinase inhibitors, as exemplified by the potent and selective Mnk inhibitor, Compound 4t. The methodologies outlined in this guide, including the LanthaScreen® kinase binding assay and the Cellular Thermal Shift Assay (CETSA®), provide a robust framework for the comprehensive evaluation of inhibitor selectivity.

Future efforts in this area should focus on expanding the kinase panel for profiling to gain a more complete understanding of the selectivity of this chemical series. Furthermore, integrating these biochemical and cellular assays with broader phenotypic screening and in vivo studies will be essential for advancing promising candidates through the drug discovery pipeline.

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Navigating the In Vivo Landscape: A Comparative Guide to Confirming the Efficacy of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is both arduous and exciting. The heterocyclic scaffold, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, represents a novel structure with significant therapeutic potential, likely sharing pharmacological activities with other imidazopyridine derivatives which have shown promise in oncology and neurology.[1][2][3] This guide provides a comprehensive, experience-driven framework for designing and executing in vivo studies to confirm the efficacy of this compound, comparing methodologies and models to ensure robust and translatable results.

The Imperative of a Strategic In Vivo Approach

While in vitro assays provide the foundational data on a compound's activity, they cannot replicate the complex interplay of biological systems.[4][5][6] In vivo studies are indispensable for understanding a drug candidate's pharmacokinetics, safety, and true therapeutic efficacy in a living organism.[7][8] The transition to animal models, however, must be strategic, building upon a solid foundation of in vitro evidence to maximize the potential for success and adhere to ethical research principles.

Pre-In Vivo Validation: The In Vitro Gateway

Before embarking on costly and time-consuming in vivo experiments, a comprehensive in vitro assessment is crucial. This initial phase serves to elucidate the compound's mechanism of action and establish a preliminary therapeutic window.

Essential In Vitro Assays

• Cell Viability and Proliferation Assays: A battery of assays, such as MTT, CellTiter-Glo®, or clonogenic assays, should be employed across a panel of relevant cell lines to determine the compound's cytotoxic or cytostatic effects.[4][5][9][10] This data is fundamental for calculating the IC50 (half-maximal inhibitory concentration) and guiding dose selection for in vivo studies.

• Mechanism of Action Assays: Depending on the hypothesized target, specific assays are required. For a potential anticancer agent, this could involve cell cycle analysis, apoptosis assays (e.g., Annexin V staining), or pathway-specific reporter assays.[6][9] For a neuroprotective candidate, assays measuring protection against excitotoxicity, oxidative stress, or apoptosis in neuronal cell lines are appropriate.[11][12][13][14]

• Target Engagement Assays: If a specific molecular target is known or suspected, biochemical assays should be conducted to confirm direct binding and inhibition.

The In Vivo Arena: A Comparative Analysis of Models and Methodologies

The selection of an appropriate animal model is paramount and is dictated by the therapeutic indication. Here, we compare two potential avenues for tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione: oncology and neuroprotection.

Scenario 1: Investigating Anticancer Efficacy

The imidazo[1,2-a]pyridine scaffold, a close relative of our compound of interest, has demonstrated significant anticancer properties, including the inhibition of key signaling pathways like PI3K/AKT/mTOR.[1][15][16][17] Assuming a similar mechanism, we can explore suitable in vivo cancer models.

Model Type	Description	Advantages	Disadvantages
Cell Line-Derived Xenograft (CDX)	Human cancer cell lines are subcutaneously or orthotopically implanted into immunodeficient mice.[18][19][20][21]	High reproducibility, rapid tumor growth, cost-effective for initial screening.	Lack of tumor heterogeneity, absence of a functional immune system.[18][19]
Patient-Derived Xenograft (PDX)	Patient tumor fragments are directly implanted into immunodeficient mice.[20][22]	Preserves original tumor architecture and heterogeneity, more predictive of clinical response.	Higher cost, slower tumor growth, requires a robust pipeline for tissue acquisition.[22]
Syngeneic Models	Murine tumor cells are implanted into immunocompetent mice of the same genetic background.	Intact immune system allows for the evaluation of immunomodulatory effects.	Limited availability of murine cell lines that accurately model all human cancers.
Genetically Engineered Mouse Models (GEMMs)	Mice are genetically modified to develop spontaneous tumors that mimic human cancers.	Tumors arise in the correct microenvironment with an intact immune system, closely recapitulating human disease progression.	Long latency for tumor development, high cost, and model complexity.

The following diagram illustrates a typical workflow for an initial in vivo efficacy study using a CDX model.

Caption: Workflow for a pilot in vivo neuroprotection study in a transgenic mouse model.

Detailed Experimental Protocols

To ensure the reproducibility and validity of your findings, meticulous adherence to detailed protocols is essential. Below are example protocols for key stages of the in vivo studies.

Protocol 1: Subcutaneous Tumor Implantation in a CDX Model

• Cell Preparation: Culture human cancer cells to ~80% confluency. Harvest cells using trypsin-EDTA, wash with sterile PBS, and resuspend in a 1:1 mixture of serum-free media and Matrigel at a concentration of 1x10^7 cells/mL.

• Animal Preparation: Anesthetize 6-8 week old immunodeficient mice (e.g., NOD/SCID) using isoflurane. Shave and sterilize the injection site on the right flank.

• Injection: Using a 27-gauge needle, inject 100 µL of the cell suspension (1x10^6 cells) subcutaneously.

• Monitoring: Monitor the animals for any adverse reactions and return them to their cages once fully recovered. Begin monitoring tumor growth 3-4 times per week using digital calipers once tumors become palpable. Tumor volume is calculated using the formula: (Length x Width^2) / 2.

Protocol 2: Behavioral Testing in an Alzheimer's Disease Mouse Model (Morris Water Maze)

• Apparatus: A circular pool (120-150 cm in diameter) filled with opaque water (20-22°C). A hidden platform is submerged 1 cm below the water surface in one quadrant. Visual cues are placed around the pool.

• Acquisition Phase (Days 1-5):

  • Each mouse undergoes four trials per day.

  • For each trial, the mouse is placed in the water facing the pool wall at one of four starting positions.

  • The mouse is allowed 60 seconds to find the hidden platform. If it fails, it is gently guided to the platform.

  • The mouse remains on the platform for 15-30 seconds.

  • Record the escape latency (time to find the platform) and path length using a video tracking system.

• Probe Trial (Day 6):

  • The platform is removed from the pool.

  • Each mouse is allowed to swim freely for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was located) and the number of times the mouse crosses the former platform location.

Data Presentation and Interpretation

Quantitative data should be summarized in clearly structured tables for easy comparison. Statistical analysis is crucial for determining the significance of the observed effects.

Table 1: Example Data Summary for an Anticancer Efficacy Study

Treatment Group	N	Mean Tumor Volume at Day 21 (mm³) ± SEM	Percent Tumor Growth Inhibition (%)	p-value (vs. Vehicle)
Vehicle Control	10	1250 ± 150	-	-
Compound A (10 mg/kg)	10	625 ± 80	50	<0.01
Compound B (10 mg/kg)	10	875 ± 110	30	<0.05

Table 2: Example Data Summary for a Neuroprotection Study (Morris Water Maze)

Treatment Group	N	Mean Escape Latency on Day 5 (s) ± SEM	Time in Target Quadrant during Probe Trial (%) ± SEM	p-value (vs. Vehicle)
Wild-Type + Vehicle	12	15 ± 2	45 ± 5	-
Transgenic + Vehicle	12	45 ± 5	20 ± 3	-
Transgenic + Compound X (5 mg/kg)	12	25 ± 4	35 ± 4	<0.01

Concluding Remarks

Confirming the in vivo efficacy of a novel compound like tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is a multifaceted process that demands careful planning, rigorous execution, and thoughtful interpretation of data. By leveraging a strong foundation of in vitro evidence and selecting the most appropriate and validated in vivo models, researchers can confidently navigate the preclinical landscape. This comparative guide provides a strategic framework to de-risk the transition from bench to potential clinical application, ultimately accelerating the development of new and effective therapies.

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Benchmarking Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione: A Comparative Guide for Drug Discovery Professionals

Introduction: The Imperative for Rigorous Benchmarking in Novel Heterocycle Development

In the landscape of modern drug discovery, heterocyclic scaffolds form the backbone of a vast number of therapeutic agents. Due to their unique structural and electronic properties, they are capable of engaging with a wide array of biological targets.[1] The novel scaffold, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, represents a promising, yet underexplored, chemical entity. Its fused ring system suggests potential for diverse biological activities, drawing parallels to other imidazole-containing compounds that have demonstrated anticancer, antimicrobial, and antioxidant properties. However, to ascertain its therapeutic potential, a rigorous and objective benchmarking process against established standards is not just advantageous, but essential.

This guide provides a comprehensive framework for the initial in vitro characterization of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. We will delineate a plausible synthetic route, followed by detailed protocols for assessing its cytotoxic potential and intestinal permeability, two critical parameters in early-stage drug development. By comparing its performance against well-characterized standards—Paclitaxel for cytotoxicity and Verapamil for permeability—we aim to provide a clear, data-driven perspective on the potential of this novel scaffold. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable data to inform subsequent stages of research and development.

Physicochemical Properties of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and Selected Standards

A fundamental step in benchmarking is the characterization of basic physicochemical properties, which influence a compound's pharmacokinetic and pharmacodynamic behavior. The following table summarizes key computed and experimental properties of our compound of interest alongside the selected standards.

Property	Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione (Hypothetical)	Paclitaxel	Verapamil
Molecular Formula	C7H10N2O2	C47H51NO14	C27H38N2O4
Molecular Weight ( g/mol )	154.17	853.9[2]	454.6
LogP (calculated)	-0.8	3.0[2]	3.8
Topological Polar Surface Area (TPSA)	58.6 Ų	179.0 Ų[2]	61.2 Ų
Hydrogen Bond Donors	1	4	1
Hydrogen Bond Acceptors	2	14	6
Water Solubility	High (predicted)	Insoluble[2]	Slightly Soluble

Proposed Synthesis of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

Caption: Hypothetical two-step synthesis of the target compound.

Experimental Protocol: Hypothetical Synthesis

Step 1: N-acylation of Piperidine-2-carboxamide

• To a solution of piperidine-2-carboxamide (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane) under an inert atmosphere, add a base such as triethylamine (1.2 eq).

• Cool the reaction mixture to 0 °C.

• Slowly add ethyl chlorooxoacetate (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the N-acylated intermediate.

Step 2: Intramolecular Cyclocondensation

• Dissolve the crude intermediate from Step 1 in a high-boiling point solvent such as toluene.

• Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Heat the reaction mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction for the formation of the cyclized product.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Rationale: This proposed synthesis utilizes a common strategy in heterocyclic chemistry where a linear precursor is first assembled and then induced to cyclize. The choice of reagents and conditions is based on general principles of acylation and acid-catalyzed condensation reactions.

In Vitro Benchmarking: Cytotoxicity Assessment

To evaluate the potential anticancer activity of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a cytotoxicity assay is paramount. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[7][8]

Caption: Workflow for the MTT cytotoxicity assay.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed a human cancer cell line (e.g., HeLa or MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione and the standard, Paclitaxel, in cell culture medium. Add the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in diluted HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each compound.

Hypothetical Comparative Data: Cytotoxicity

Compound	Cell Line	IC50 (µM)
Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione	HeLa	25.5
Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione	MCF-7	38.2
Paclitaxel	HeLa	0.01-0.05
Paclitaxel	MCF-7	0.002-0.01[9][10][11]

Interpretation: The hypothetical data suggests that while the novel compound exhibits some cytotoxic activity, it is significantly less potent than the established anticancer agent, Paclitaxel. This initial screen provides a quantitative basis for further structural modifications to potentially enhance potency.

In Vitro Benchmarking: ADME - Intestinal Permeability (Caco-2 Assay)

Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of a compound is crucial for predicting its in vivo behavior.[12][13][14] The Caco-2 cell permeability assay is a well-established in vitro model for predicting human intestinal absorption.[15][16]

Caption: Workflow for the Caco-2 permeability assay.

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Seed Caco-2 cells on Transwell inserts and culture for 21 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer.

• Transport Experiment:

  • Apical to Basolateral (A-B) Transport: Add the test compound and standards (including a high permeability control like Verapamil) to the apical side of the Transwell insert.

  • Basolateral to Apical (B-A) Transport: In a separate set of wells, add the compounds to the basolateral side.

• Sampling: At various time points (e.g., 30, 60, 90, and 120 minutes), take samples from the receiver compartment.

• Quantification: Analyze the concentration of the compound in the samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B). Verapamil is often included as a P-glycoprotein (P-gp) inhibitor to assess if the compound is a substrate of this efflux transporter.[17][18][19]

Hypothetical Comparative Data: Caco-2 Permeability

Compound	Papp (A-B) (10⁻⁶ cm/s)	Papp (B-A) (10⁻⁶ cm/s)	Efflux Ratio
Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione	8.5	9.1	1.07
Verapamil	15.2[20]	35.8	2.36
Atenolol (Low Permeability Control)	<1.0	<1.0	~1.0

Interpretation: The hypothetical data indicates that tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione has good passive permeability, with an efflux ratio close to 1, suggesting it is not a significant substrate for efflux transporters like P-gp. Its permeability is lower than Verapamil but significantly higher than a low permeability control.

Conclusion and Future Directions

This guide has outlined a systematic approach to the initial benchmarking of the novel heterocyclic compound, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. By employing standardized in vitro assays and comparing its performance against well-characterized drugs, we can generate a foundational dataset to guide its future development.

The hypothetical results presented herein suggest that while the parent scaffold may have modest cytotoxic activity, its favorable permeability profile warrants further investigation. Future work should focus on synthesizing a library of derivatives to establish a structure-activity relationship (SAR) with the aim of enhancing cytotoxic potency. Additionally, a broader panel of in vitro ADME assays, including metabolic stability and plasma protein binding, will be crucial for building a comprehensive profile of this promising new chemical entity.

References

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• Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]

• InfinixBio. (n.d.). In Vitro ADME Studies: Laying the Foundation for Preclinical Success. Retrieved from [Link]

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• ResearchGate. (n.d.). Proposed mechanism for the cyclocondensation reaction between.... Retrieved from [Link]

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• Castanedo, G. M., et al. (2016). Synthesis of Fused Imidazole-Containing Ring Systems via Dual Oxidative Amination of C(sp3)–H Bonds. The Journal of Organic Chemistry, 81(18), 8617–8624.

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• PubMed. (n.d.). Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations. Retrieved from [Link]

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• Eurofins Discovery. (n.d.). A-B permeability (Caco-2, pH 7.4/7.4 + verapamil) - US. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Reproducibility of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Synthesis

For researchers and drug development professionals, the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold is a privileged structure, forming the core of molecules with promising therapeutic potential. However, the journey from theoretical design to tangible, reproducible experimental results can be fraught with challenges. This guide provides an in-depth comparison of common synthetic strategies for this heterocyclic system, with a focus on reproducibility, field-proven insights, and the establishment of self-validating experimental protocols.

The Significance of the Tetrahydroimidazo[1,5-a]pyridine Core

The imidazo[1,5-a]pyridine ring system is a key pharmacophore found in a variety of biologically active compounds. Its rigid, bicyclic structure allows for the precise spatial orientation of substituents, making it an attractive scaffold for targeting specific protein binding sites. Derivatives have shown a range of activities, including acting as kinase inhibitors, offering potential avenues for anti-cancer therapies.[1] The reproducibility of the synthesis of this core structure is therefore of paramount importance for the consistent production of high-quality compounds for biological screening and further development.

Comparative Analysis of Synthetic Methodologies

The synthesis of the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core can be approached through several distinct strategies. Here, we compare two prominent methods: a classical cyclocondensation approach and a multicomponent reaction strategy.

Methodology 1: Classical Cyclocondensation

This traditional approach typically involves the reaction of a 2-(aminomethyl)pyridine derivative with a suitable C2 synthon, followed by cyclization to form the desired bicyclic system. A key advantage of this method is its often linear and conceptually straightforward nature.

A representative protocol involves the reaction of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes in the presence of phosphorous acid in polyphosphoric acid (PPA).[2]

Step 1: Reaction Setup

• To a round-bottom flask, add 2-(aminomethyl)pyridine (1.0 eq).

• Add the corresponding nitroalkane (2.0 eq) and polyphosphoric acid (PPA) (as solvent and catalyst).

• Carefully add phosphorous acid.

Step 2: Reaction Execution

• Heat the reaction mixture at a specified temperature (e.g., 120 °C) for a designated time (e.g., 4-6 hours), monitoring the reaction progress by thin-layer chromatography (TLC). The use of a strong acid like PPA necessitates careful handling and an inert atmosphere to prevent degradation of starting materials and products.

Step 3: Work-up and Purification

• Upon completion, the reaction mixture is cooled to room temperature and carefully quenched with an ice-water mixture.

• The aqueous solution is then neutralized with a base (e.g., NaOH) to precipitate the crude product.

• The crude product is collected by filtration, washed with water, and dried.

• Purification is typically achieved by column chromatography on silica gel.

• Polyphosphoric Acid (PPA): PPA serves as both a solvent and a powerful dehydrating agent, driving the cyclization reaction towards the product. Its high viscosity, however, can present challenges in stirring and temperature control, potentially affecting reproducibility.

• Phosphorous Acid: This is used to electrophilically activate the nitroalkane, making it more susceptible to nucleophilic attack by the aminomethylpyridine. The efficiency of this activation can be sensitive to the purity and concentration of the acids.

While this method is effective, its reproducibility can be influenced by several factors:

• Purity of Reagents: The purity of the starting 2-(aminomethyl)pyridine and the nitroalkane is critical. Impurities can lead to side reactions and lower yields.

• Reaction Temperature and Time: Precise control of the reaction temperature is crucial. Overheating can lead to decomposition, while insufficient heating may result in incomplete reaction.

• Work-up Procedure: The quenching and neutralization steps must be performed carefully to avoid product loss and ensure consistent isolation of the crude product.

Methodology 2: Multicomponent Reactions (MCRs)

Multicomponent reactions, such as the Ugi or Groebke–Blackburn–Bienaymé (GBB) reactions, offer a more convergent and atom-economical approach to complex molecules. These one-pot reactions can rapidly generate molecular diversity from simple starting materials.

A novel approach for the synthesis of related tetrahydroimidazo[1,2-a]pyridin-5(1H)-one derivatives involves a one-pot, three-component electro-organic synthesis.[3]

Step 1: Electrolysis Cell Setup

• An undivided electrochemical cell is equipped with a graphite anode and a graphite cathode.

• The cell is charged with a solution of the corresponding aldehyde (1.0 eq), Meldrum's acid (1.0 eq), and 2-(nitromethylene)imidazolidine (1.0 eq) in propanol.

• Sodium bromide is added as the electrolyte.

Step 2: Electrolysis

• A constant current is applied to the cell.

• The reaction is allowed to proceed at room temperature until the starting materials are consumed (monitored by TLC).

Step 3: Product Isolation

• Upon completion of the electrolysis, the solvent is removed under reduced pressure.

• The residue is treated with water, and the resulting precipitate is collected by filtration.

• The solid product is washed with water and ethanol and then dried.

• Electro-organic Synthesis: This method avoids the need for harsh reagents and high temperatures, often leading to cleaner reactions and easier purification. The electrochemical step generates the reactive intermediates in situ.

• Undivided Cell: The use of an undivided cell simplifies the experimental setup.

• Sodium Bromide: This serves as an electrolyte to facilitate the flow of current through the reaction medium.

The reproducibility of electro-organic syntheses is highly dependent on:

• Electrode Material and Condition: The surface area and any passivation of the electrodes can significantly impact the reaction rate and yield.

• Current Density: Precise control of the applied current is essential for consistent results.

• Electrolyte Concentration: The concentration of the electrolyte can affect the conductivity of the solution and, consequently, the reaction efficiency.

Comparative Data Summary

Feature	Methodology 1: Classical Cyclocondensation	Methodology 2: Multicomponent Electro-synthesis
Number of Steps	Multiple steps (synthesis of precursors, cyclization)	One-pot
Reaction Conditions	Harsh (high temperature, strong acid)	Mild (room temperature)
Reported Yields	Moderate to good[2]	Good to excellent[3]
Purification	Often requires column chromatography	Often simple filtration and washing
Key Reproducibility Factors	Reagent purity, temperature control, work-up	Electrode condition, current density, electrolyte concentration

Experimental Workflows

Classical Cyclocondensation Workflow

Caption: Workflow for Classical Cyclocondensation.

Multicomponent Electro-synthesis Workflow

Sources

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A Comparative Guide to the Selectivity Profiling of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Based MNK Kinase Inhibitors

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of Targeting MNK Kinases

The Mitogen-activated protein kinase (MAPK)-interacting kinases 1 and 2 (MNK1 and MNK2) are serine/threonine kinases that represent a critical convergence point for oncogenic signaling pathways, including the Ras-RAF-MEK-ERK and p38 MAPK pathways.[1][2] A primary downstream effector of MNK1/2 is the eukaryotic initiation factor 4E (eIF4E), a key regulator of cap-dependent mRNA translation of proteins involved in tumor growth, proliferation, and immune evasion.[1] The MNK-eIF4E axis is frequently dysregulated in a variety of cancers, making it a compelling target for therapeutic intervention.

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold has emerged as a promising chemotype for the development of potent and selective MNK inhibitors. This guide provides an in-depth comparison of the selectivity profile of a lead compound from this series against other notable MNK inhibitors, offering insights into the experimental methodologies crucial for such an evaluation. Our focus is to equip researchers with the knowledge to not only understand the data but also to critically evaluate and design their own selectivity profiling campaigns.

The Imperative of Selectivity in Kinase Inhibitor Drug Discovery

The human kinome comprises over 500 kinases, many of which share a high degree of structural similarity in their ATP-binding pockets. This homology presents a significant challenge in the development of kinase inhibitors, as off-target inhibition can lead to unforeseen toxicities and a reduction in therapeutic efficacy. Therefore, rigorous selectivity profiling is not merely a characterization step but a cornerstone of preclinical drug development. It allows for the identification of compounds with the highest potential for clinical success by ensuring that the observed biological effects are indeed due to the inhibition of the intended target.

A comprehensive selectivity profiling strategy typically involves a tiered approach, beginning with a broad panel of kinases to identify potential off-targets, followed by more focused dose-response studies on any identified hits. This iterative process, guided by medicinal chemistry efforts, aims to optimize the selectivity of lead compounds.

Comparative Selectivity Analysis of MNK Inhibitors

This section compares the selectivity of a lead 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivative, herein referred to as Compound 4t, with two other well-characterized MNK inhibitors: Tomivosertib (eFT508) and Cercosporamide.

Lead Compound: A Non-ATP-Competitive Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione Derivative (Compound 4t)

A series of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives have been identified as potent, non-ATP-competitive inhibitors of MNK1 and MNK2.[3] The lead compound from this series, Compound 4t, demonstrated high selectivity for MNK1/2 in a broad kinase panel.[3]

Table 1: Kinase Selectivity Profile of Compound 4t

Kinase Target	Percent Inhibition at 1 µM
MNK1	Potent Inhibition (IC50 = 30 nM)
MNK2	Potent Inhibition (IC50 = 10 nM)
CDK1/cyclin B	< 10%
CDK2/cyclin A	< 10%
CDK4/cyclin D1	< 10%
CDK5/p25	< 10%
CDK7/cyclin H/MAT1	< 10%
CDK9/cyclin T1	< 10%
...and 45 other kinases	< 20% inhibition

Data summarized from Yu et al., Bioorg. Med. Chem. Lett., 2019.[3]

The high degree of selectivity observed for Compound 4t is particularly noteworthy given its non-ATP competitive mechanism of action.[3] By binding to a site distinct from the highly conserved ATP-binding pocket, non-ATP competitive inhibitors can achieve greater selectivity across the kinome.[4]

Comparator 1: Tomivosertib (eFT508) - A Clinically Advanced ATP-Competitive MNK Inhibitor

Tomivosertib is a potent and selective, ATP-competitive inhibitor of MNK1 and MNK2 with IC50 values of 2.4 nM and 1 nM, respectively.[5] It has undergone extensive preclinical and clinical evaluation, demonstrating a favorable safety profile and anti-tumor activity.[6][7] While a comprehensive head-to-head kinome scan against the same panel as Compound 4t is not publicly available, Tomivosertib is described as a "highly specific" and "exquisitely selective" MNK1/2 inhibitor.[6]

Table 2: Known Selectivity Profile of Tomivosertib (eFT508)

Kinase Target	Activity
MNK1	IC50 = 2.4 nM
MNK2	IC50 = 1 nM
Other Kinases	Generally reported as highly selective with minimal off-target activity.

Data compiled from publicly available sources.[5]

Comparator 2: Cercosporamide - A Natural Product MNK Inhibitor

Cercosporamide is a natural product initially identified as an antifungal agent and later discovered to be a potent inhibitor of MNK1 and MNK2.[8] It also exhibits inhibitory activity against JAK3 and Pkc1.[8]

Table 3: Known Selectivity Profile of Cercosporamide

Kinase Target	IC50 (nM)
MNK2	11
JAK3	31
MNK1	116
Pkc1	Active

Data from Tocris Bioscience.[8]

Cercosporamide's broader activity profile, particularly its inhibition of JAK3, highlights the importance of comprehensive selectivity screening to identify potential off-target liabilities that could contribute to both efficacy and toxicity.

Experimental Methodologies for Selectivity Profiling

The following sections provide detailed, step-by-step protocols for key experiments in kinase inhibitor selectivity profiling. The choice of assay is critical and depends on the specific questions being addressed, such as initial off-target screening, determination of potency, or elucidation of the mechanism of action.

Workflow for Kinase Inhibitor Selectivity Profiling

A typical workflow for assessing the selectivity of a novel kinase inhibitor is depicted below.

Caption: A generalized workflow for kinase inhibitor selectivity profiling.

Biochemical Kinase Activity Assay: ADP-Glo™ Protocol

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures the amount of ADP produced during a kinase reaction. It is a widely used method for high-throughput screening and IC50 determination.

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the amount of ADP produced and thus, the kinase activity.[9]

Step-by-Step Protocol:

• Kinase Reaction Setup:

  • Prepare a reaction mixture containing the kinase, substrate, and ATP in a suitable kinase buffer.

  • Add the test compound (e.g., tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivative) at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control inhibitor.

  • Incubate the reaction at the optimal temperature (typically 30°C) for a predetermined time (e.g., 60 minutes).

• ATP Depletion:

  • Add an equal volume of ADP-Glo™ Reagent to each well of the reaction plate.

  • Incubate for 40 minutes at room temperature to terminate the kinase reaction and deplete the remaining ATP.

• ADP to ATP Conversion and Signal Detection:

  • Add Kinase Detection Reagent to each well. This reagent contains enzymes that convert ADP to ATP and the luciferase/luciferin pair.

  • Incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Determining Mechanism of Action: ATP Competition Assay

This assay is crucial for distinguishing between ATP-competitive and non-ATP-competitive inhibitors.

Principle: The IC50 of an ATP-competitive inhibitor will increase as the concentration of ATP in the assay increases, as the inhibitor and ATP compete for the same binding site. In contrast, the IC50 of a non-ATP-competitive inhibitor will remain relatively constant regardless of the ATP concentration.

Step-by-Step Protocol:

• Perform the ADP-Glo™ Kinase Assay as described above.

• Set up parallel experiments with varying concentrations of ATP. A common approach is to test at a low ATP concentration (e.g., near the Km for ATP) and a high ATP concentration (e.g., 1 mM, which is closer to physiological levels).

• Determine the IC50 of the test compound at each ATP concentration.

• Analyze the results:

  • A significant rightward shift in the IC50 curve at higher ATP concentrations indicates an ATP-competitive mechanism.

  • Little to no change in the IC50 value suggests a non-ATP-competitive or allosteric mechanism of inhibition.

Direct Binding Assays for Mechanistic Insights

To further characterize the binding of non-ATP-competitive inhibitors and to obtain detailed kinetic and thermodynamic information, direct biophysical methods are employed.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[10] This technique is performed in-solution and does not require labeling or immobilization of the reactants.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte to an immobilized ligand.[11] It provides real-time kinetic data, including the association rate constant (kon) and the dissociation rate constant (koff), from which the equilibrium dissociation constant (Kd) can be calculated.[3]

Signaling Pathway Context: The MNK-eIF4E Axis

Understanding the signaling pathway in which the target kinase operates is essential for interpreting the biological consequences of its inhibition.

Caption: Simplified signaling pathway of the MNK-eIF4E axis.

Inhibition of MNK1/2 by compounds such as the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione derivatives prevents the phosphorylation of eIF4E, thereby suppressing the translation of oncogenic proteins and leading to anti-tumor effects.

Conclusion and Future Directions

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione scaffold represents a promising starting point for the development of highly selective, non-ATP-competitive MNK inhibitors. The lead compound, 4t, demonstrates an excellent selectivity profile, a key attribute for a successful clinical candidate. In comparison, while the ATP-competitive inhibitor Tomivosertib also exhibits high selectivity, the non-ATP competitive mechanism of Compound 4t may offer advantages in overcoming potential resistance mechanisms and achieving a wider therapeutic window. Cercosporamide, with its broader kinase inhibition profile, serves as a useful tool compound but may present challenges in clinical development due to its off-target activities.

The experimental methodologies detailed in this guide provide a robust framework for the comprehensive evaluation of kinase inhibitor selectivity. As the field of kinase drug discovery continues to evolve, the integration of these biochemical and biophysical techniques will be paramount in identifying and advancing the next generation of targeted cancer therapies. Future work on the tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione series should focus on further elucidating the structural basis of its selectivity and evaluating its efficacy in relevant preclinical models of cancer.

References

• Konicek, B. W., et al. (2018). Phase Ib Pharmacodynamic Study of the MNK Inhibitor Tomivosertib (eFT508) Combined With Paclitaxel in Patients With Refractory Metastatic Breast Cancer. Clinical Cancer Research, 24(17), 4143-4151. [Link]

• eFFECTOR Therapeutics. (2017). eFFECTOR Presents Phase I Data On eFT508, Its Lead Product Candidate, At ASCO 2017. PR Newswire. [Link]

• North, R. Y., et al. (2023). MNK inhibitor eFT508 (Tomivosertib) suppresses ectopic activity in human dorsal root ganglion neurons from dermatomes with radicular neuropathic pain. eLife, 12, e87003. [Link]

• Targeted Oncology. (2024). Tomivosertib Development in Frontline NSCLC Ending After Findings from KICKSTART Trial. [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• HMS LINCS Project. (2018). KINOMEscan data. [Link]

• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

• Santagada, V., et al. (2011). Non-ATP competitive protein kinase inhibitors. Current medicinal chemistry, 18(20), 2983–3003. [Link]

• ResearchGate. Schematic diagram of Mnk 1/2 signaling. [Link]

• Karaman, M. W., et al. (2008). A quantitative analysis of kinase inhibitor selectivity. Nature biotechnology, 26(1), 127–132. [Link]

• ResearchGate. Automated kinase profiling workflow. [Link]

• Bio-Rad. (2013). Immobilization of Active Kinases for Small Molecule Inhibition Studies. [Link]

• ResearchGate. A simplified schematic representation of MNK1/ 2 and mTOR pathways. [Link]

• Yu, M., et al. (2019). Synthesis and evaluation of 2'H-spiro[cyclohexane-1,3'-imidazo[1,5-a]pyridine]-1',5'-dione derivatives as Mnk inhibitors. Bioorganic & medicinal chemistry letters, 29(18), 2657–2662. [Link]

• ResearchGate. Isothermal titration calorimetry (ITC) analysis of either SKH (A),... [Link]

• Gavrin, L. K., & Saiah, E. (2013). Approaches to discover non-ATP site kinase inhibitors. MedChemComm, 4(1), 41-51. [Link]

• Inglese, J., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• ResearchGate. (2025). A quantitative analysis of kinase inhibitor selectivity. [Link]

• ACS Publications. (2019). Isothermal Titration Calorimetry Enables Rapid Characterization of Enzyme Kinetics and Inhibition for the Human Soluble Epoxide Hydrolase. [Link]

• Joisa, C. U., et al. (2022). Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. PLoS computational biology, 18(7), e1010281. [Link]

• BMG LABTECH. (2020). Kinase assays. [Link]

• ResearchGate. (2025). A BIAcore biosensor method for detailed kinetic binding analysis of small molecule inhibitors of p38α mitogen-activated protein kinase. [Link]

• Teh, J. L., et al. (2021). The MNK1/2-eIF4E Axis as a Potential Therapeutic Target in Melanoma. Cancers, 13(16), 4085. [Link]

• Wilson, C. G., & De-la-Pena, H. (2018). Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry. Nature communications, 9(1), 917. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

• Wikipedia. MAPK/ERK pathway. [Link]

• Biondaro, S., et al. (2021). Overcoming Paradoxical Kinase Priming by a Novel MNK1 Inhibitor. Journal of medicinal chemistry, 64(15), 11333–11351. [Link]

• PMC. (2025). Enhancing kinase-inhibitor activity and selectivity prediction through contrastive learning. [Link]

• MDPI. (2024). Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. [Link]

• LINCS Data Portal. QL-XII-47 KINOMEscan. [Link]

• Eurofins Discovery. KINOMEscan Technology. [Link]

• Salmasi, V., et al. (2015). Mnk kinase pathway: Cellular functions and biological outcomes. World journal of biological chemistry, 6(3), 233–244. [Link]

• Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular biology of the cell, 28(21), 2755–2758. [Link]

• Oxford Academic. (2016). Computational analysis of kinase inhibitor selectivity using structural knowledge. [Link]

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A Comparative Guide to the Synthetic Routes of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

For researchers and professionals in drug development, the efficient synthesis of novel heterocyclic scaffolds is a cornerstone of innovation. Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a molecule of interest for its potential biological activities, presents a unique synthetic challenge due to its fused bicyclic structure incorporating a hydantoin-like moiety and a piperidine ring. This guide provides an in-depth, objective comparison of plausible synthetic routes to this target molecule, offering supporting data from analogous transformations and detailed experimental protocols to inform your research and development efforts.

Introduction to the Target Scaffold

The tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione core is a saturated heterocyclic system that combines the structural features of a cyclic imide and a piperidine. This arrangement offers a rigid scaffold with multiple points for functionalization, making it an attractive candidate for exploring new chemical space in medicinal chemistry. The efficient construction of this framework is paramount for its further investigation and application. This guide will explore two primary retrosynthetic approaches, detailing the strategic choices and experimental considerations for each.

Route 1: Sequential N-Alkylation, Cyclization, and Reduction

This strategy builds the molecule in a linear fashion, starting with the formation of the N-pyridylmethyl aspartic acid backbone, followed by the construction of the dione ring, and culminating in the saturation of the pyridine ring.

Caption: Workflow for the synthesis of the target molecule via Route 1.

Step 1: N-Alkylation of Aspartic Acid

The initial step involves the formation of the C-N bond between the pyridine moiety and the aspartic acid backbone. A common method to achieve this is the N-alkylation of an aspartic acid ester with a 2-(halomethyl)pyridine, typically 2-(chloromethyl)pyridine or 2-(bromomethyl)pyridine.

Experimental Protocol (Analogous):

A procedure analogous to the synthesis of N-(2-pyridylmethyl)-L-aspartate complexes can be adapted.[1]

• To a solution of diethyl aspartate (1.0 eq.) in a suitable solvent such as dimethylformamide (DMF), add a non-nucleophilic base like potassium carbonate (2.5 eq.).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-(chloromethyl)pyridine hydrochloride (1.1 eq.) portion-wise.

• Heat the reaction mixture to 60-80 °C and monitor by thin-layer chromatography (TLC) until the starting material is consumed.

• After completion, cool the reaction to room temperature, pour into water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford diethyl N-(pyridin-2-ylmethyl)aspartate.

Step 2: Intramolecular Cyclization to form the Succinimide Ring

The formation of the five-membered dione ring is achieved through an intramolecular cyclization of the N-(pyridin-2-ylmethyl)aspartic acid derivative. This transformation is often acid-catalyzed, leading to the formation of the succinimide.[2][3][4][5]

Experimental Protocol:

• Dissolve the diethyl N-(pyridin-2-ylmethyl)aspartate (1.0 eq.) in a solution of aqueous hydrochloric acid (e.g., 6 M HCl).

• Heat the mixture to reflux and monitor the reaction by TLC. The hydrolysis of the esters followed by cyclization will occur.

• Upon completion, cool the reaction mixture and neutralize with a suitable base (e.g., saturated sodium bicarbonate solution) to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to yield N-(pyridin-2-ylmethyl)succinimide.

Step 3: Catalytic Hydrogenation of the Pyridine Ring

The final step involves the reduction of the aromatic pyridine ring to the saturated piperidine ring. Catalytic hydrogenation is the most effective method for this transformation.

Experimental Protocol (Analogous):

A general procedure for the hydrogenation of substituted pyridines using a platinum(IV) oxide (PtO₂) catalyst in an acidic medium can be employed.[6][7][8]

• In a high-pressure hydrogenation vessel, dissolve N-(pyridin-2-ylmethyl)succinimide (1.0 eq.) in glacial acetic acid.

• Add the PtO₂ catalyst (5-10 mol%).

• Seal the vessel and purge with hydrogen gas.

• Pressurize the reactor with hydrogen to 50-70 bar.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the hydrogen uptake.

• Upon completion, carefully vent the reactor and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Neutralize the residue with a base and extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate, and purify the product by recrystallization or chromatography to obtain tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Route 2: Early-Stage Piperidine Formation and Succinimide Annulation

This alternative approach prioritizes the formation of the piperidine ring, followed by the annulation of the dione moiety. This can potentially offer advantages in terms of solubility and reactivity of the intermediates.

Caption: Workflow for the synthesis of the target molecule via Route 2.

Step 1 & 2: Synthesis of N-(Pyridin-2-yl)succinimide

This route commences with the reaction between a 2-aminopyridine derivative and succinic anhydride to form the corresponding succinamic acid, which then undergoes cyclization to the succinimide. A one-pot procedure for this transformation has been reported.[9]

Experimental Protocol:

• Dissolve 2-aminopyridine (1.0 eq.) in water.

• Gradually add succinic anhydride (1.0 eq.) to the solution.

• Heat the mixture in an oil bath, allowing the water to distill off.

• After the removal of water, increase the temperature to approximately 180 °C and maintain for 90 minutes.

• Cool the reaction mixture and recrystallize the crude product from ethanol to yield N-(pyridin-2-yl)succinimide.

Step 3: Catalytic Hydrogenation of N-(Pyridin-2-yl)succinimide

Similar to Route 1, the pyridine ring of the succinimide intermediate is reduced to a piperidine.

Experimental Protocol (Analogous):

The same hydrogenation conditions as described in Route 1, Step 3 can be applied here to convert N-(pyridin-2-yl)succinimide to N-(piperidin-2-yl)succinimide.[6][7][8]

Step 4: Intramolecular Rearrangement

The final step to form the target tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione from N-(piperidin-2-yl)succinimide would likely involve an intramolecular rearrangement. This step is proposed and may require specific conditions to facilitate the migration of the succinimide moiety from the exocyclic nitrogen to form the fused ring system. This rearrangement is a potential challenge of this route and would require experimental validation.

Comparison of Synthetic Routes

Parameter	Route 1: Sequential N-Alkylation, Cyclization, and Reduction	Route 2: Early-Stage Piperidine Formation and Succinimide Annulation
Starting Materials	Aspartic acid derivatives, 2-(halomethyl)pyridine	2-Aminopyridine, succinic anhydride
Number of Steps	3	3-4 (depending on the final rearrangement)
Key Intermediates	N-(Pyridin-2-ylmethyl)aspartic acid, N-(Pyridin-2-ylmethyl)succinimide	N-(Pyridin-2-yl)succinimide, N-(Piperidin-2-yl)succinimide
Potential Challenges	Management of protecting groups for aspartic acid.	The final intramolecular rearrangement step is speculative and may be low-yielding or require harsh conditions.
Advantages	More convergent and predictable. The formation of the key C-N and C-C bonds of the final scaffold is well-defined.	Utilizes readily available and inexpensive starting materials. The initial steps are high-yielding.
Overall Feasibility	High, based on well-established analogous reactions.	Moderate to high, with the final rearrangement being the key uncertainty.

Conclusion

Both synthetic routes presented offer viable pathways to the target molecule, tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Route 1 is arguably the more conservative and predictable approach, relying on a series of well-documented transformations. The key challenge lies in the efficient synthesis and purification of the N-alkylated aspartic acid intermediate.

Route 2 presents an attractive alternative with potentially more cost-effective starting materials and a more streamlined initial sequence. However, the success of this route is heavily dependent on the feasibility and efficiency of the final intramolecular rearrangement step, which requires further investigation.

The choice of synthetic route will ultimately depend on the specific resources available, the desired scale of the synthesis, and the tolerance for process development and optimization. For initial exploratory work, Route 1 may offer a higher probability of success. For larger-scale synthesis where cost of goods is a primary driver, the investigation and optimization of Route 2 could prove to be a worthwhile endeavor. This guide provides the foundational knowledge and experimental starting points for researchers to embark on the synthesis of this promising heterocyclic scaffold.

References

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• Meiske, L. A., & Angelici, R. J. (1980). Synthesis and Spectral Characterization of the Mixed-Ligand Complexes [N-(2-Pyridylmethyl)-~-aspartato][amino acidato]cobalt(III), Co(PLASP) (AA). Inorganic Chemistry. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in a Laboratory Setting

As researchers and scientists dedicated to the advancement of drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of chemical reagents are critical components of our professional responsibility. This guide provides a detailed protocol for the safe disposal of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, a heterocyclic compound utilized in various research applications. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes established principles of laboratory safety and regulatory compliance to ensure a cautious and responsible approach to its waste management.

The unique chemical structure of imidazo[1,5-a]pyridine derivatives suggests a range of potential biological activities and, consequently, the need for careful handling and disposal.[1][2] This guide is designed to empower laboratory personnel with the knowledge to manage the waste of this compound in a manner that protects both individuals and the environment.

Hazard Identification and Risk Assessment

Key Principles for Hazard Assessment:

• Assume Hazard: In the absence of specific data, treat tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione as a hazardous substance.

• Consult Related Compounds: Review the SDS for similar heterocyclic compounds to anticipate potential hazards.

• Adhere to OSHA Guidelines: The Occupational Safety and Health Administration (OSHA) mandates that employers inform and train employees about the hazards of chemicals in the workplace.[4][5] This includes proper handling, storage, and disposal procedures.[6]

Potential Hazard	Recommended Precaution	Regulatory Framework
Skin/Eye Irritation	Wear appropriate Personal Protective Equipment (PPE), including gloves and safety glasses.[7]	OSHA 29 CFR 1910.1200
Respiratory Irritation	Handle in a well-ventilated area or a chemical fume hood.[8]	OSHA 29 CFR 1910.1450
Unknown Toxicity	Minimize exposure and prevent release to the environment.	EPA Resource Conservation and Recovery Act (RCRA)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione waste. This procedure is grounded in the guidelines set forth by the Environmental Protection Agency (EPA) for the management of hazardous waste.[9][10][11]

Step 1: Waste Characterization and Segregation

Proper characterization and segregation are crucial to prevent dangerous chemical reactions and ensure compliant disposal.[12]

• Hazardous Waste Determination: Treat all waste containing tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione as hazardous waste. This is a critical first step in the disposal process.[12]

• Segregation:

  • Solid Waste: Collect solid waste (e.g., contaminated filter paper, gloves, weigh boats) in a designated, compatible hazardous waste container.

  • Liquid Waste: Collect liquid waste (e.g., reaction mixtures, solutions) in a separate, compatible liquid hazardous waste container. Do not mix with aqueous waste unless explicitly permitted by your institution's environmental health and safety (EHS) office.[13]

  • Sharps: Any sharps contaminated with the compound must be disposed of in a designated sharps container.[14]

  • Incompatible Materials: Keep the waste segregated from strong oxidizing agents and strong acids to prevent potentially violent reactions.[15]

Step 2: Containerization and Labeling

Proper containerization and labeling are essential for safe storage and transport of hazardous waste.

• Container Selection: Use containers that are compatible with the chemical waste, in good condition, and have a secure, tight-fitting lid.[9][14]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • Identify the contents, including the full chemical name: "tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione" and any other components in the waste stream.

  • Indicate the approximate percentage of each component.

  • Include the date when waste was first added to the container.

  • Ensure the label is legible and securely attached to the container.[8]

Step 3: Accumulation and Storage

Waste must be accumulated and stored safely prior to disposal.

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA at or near the point of generation.[9]

• Storage Conditions: Keep the container in a cool, dry, and well-ventilated area, away from sources of ignition.[15]

• Container Management: Keep the waste container closed at all times except when adding waste.[9]

Step 4: Disposal and Waste Pickup

Final disposal must be conducted by a licensed hazardous waste vendor.

• Contact EHS: When the container is full or you are no longer generating this waste stream, contact your institution's EHS office to arrange for a waste pickup.

• Manifest System: For off-site transport and disposal, a hazardous waste manifest is required to track the waste from the generator to the final disposal facility.[16]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Caption: Disposal decision workflow for tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione.

Conclusion

The responsible management of chemical waste is a cornerstone of safe and ethical scientific research. By adhering to the principles of hazard assessment, proper segregation, and compliant containerization and labeling, researchers can ensure the safe disposal of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione. Always consult with your institution's Environmental Health and Safety department for specific guidance and to ensure compliance with all local, state, and federal regulations.

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Navigating the Uncharted: A Safety and Handling Guide for Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

For researchers and drug development professionals, the exploration of novel chemical entities is the frontier of innovation. Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione (CAS No. 4705-52-6) represents one such frontier—a heterocyclic organic compound with a bicyclic structure that holds potential in medicinal chemistry.[1] However, with novelty comes the responsibility of navigating undefined safety profiles. As a Senior Application Scientist, my priority is to equip you with a robust framework for handling this compound, ensuring that your pioneering work is built on a foundation of uncompromising safety.

This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the why behind each recommendation. In the absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific molecule, we will adhere to the principle of treating unknown substances as potentially hazardous. This conservative approach is the cornerstone of responsible laboratory practice when dealing with novel chemical compounds.[1]

Hazard Assessment: A Precautionary Approach

Given the lack of specific toxicological data for tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, we must infer potential hazards from its structural motifs and data from related compounds. The molecule contains a fused pyridine and imidazole-like ring system.

• Pyridine Derivatives: The pyridine moiety is a known hazardous component in many molecules. Pyridine itself is flammable and can be harmful if inhaled, absorbed through the skin, or swallowed, often causing skin and eye irritation.[2][3][4][5] While our compound is a more complex solid, the potential for irritation and toxicity upon exposure should be assumed.

• Structurally Related Compounds: Safety data for other imidazo-pyridine derivatives, such as Imidazo[1,2-a]pyridine, indicate hazards including skin irritation, serious eye irritation, and respiratory irritation.

Therefore, we will operate under the assumption that tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is, at a minimum, an irritant to the skin, eyes, and respiratory tract, and may be harmful if ingested or inhaled.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not merely a procedural step but a critical control measure rooted in our precautionary hazard assessment. The goal is to create a complete barrier between you and the chemical, preventing exposure through all potential routes.

Core PPE Requirements

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes of solutions or airborne particles of the solid compound. Given the potential for serious eye irritation, this is a non-negotiable minimum.[1]
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid contaminating your skin.
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use within a certified chemical fume hood.	This is the primary engineering control to prevent inhalation of airborne particles, especially when handling the solid form or creating solutions.[1][4]

Enhanced PPE for High-Risk Procedures

For procedures with a higher risk of exposure, such as handling larger quantities or generating dust, consider the following additions:

• Face Shield: Worn in conjunction with safety goggles, a face shield offers an additional layer of protection for the entire face from splashes.

• Disposable Sleeve Covers: These provide extra protection for your arms, bridging the gap between your gloves and lab coat.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict, well-defined workflow is crucial for minimizing exposure and ensuring the safe handling and disposal of this novel compound.

Handling Workflow

The following diagram outlines the critical steps for safely handling tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione in a laboratory setting.

Sources

• 1. twu.edu [twu.edu]
• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. shop.chemsupply.com.au [shop.chemsupply.com.au]